N-nitroso-imatinib

Core Science & Biosynthesis

N-Nitroso-Imatinib in Pharmaceuticals: A Technical Guide to Formation, Analysis, and Mitigation

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers due to their potential carcinogenic properties. N-nitroso-imatinib, a nitrosamine drug substance-related impurity (NDSRI), can form in imatinib-containing drug products through the reaction of the imatinib (B729) molecule with nitrosating agents. This technical guide provides an in-depth overview of the formation mechanism of N-nitroso-imatinib, potential root causes in the pharmaceutical manufacturing process, detailed analytical methodologies for its detection and quantification, and strategies for risk mitigation.

The Chemistry of N-Nitroso-Imatinib Formation

N-nitroso-imatinib is formed through the nitrosation of the secondary amine present in the imatinib molecule. The chemical name for N-nitroso-imatinib is N-(4-Methyl-3-(nitroso(4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide[1].

The core reaction involves a secondary amine group on the imatinib molecule reacting with a nitrosating agent, typically under acidic conditions. The general mechanism for N-nitrosamine formation proceeds as follows:

• Formation of the Nitrosating Agent: In the presence of acid, nitrite (B80452) salts (NO₂⁻) are protonated to form nitrous acid (HNO₂).

• Formation of the Nitrosating Species: Nitrous acid can then form various nitrosating species, such as the nitrosonium ion (NO⁺).

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the secondary amine in imatinib attacks the nitrosonium ion.

• Deprotonation: A subsequent deprotonation step results in the formation of the stable N-nitrosamine.

The key precursors for this reaction are the imatinib molecule itself, which contains a susceptible secondary amine, and a nitrosating agent.

Precursors and Their Properties

A summary of the key molecules involved in the formation of N-nitroso-imatinib is provided in the table below.

Molecule	Chemical Formula	Molecular Weight ( g/mol )	Key Functional Group
Imatinib	C₂₉H₃₁N₇O	493.6	Secondary Amine
Nitrite Ion	NO₂⁻	46.01	Nitrosating Agent Precursor
N-nitroso-imatinib	C₂₉H₃₀N₈O₂	522.6	N-Nitroso Group

Potential Root Causes of N-Nitroso-Imatinib Formation in Pharmaceutical Manufacturing

The formation of N-nitroso-imatinib can be attributed to the presence of both the drug substance (imatinib) and nitrosating agents during the manufacturing process and storage of the drug product. A thorough risk assessment of the entire manufacturing process is crucial to identify and mitigate potential sources of contamination.

Sources of Nitrosating Agents

Nitrosating agents can be introduced into the manufacturing process from various sources, including:

• Raw Materials and Reagents: Nitrite impurities can be present in starting materials, reagents, and solvents used in the synthesis of the active pharmaceutical ingredient (API) and the formulation of the drug product.

• Excipients: Certain excipients used in the drug product formulation may contain residual nitrites.

• Water: The water used in the manufacturing process can be a source of nitrites.

• Degradation: The degradation of certain materials, such as nitrocellulose-based packaging components, can generate nitrogen oxides that can act as nitrosating agents.

• Cross-Contamination: Inadequate cleaning of equipment can lead to cross-contamination from previous manufacturing runs where nitrosating agents were used.

Reaction Conditions

Several factors can influence the rate of N-nitroso-imatinib formation:

• pH: The formation of nitrosamines is generally favored under acidic conditions, which facilitate the formation of the active nitrosating species.

• Temperature: Elevated temperatures can accelerate the rate of the nitrosation reaction. Therefore, high-temperature drying or processing steps should be carefully evaluated.

• Presence of Catalysts: Certain species, such as formaldehyde, can catalyze the formation of nitrosamines.

Logical Workflow for Risk Assessment

A systematic risk assessment is essential to identify and control the potential for N-nitroso-imatinib formation. The following diagram illustrates a logical workflow for this process.

Caption: A logical workflow for the risk assessment of N-nitroso-imatinib formation.

Experimental Protocols

Synthesis of N-Nitroso-Imatinib Reference Standard

A reference standard is essential for the development and validation of analytical methods. The synthesis of N-nitroso-imatinib can be achieved by reacting imatinib with a nitrosating agent under controlled conditions.

Materials:

• Imatinib

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl)

• Dichloromethane (CH₂Cl₂)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Rotary evaporator

• Chromatography supplies for purification

Procedure:

• Dissolve imatinib in a suitable organic solvent such as dichloromethane.

• Cool the solution in an ice bath.

• Slowly add an aqueous solution of sodium nitrite.

• Acidify the mixture by the dropwise addition of hydrochloric acid while maintaining the low temperature.

• Stir the reaction mixture for a specified period.

• Monitor the reaction progress using an appropriate technique (e.g., TLC or LC-MS).

• Upon completion, quench the reaction by adding a saturated sodium bicarbonate solution.

• Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product using column chromatography to obtain pure N-nitroso-imatinib.

• Characterize the synthesized standard using techniques such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry to confirm its identity and purity.

Quantification of N-Nitroso-Imatinib using LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred analytical technique for the sensitive and selective quantification of nitrosamine impurities.

Instrumentation and Conditions (Typical):

Parameter	Specification
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile (B52724) with 0.1% formic acid
Gradient	A suitable gradient to separate N-nitroso-imatinib from imatinib and other impurities
Flow Rate	0.2 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	1 - 10 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), positive mode
MRM Transitions	Specific precursor-to-product ion transitions for N-nitroso-imatinib and an internal standard
Collision Energy	Optimized for the specific MRM transitions

Sample Preparation:

• Accurately weigh a known amount of the imatinib drug substance or crushed tablets.

• Dissolve the sample in a suitable diluent (e.g., a mixture of acetonitrile and water).

• Sonicate and/or vortex to ensure complete dissolution.

• Filter the sample through a 0.22 µm filter to remove any particulate matter.

• Transfer the filtrate to an autosampler vial for LC-MS/MS analysis.

Method Validation:

The analytical method should be validated according to ICH guidelines to ensure its suitability for its intended purpose. Validation parameters include specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Quantitative Data

While specific kinetic data for the formation of N-nitroso-imatinib is not widely available in the public domain, the following table summarizes typical analytical parameters for its quantification.

Parameter	Typical Value/Range
Limit of Detection (LOD)	Low ng/mL to pg/mL level
Limit of Quantification (LOQ)	Low ng/mL level
Linearity (R²)	> 0.99
Accuracy (% Recovery)	80 - 120%
Precision (% RSD)	< 15%

Visualization of the Formation Mechanism and Analytical Workflow

The following diagrams illustrate the chemical formation of N-nitroso-imatinib and a general workflow for its analysis.

Caption: Formation of N-nitroso-imatinib from its precursors under specific conditions.

Caption: A general analytical workflow for the quantification of N-nitroso-imatinib.

Mitigation Strategies

To control the levels of N-nitroso-imatinib in pharmaceutical products, a multi-faceted approach is required:

• Supplier Qualification: Thoroughly vet suppliers of raw materials, excipients, and solvents to ensure they meet stringent specifications for nitrite content.

• Process Optimization: Modify the manufacturing process to avoid conditions that favor nitrosamine formation. This may include adjusting pH, reducing reaction temperatures, and minimizing the use of materials that can act as nitrosating agents.

• Formulation Development: Consider the use of antioxidants or other scavengers in the drug product formulation to inhibit the nitrosation reaction.

• Packaging Selection: Choose packaging materials that do not leach or generate nitrosating agents.

• Storage Conditions: Store the drug product under recommended conditions to minimize the potential for degradation and nitrosamine formation over its shelf life.

• Testing and Release: Implement a robust testing program to monitor for the presence of N-nitroso-imatinib in the API and finished drug product.

Conclusion

The formation of N-nitroso-imatinib is a potential risk in the manufacturing of imatinib-containing pharmaceuticals. A thorough understanding of the formation mechanism, coupled with a comprehensive risk assessment and the implementation of appropriate control strategies, is essential to ensure the quality, safety, and efficacy of these important medicines. Continuous monitoring and a proactive approach to risk mitigation are paramount in managing the presence of nitrosamine impurities in pharmaceutical products.

References

• 1. Imatinib Nitroso Impurity 1 | SynZeal [synzeal.com]

Chemical properties and structure of N-nitroso-imatinib

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical properties and structure of N-nitroso-imatinib, a nitrosamine (B1359907) impurity of the tyrosine kinase inhibitor, Imatinib (B729). This document outlines its chemical characteristics, formation pathways, and analytical methodologies for its identification and characterization.

Chemical Properties and Structure

N-nitroso-imatinib, also known as N-(4-methyl-3-(nitroso(4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide, is a nitroso derivative of imatinib.[1][2] Nitrosamines are a class of compounds that can form from the reaction of nitrites with secondary amines under certain conditions.[3] Due to the potential genotoxic nature of nitrosamine impurities, their presence in pharmaceutical products is a significant concern for regulatory bodies like the FDA and EMA.[1]

The parent drug, Imatinib, is a tyrosine kinase inhibitor used in the treatment of various cancers by blocking specific enzymes involved in cancer cell proliferation.[3] The formation of N-nitroso-imatinib is associated with the secondary amine present in the Imatinib structure.[1]

Quantitative Data Summary

The following table summarizes the key chemical identifiers and properties of N-nitroso-imatinib and a related impurity, N-Desmethyl N-Nitroso Imatinib.

Property	N-Nitroso-Imatinib	N-Desmethyl N-Nitroso Imatinib
IUPAC Name	N-[4-methyl-3-[nitroso-(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]-4-[(4-methylpiperazin-1-yl)methyl]benzamide[4]	N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]-4-[(4-nitrosopiperazin-1-yl)methyl]benzamide
Molecular Formula	C₂₉H₃₀N₈O₂[4]	C₂₈H₂₈N₈O₂
Molecular Weight	522.6 g/mol [4][5]	508.6 g/mol
SMILES	O=C(NC1=CC=C(C)C(N(N=O)C2=NC=CC(C3=CC=CN=C3)=N2)=C1)C4=CC=C(CN5CCN(C)CC5)C=C4[1][2]	C1=CC(=C(C=C1C(=O)NC2=CC(=C(C=C2)N(C3=NC=CC(=N3)C4=CN=CC=C4)N=O)C)CN5CCN(CC5)N=O) (Canonical SMILES not directly available)
CAS Number	Not available[6][7]	2816369-80-7
Appearance	Off-white solid[8]	Data not available
Solubility	Soluble in Methanol[8]	Data not available
Acceptable Intake (AI)	1500 ng/day (as per U.S. FDA guidance for NDSRIs)[1]	Data not available

Formation Pathway

The formation of N-nitroso-imatinib is a chemical process involving the nitrosation of the secondary amine group within the imatinib molecule. This reaction is typically facilitated by the presence of nitrous acid (HNO₂), which can be formed from nitrite (B80452) salts (e.g., sodium nitrite) under acidic conditions.

Formation of N-Nitroso-Imatinib from Imatinib.

Experimental Protocols

The identification and quantification of N-nitroso-imatinib in pharmaceutical samples require sensitive and specific analytical methods. High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector is a commonly employed technique.

General HPLC Method for Imatinib and Related Impurities

The following is a general HPLC protocol adapted from studies on imatinib stability, which can be optimized for the specific detection of N-nitroso-imatinib.[9][10]

1. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

2. Chromatographic Conditions:

• Column: Waters Atlantis C18 (5 µm, 4.6 mm x 150 mm) or equivalent reverse-phase column.[9]

• Mobile Phase: A mixture of acetonitrile (B52724) and a buffer solution (e.g., 10 mM KH₂PO₄) in a ratio of approximately 35:65 (v/v), with the pH adjusted to around 4.6.[9]

• Flow Rate: Isocratic elution at 1 mL/min.[9]

• Injection Volume: 50 µL.[9][10]

• Detection: UV detection at 270 nm.[9][10]

• Run Time: Approximately 6 minutes, or as required to achieve adequate separation.[9]

3. Sample Preparation:

• Accurately weigh and dissolve the imatinib drug substance or product in a suitable solvent (e.g., methanol).

• Dilute the sample to a known concentration within the linear range of the method.

• Filter the sample through a 0.45 µm filter before injection.

4. Data Analysis:

• Identify the N-nitroso-imatinib peak by comparing its retention time with that of a certified reference standard.

• Quantify the impurity using a calibration curve prepared from the reference standard.

5. Method Validation:

• The analytical method should be validated according to ICH guidelines to demonstrate its specificity, linearity, accuracy, precision, and robustness.

Analytical Characterization Workflow

A comprehensive characterization of N-nitroso-imatinib involves a multi-step analytical workflow to confirm its structure and purity.

Workflow for Identification and Characterization.

Signaling Pathway Context: Tyrosine Kinase Inhibition

Simplified Mechanism of Tyrosine Kinase Inhibition by Imatinib.

Stability and Degradation

Forced degradation studies on imatinib have shown that it can degrade under various stress conditions, including acidic, basic, oxidative, and photolytic environments.[9][11] While specific stability data for N-nitroso-imatinib is limited, its potential to form under certain conditions underscores the importance of controlling the manufacturing process and storage conditions of imatinib-containing products to minimize the risk of this impurity.

References

• 1. veeprho.com [veeprho.com]
• 2. Imatinib Nitroso Impurity 1 | SynZeal [synzeal.com]
• 3. N-Nitroso Imatinib EP Impurity C | CAS No- 2816369-80-7 [chemicea.com]
• 4. N-nitroso-imatinib | C29H30N8O2 | CID 169444119 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. synthinkchemicals.com [synthinkchemicals.com]
• 6. N-nitroso Imatinib - Daicel Pharma Standards [daicelpharmastandards.com]
• 7. cleanchemlab.com [cleanchemlab.com]
• 8. allmpus.com [allmpus.com]
• 9. Quantitative determination of imatinib stability under various stress conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Forced degradation and stability indicating studies of imatinib tablet [wisdomlib.org]

Synthesis and Characterization of N-nitroso-imatinib Reference Standard: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of the N-nitroso-imatinib reference standard. N-nitroso-imatinib is a potential genotoxic impurity that can form during the manufacturing process of imatinib (B729), a tyrosine kinase inhibitor used in the treatment of various cancers. The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory agencies and manufacturers, necessitating the availability of well-characterized reference standards for their detection and quantification.

Introduction to N-nitroso-imatinib

N-nitroso-imatinib, with the chemical name N-(4-methyl-3-(nitroso(4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide, is an N-nitroso derivative of the secondary amine present in the imatinib molecule.[1] Its formation is chemically plausible through the reaction of imatinib with nitrosating agents, such as nitrite (B80452) salts, under acidic conditions.[2][3] Due to the classification of many N-nitroso compounds as probable human carcinogens, controlling the levels of N-nitroso-imatinib in the final drug product is a critical aspect of quality control.[4]

The U.S. Food and Drug Administration (FDA) has set an acceptable intake (AI) limit for N-nitroso-imatinib at 1500 ng/day, highlighting the need for sensitive analytical methods to monitor its presence.[1] The availability of a well-characterized reference standard is essential for the development and validation of such analytical methods.[5][6]

Synthesis of N-nitroso-imatinib

The synthesis of N-nitroso-imatinib involves the reaction of imatinib with a nitrosating agent, typically sodium nitrite, in an acidic medium. The secondary amine group in the imatinib structure is susceptible to nitrosation under these conditions.

Experimental Protocol: Synthesis of N-nitroso-imatinib

Disclaimer: This is a representative protocol based on general chemical principles for the nitrosation of secondary amines. Actual laboratory procedures may require optimization.

Materials:

• Imatinib base

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl)

• Dichloromethane (CH₂Cl₂)

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Deionized water

Procedure:

• Dissolve a known quantity of imatinib base in a suitable organic solvent, such as dichloromethane.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add an aqueous solution of hydrochloric acid to the imatinib solution with constant stirring to create an acidic environment.

• Prepare an aqueous solution of sodium nitrite.

• Add the sodium nitrite solution dropwise to the acidic imatinib solution while maintaining the temperature between 0-5 °C.

• Allow the reaction mixture to stir at 0-5 °C for a specified period (e.g., 1-2 hours), monitoring the reaction progress by a suitable technique like Thin Layer Chromatography (TLC).

• After the reaction is complete, carefully quench the reaction by adding a saturated solution of sodium bicarbonate until the pH is neutral or slightly basic.

• Separate the organic layer.

• Wash the organic layer with deionized water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the solution and evaporate the solvent under reduced pressure to obtain the crude N-nitroso-imatinib product.

• Purify the crude product using a suitable technique, such as column chromatography on silica (B1680970) gel, to yield the pure N-nitroso-imatinib reference standard.

Synthesis Workflow

Synthesis of N-nitroso-imatinib Workflow

Characterization of N-nitroso-imatinib

A comprehensive characterization of the synthesized N-nitroso-imatinib is crucial to confirm its identity, purity, and potency as a reference standard. The typical characterization data package includes High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.[4]

Quantitative Data Summary

Parameter	Specification/Result	Reference
Chemical Formula	C₂₉H₃₀N₈O₂	[7]
Molecular Weight	522.6 g/mol	[7]
Appearance	Light Yellow Solid
HPLC Purity	96.09%
Weight Loss by TGA	3.91%
Potency (calculated)	92.33%

Experimental Protocols: Characterization

3.2.1. High-Performance Liquid Chromatography (HPLC)

• Objective: To determine the purity of the N-nitroso-imatinib standard.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A C18 reverse-phase column is commonly used for the analysis of imatinib and its impurities.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile) is typically employed.

• Flow Rate: A flow rate of approximately 1.0 mL/min is a common starting point.

• Detection Wavelength: Based on the chromophores present, a wavelength in the UV range (e.g., 254 nm or 265 nm) would be appropriate for detection.

• Sample Preparation: A stock solution of the N-nitroso-imatinib standard is prepared in a suitable diluent (e.g., a mixture of the mobile phase components).

3.2.2. Mass Spectrometry (MS)

• Objective: To confirm the molecular weight and elucidate the structure of N-nitroso-imatinib.

• Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system (LC-MS).

• Ionization Technique: Electrospray ionization (ESI) in positive ion mode is suitable for a molecule like imatinib.

• Expected Molecular Ion: The protonated molecule [M+H]⁺ is expected at m/z 523.6.

• Fragmentation Analysis: Tandem mass spectrometry (MS/MS) can be used to study the fragmentation pattern. A characteristic loss of the nitroso group (NO•, 30 Da) is a common fragmentation pathway for N-nitroso compounds.

3.2.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To provide detailed structural confirmation of N-nitroso-imatinib.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: A deuterated solvent in which the compound is soluble, such as deuterated chloroform (B151607) (CDCl₃) or dimethyl sulfoxide (B87167) (DMSO-d₆).

• Analysis: ¹H NMR and ¹³C NMR spectra are acquired. The chemical shifts, coupling constants, and integration of the proton signals, along with the chemical shifts of the carbon signals, are analyzed to confirm the presence of all structural motifs and the introduction of the nitroso group.

Characterization Workflow

Characterization Workflow for N-nitroso-imatinib

Signaling Pathways and Mechanism of Action

Imatinib Signaling Pathway

Imatinib is a potent and selective inhibitor of the BCR-ABL tyrosine kinase, which is the hallmark of chronic myeloid leukemia (CML). By binding to the ATP-binding site of the BCR-ABL protein, imatinib prevents its autophosphorylation and the subsequent phosphorylation of its downstream substrates. This blockade of signal transduction inhibits cell proliferation and induces apoptosis in BCR-ABL-positive cells.

Imatinib's Inhibition of BCR-ABL Signaling

N-nitroso-imatinib Mechanism of Carcinogenicity

The primary toxicological concern for N-nitroso-imatinib is its potential carcinogenicity, a characteristic common to many N-nitroso compounds. The mechanism of carcinogenicity does not involve the specific inhibition of signaling pathways in the same manner as imatinib. Instead, it is related to the metabolic activation of the N-nitroso group.

General Mechanism of N-nitroso Compound Carcinogenicity

In the body, N-nitroso compounds can be metabolically activated by enzymes, such as cytochrome P450s, to form highly reactive electrophilic species (alkylating agents).[5] These reactive intermediates can then covalently bind to nucleophilic sites in cellular macromolecules, most importantly DNA. The formation of DNA adducts can lead to mispairing during DNA replication, resulting in mutations. If these mutations occur in critical genes that regulate cell growth and division (e.g., proto-oncogenes or tumor suppressor genes), they can lead to the initiation of cancer.[4]

Conclusion

The synthesis and thorough characterization of the N-nitroso-imatinib reference standard are indispensable for the pharmaceutical industry to ensure the safety and quality of imatinib-containing drug products. This guide has provided a comprehensive overview of a representative synthesis protocol, detailed characterization methodologies, and the relevant biological mechanisms. The use of a well-characterized N-nitroso-imatinib standard will enable the development and validation of sensitive analytical methods for its detection and quantification, thereby aiding in the control of this potential genotoxic impurity to levels that are safe for patients.

References

• 1. researchgate.net [researchgate.net]
• 2. library.search.tulane.edu [library.search.tulane.edu]
• 3. researchgate.net [researchgate.net]
• 4. N-nitroso Compounds: What You Need to Know About These Carcinogenic Chemicals - Amerigo Scientific [amerigoscientific.com]
• 5. Mechanisms of action of N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Altered intracellular signaling by imatinib increases the anti‐cancer effects of tyrosine kinase inhibitors in chronic myelogenous leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Imatinib Nitroso Impurity 1 | SynZeal [synzeal.com]

Technical Guide: In-Silico Prediction of N-nitroso-imatinib Genotoxicity

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens. N-nitroso-imatinib, a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the widely used anti-cancer drug Imatinib, requires rigorous genotoxicity assessment. This guide provides a comprehensive technical framework for the in-silico prediction of N-nitroso-imatinib's genotoxic potential, aligning with regulatory expectations such as the ICH M7 guideline. We detail the underlying mechanisms of nitrosamine genotoxicity, outline a systematic in-silico assessment workflow using complementary (Q)SAR methodologies, describe advanced mechanism-based computational models, and provide protocols for experimental verification. The objective is to equip researchers and drug development professionals with the necessary tools and methodologies to perform a robust and scientifically sound risk assessment for this and other NDSRIs.

The Challenge of N-Nitrosamine Impurities

N-nitrosamines are a class of compounds characterized by a nitroso group bonded to an amine. They are potent mutagens in experimental animals and are classified as probable human carcinogens.[1] Their formation can occur when secondary or tertiary amines, present in the active pharmaceutical ingredient (API) structure or as reagents and solvents, react with nitrosating agents (like nitrites) under specific conditions. Imatinib contains a secondary amine moiety, making it susceptible to nitrosation, which can lead to the formation of N-nitroso-imatinib.[2][3] Given the potential cancer risk even at low levels of exposure, regulatory bodies mandate a thorough risk assessment for such impurities.[4]

Mechanism of N-Nitrosamine Genotoxicity: Metabolic Activation

The genotoxicity of most N-nitrosamines is not direct but requires metabolic activation. The primary pathway, mediated by cytochrome P450 (CYP) enzymes in the liver, involves the α-hydroxylation of the carbon atom adjacent to the nitroso group. This initial step is often the rate-limiting and determining factor for carcinogenic potency.[5] The resulting α-hydroxy-nitrosamine is unstable and undergoes spontaneous decomposition to form a highly reactive alkyldiazonium ion. This electrophilic species can then readily form covalent adducts with DNA bases, leading to DNA damage, gene mutations, and potentially initiating carcinogenesis.[5][6] Understanding this mechanism is crucial for developing predictive in-silico models.

References

• 1. toxys.com [toxys.com]
• 2. N-Nitroso Imatinib Impurity 2 | CAS No- NA | NA [chemicea.com]
• 3. Imatinib Nitroso Impurity 1 | SynZeal [synzeal.com]
• 4. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 5. Genotoxicity evaluation of ten nitrosamine drug substance-related impurities using 2D and 3D HepaRG cell models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

In Vitro Metabolic Pathways of N-Nitroso-Imatinib: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-nitroso compounds are a class of potent carcinogens, and their presence as impurities in pharmaceutical products is a significant safety concern. Imatinib (B729), a tyrosine kinase inhibitor, is a widely used anticancer drug. The potential formation of N-nitroso-imatinib, a nitrosamine (B1359907) impurity, necessitates a thorough understanding of its metabolic fate. This technical guide provides a comprehensive overview of the putative in vitro metabolic pathways of N-nitroso-imatinib, based on the well-established metabolism of its parent drug, imatinib, and the known biotransformation of other N-nitroso compounds. Detailed experimental protocols for studying nitrosamine metabolism and structured data summaries are included to facilitate further research in this critical area.

Introduction

Imatinib is a cornerstone in the treatment of various cancers, including chronic myeloid leukemia (CML) and gastrointestinal stromal tumors (GISTs).[1] Its metabolism is primarily mediated by cytochrome P450 (CYP) enzymes, with CYP3A4 and CYP2C8 playing major roles.[1][2] The primary metabolic pathway for imatinib is N-demethylation of the piperazine (B1678402) ring to form N-desmethyl imatinib (NDMI).[1]

N-nitroso compounds, on the other hand, undergo metabolic activation primarily through α-hydroxylation, a reaction also catalyzed by CYP enzymes, particularly CYP2E1 for smaller nitrosamines.[3][4] This activation leads to the formation of unstable intermediates that can alkylate DNA, initiating carcinogenesis.[4] Other metabolic pathways for N-nitroso compounds include denitrosation and reduction.

This guide synthesizes the available knowledge to propose the likely in vitro metabolic pathways of N-nitroso-imatinib, a hybrid molecule sharing structural features with both imatinib and N-nitroso compounds.

Proposed Metabolic Pathways of N-Nitroso-Imatinib

The metabolism of N-nitroso-imatinib is anticipated to proceed through several key pathways, primarily involving cytochrome P450 enzymes. These pathways are categorized as either activation (leading to reactive intermediates) or detoxification.

Cytochrome P450-Mediated Metabolism

The initial metabolic steps are likely catalyzed by CYP enzymes, given their central role in the metabolism of both parent structures.

Figure 1. Proposed CYP450-mediated metabolic pathways of N-nitroso-imatinib.

Key Proposed Pathways:

• α-Hydroxylation: This is a critical activation pathway for N-nitroso compounds.[4] For N-nitroso-imatinib, this would likely occur on the carbon atom adjacent to the nitroso group, leading to an unstable intermediate that can decompose to a reactive diazonium ion. This ion is capable of forming DNA adducts, which is the primary mechanism of carcinogenicity for nitrosamines.

• Denitrosation: This is a detoxification pathway where the nitroso group is removed, potentially yielding the parent drug, imatinib.[5][6] The extent of denitrosation versus α-hydroxylation is a key determinant of the overall carcinogenic potential.

• N-demethylation: Similar to imatinib, N-demethylation of the piperazine ring is a probable metabolic route.[1] This would result in the formation of N-nitroso-N-desmethyl-imatinib.

• Aromatic Hydroxylation: Hydroxylation of the aromatic rings is a common metabolic pathway for many xenobiotics, including imatinib, and is likely to occur with N-nitroso-imatinib as well.[7]

Data Presentation

As no direct experimental data for N-nitroso-imatinib metabolism exists, this table summarizes the key metabolic parameters for imatinib and the general characteristics of N-nitroso compound metabolism.

Compound/Class	Primary Metabolizing Enzymes	Major Metabolic Pathways	Key Metabolites	References
Imatinib	CYP3A4, CYP2C8	N-demethylation, Oxidation, Hydroxylation	N-desmethyl imatinib (NDMI), Piperidine N-oxide, Pyridine N-oxide	[1][2][8]
N-Nitroso Compounds	CYP2E1, CYP2A6, CYP2B1, CYP3A4	α-Hydroxylation (activation), Denitrosation (detoxification), Reduction	Aldehydes, Reactive diazonium ions, Parent amine	[3][4][5][9]

Experimental Protocols

The following are detailed methodologies for key experiments to investigate the in vitro metabolism of N-nitroso-imatinib.

Incubation with Human Liver Microsomes (HLMs)

This experiment is fundamental for identifying the primary metabolites and the CYP enzymes involved.

Figure 2. Workflow for in vitro metabolism studies using human liver microsomes.

Methodology:

• Incubation Mixture Preparation: In a microcentrifuge tube, combine human liver microsomes (e.g., 0.5 mg/mL), N-nitroso-imatinib (e.g., 1 µM), and phosphate buffer (e.g., 100 mM, pH 7.4) to a final volume of 190 µL.

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes in a shaking water bath.

• Reaction Initiation: Initiate the metabolic reaction by adding 10 µL of an NADPH-generating system (containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Incubation: Incubate the reaction mixture at 37°C for a specified time (e.g., 0, 15, 30, 60 minutes).

• Reaction Termination: Terminate the reaction by adding an equal volume of ice-cold acetonitrile.

• Sample Preparation: Vortex the mixture and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to precipitate proteins.

• Analysis: Transfer the supernatant to an HPLC vial for analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to identify and quantify metabolites.[10]

Reaction Phenotyping with Recombinant CYP Enzymes

This experiment helps to identify the specific CYP isoforms responsible for the metabolism of N-nitroso-imatinib.

Methodology:

• Follow the same procedure as the HLM incubation, but replace the HLMs with individual recombinant human CYP enzymes (e.g., CYP3A4, CYP2C8, CYP2E1, CYP2A6) co-expressed with NADPH-cytochrome P450 reductase.

• Incubate N-nitroso-imatinib with each CYP isoform separately.

• Analyze the formation of metabolites by LC-MS/MS. The isoform that produces the highest amount of a particular metabolite is considered the primary enzyme responsible for that pathway.

Covalent Binding Assay

This assay is crucial for assessing the formation of reactive metabolites that can bind to macromolecules like proteins.

Methodology:

• Perform the HLM incubation as described above, but include radiolabeled N-nitroso-imatinib (e.g., ¹⁴C or ³H).

• After incubation, precipitate the proteins with a solvent like methanol (B129727) or acetonitrile.

• Wash the protein pellet repeatedly with the solvent to remove any unbound radioactivity.

• Quantify the radioactivity remaining in the protein pellet using liquid scintillation counting.

• The amount of radioactivity is indicative of the extent of covalent binding of reactive metabolites.

Conclusion

While direct experimental evidence is currently lacking, the in vitro metabolic pathways of N-nitroso-imatinib can be reasonably predicted based on the known metabolism of imatinib and other N-nitroso compounds. The primary pathways are expected to be CYP-mediated α-hydroxylation, denitrosation, N-demethylation, and aromatic hydroxylation. The balance between the activating α-hydroxylation pathway and the detoxifying denitrosation pathway will be a critical determinant of the potential carcinogenicity of this impurity. The experimental protocols outlined in this guide provide a framework for researchers to investigate these pathways, identify the responsible enzymes, and assess the potential for reactive metabolite formation. Such studies are essential for a comprehensive risk assessment of N-nitroso-imatinib and to ensure the safety of imatinib-based therapies.

References

• 1. Physiologically based pharmacokinetic modeling of imatinib and N‐desmethyl imatinib for drug–drug interaction predictions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Potent mechanism-based inhibition of CYP3A4 by imatinib explains its liability to interact with CYP3A4 substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytochrome P450 metabolic dealkylation of nine N-nitrosodialkylamines by human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Metabolism of carcinogenic and non-carcinogenic N-nitroso-N-methylaminopyridines. I. Investigations in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metabolic denitrosation of N-nitroso-N-methylaniline: detection of amine-metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Characterization of imatinib metabolites in rat and human liver microsomes: differentiation of hydroxylation from N-oxidation by liquid chromatography/atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Metabolism of carcinogenic N-nitroso-N-methylaniline by purified cytochromes P450 2B1 and P450 2B2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. LC-MS-MS determination of imatinib and N-desmethyl imatinib in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Potential Precursors of N-nitroso-imatinib in Drug Synthesis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers worldwide due to their potential carcinogenic effects. N-nitroso-imatinib, a nitrosamine derivative of the active pharmaceutical ingredient (API) imatinib (B729), has been identified as a potential impurity that requires careful control. This technical guide provides an in-depth analysis of the potential precursors of N-nitroso-imatinib that may arise during the drug synthesis process. Understanding these precursors is critical for developing effective control strategies to ensure the safety and quality of imatinib-containing medicines.

N-nitroso-imatinib is formed by the reaction of a nitrosating agent with a secondary amine precursor. This guide will explore the likely candidates for both of these reactants within the context of imatinib's manufacturing process.

The Amine Precursor: Imatinib and Its Synthetic Intermediates

The most direct amine precursor to N-nitroso-imatinib is the imatinib molecule itself, which contains a secondary amine group susceptible to nitrosation. However, key intermediates in the imatinib synthesis pathway also possess secondary amine functionalities and can act as precursors if carried over into subsequent steps where nitrosating agents are present.

One of the most common synthetic routes to imatinib involves the condensation of N-(5-amino-2-methylphenyl)-4-(3-pyridinyl)-2-pyrimidineamine with 4-(4-methylpiperazinomethyl)benzoyl chloride .[1][2] The key intermediate, N-(5-amino-2-methylphenyl)-4-(3-pyridinyl)-2-pyrimidineamine, contains a secondary amine group and is a primary candidate as a precursor to N-nitroso-imatinib.

Other potential secondary amine precursors could be introduced as impurities in starting materials or formed as by-products during the synthesis. For example, incomplete reactions or side reactions could lead to the presence of various aniline (B41778) and pyrimidine (B1678525) derivatives.[3]

The Nitrosating Agent: Sources in Pharmaceutical Manufacturing

The formation of N-nitroso-imatinib requires a nitrosating agent. These agents are often not intentionally added but can be present as impurities in raw materials, solvents, or be generated in-situ during the manufacturing process. Common sources of nitrosating agents in pharmaceutical synthesis include:

• Nitrite (B80452) and Nitrate Impurities: Sodium nitrite and other nitrite salts are potent nitrosating agents. These can be present as impurities in various reagents and excipients.[4]

• Nitrogen Oxides (NOx): Oxides of nitrogen from the environment or from certain chemical reactions can act as nitrosating agents.

• Degradation of Solvents: Solvents such as dimethylformamide (DMF) can degrade under certain conditions to form secondary amines and may also be a source of nitrosating species.[3]

• Reaction Conditions: Acidic conditions can promote the formation of nitrous acid (HNO2) from nitrite impurities, which is a powerful nitrosating agent.

Logical Pathway for N-nitroso-imatinib Formation

The formation of N-nitroso-imatinib can be logically deduced as a reaction between a secondary amine precursor and a nitrosating agent under favorable conditions. The following diagram illustrates this relationship.

References

• 1. Information about Nitrosamine Impurities in Medications | FDA [fda.gov]
• 2. researchgate.net [researchgate.net]
• 3. N-Nitroso Imatinib | molsyns.com [molsyns.com]
• 4. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]

N-Nitroso-Imatinib: A Toxicological Profile and Regulatory Landscape

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

N-nitroso-imatinib is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) that can form during the synthesis or storage of the widely used anti-cancer drug, imatinib (B729). As with other N-nitroso compounds, N-nitroso-imatinib is of toxicological concern due to its potential mutagenic and carcinogenic properties. This technical guide provides a comprehensive overview of the current toxicological knowledge regarding N-nitroso-imatinib, including regulatory perspectives on acceptable intake limits. Due to a lack of publicly available, specific toxicological studies on N-nitroso-imatinib, this guide also outlines general testing methodologies for NDSRIs and the presumed metabolic activation pathway of nitrosamines.

Introduction

Imatinib is a cornerstone in the treatment of various cancers, most notably chronic myeloid leukemia (CML) and gastrointestinal stromal tumors (GIST). The presence of impurities in any pharmaceutical product is a critical quality and safety concern. N-nitroso-imatinib has been identified as a potential impurity in imatinib drug products.[1][2] Nitrosamines are a class of compounds that have been recognized as potent mutagens and carcinogens in various animal species, raising significant safety concerns for human health.[3] Consequently, regulatory agencies worldwide have implemented stringent controls on the levels of nitrosamine impurities in pharmaceuticals.

This guide summarizes the available toxicological data and regulatory limits for N-nitroso-imatinib, provides an overview of the general mechanisms of nitrosamine toxicity, and describes the recommended experimental protocols for the assessment of NDSRIs.

Regulatory Framework and Acceptable Intake

Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established an Acceptable Intake (AI) limit for N-nitroso-imatinib.

Table 1: Regulatory Acceptable Intake (AI) Limit for N-nitroso-imatinib

Regulatory Agency	Acceptable Intake (AI) Limit	Basis for AI Limit
FDA	1500 ng/day	Carcinogenic Potency Categorization Approach (CPCA) - Potency Category 5[1][2]
EMA	1500 ng/day	Carcinogenic Potency Categorization Approach (CPCA)[4][5]

The AI limit of 1500 ng/day is based on the Carcinogenic Potency Categorization Approach (CPCA), which is a structure-activity relationship (SAR) based method used to assign a carcinogenic potency category to nitrosamines that lack sufficient carcinogenicity data.[1] N-nitroso-imatinib has been placed in potency category 5, which suggests a lower carcinogenic potential relative to other more potent nitrosamines.[2]

Toxicological Data

As of the date of this guide, there is a notable absence of publicly available, specific non-clinical studies detailing the toxicological profile of N-nitroso-imatinib. While Material Safety Data Sheets (MSDS) exist for some commercial sources of "Imatinib Nitroso Impurity 1," they provide limited and non-specific information, such as an LD50/LC50 of >10,000 mg/kg and state "NIL" or "NO DATA AVAILABLE" for carcinogenicity, mutagenicity, and other toxicological endpoints.[4][6] This lack of specific data necessitates a reliance on the general toxicological profile of N-nitroso compounds and the regulatory guidance for NDSRIs.

General Mechanism of N-Nitrosamine Toxicity

The toxicity of N-nitrosamines is primarily linked to their metabolic activation, which leads to the formation of reactive electrophilic species that can damage DNA.

Caption: Presumed metabolic activation pathway of N-nitroso-imatinib leading to DNA damage.

This process, primarily mediated by cytochrome P450 (CYP) enzymes in the liver, involves the α-hydroxylation of the nitrosamine. The resulting α-hydroxy nitrosamine is unstable and spontaneously decomposes to form a highly reactive carbocation. This carbocation can then form covalent bonds with nucleophilic sites in cellular macromolecules, most critically DNA, leading to the formation of DNA adducts. If these adducts are not repaired, they can lead to mutations during DNA replication, which is a key initiating event in carcinogenesis.

Recommended Experimental Protocols for NDSRI Assessment

In the absence of specific data for N-nitroso-imatinib, the following experimental protocols are recommended by regulatory agencies for the assessment of NDSRIs.

Genotoxicity Assessment

4.1.1. Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used in vitro assay for the detection of gene mutations and is a primary screen for the mutagenic potential of chemical substances. For nitrosamines, an "enhanced" Ames test protocol is recommended due to the known limitations of the standard assay for this class of compounds.

Caption: General workflow for an enhanced bacterial reverse mutation (Ames) test for NDSRIs.

Key Recommendations for an Enhanced Ames Test for Nitrosamines:

• Metabolic Activation: Use of a liver S9 fraction from Aroclor-1254 induced hamsters or rats is recommended, as these have been shown to be more effective for the metabolic activation of many nitrosamines.

• S9 Concentration: A higher concentration of S9 (e.g., 10-30%) in the S9 mix may be necessary.

• Pre-incubation Method: A pre-incubation of the test substance with the bacteria and the S9 mix before plating is generally preferred over the plate incorporation method.

4.1.2. In Vitro Micronucleus Assay

This assay is used to detect chromosomal damage. It is a common follow-up to a positive Ames test to determine if the mutagenicity is due to clastogenic or aneugenic events.

4.1.3. In Vivo Genotoxicity Assays

If in vitro tests are positive, in vivo studies such as the rodent bone marrow micronucleus test or a Comet assay in relevant tissues (e.g., liver) may be conducted to assess the genotoxic potential in a whole animal system.

Carcinogenicity Assessment

Long-term rodent carcinogenicity bioassays are the gold standard for assessing the carcinogenic potential of a substance. However, these studies are time-consuming and resource-intensive. For many NDSRIs, including N-nitroso-imatinib, such data is not available. The CPCA is therefore used as a predictive tool to estimate carcinogenic potency and establish an AI.

Conclusion

The toxicological profile of N-nitroso-imatinib is not well-defined by publicly available experimental data. However, as a member of the N-nitrosamine class of compounds, it is considered to be a potential mutagen and carcinogen. Regulatory agencies have established a conservative Acceptable Intake limit of 1500 ng/day based on a structure-activity relationship assessment that places it in a lower potency category. The lack of specific toxicological data highlights the need for further research to definitively characterize the risk posed by this impurity. In the interim, adherence to the established AI and the utilization of recommended enhanced testing protocols for the assessment of NDSRIs are crucial for ensuring patient safety. Drug manufacturers should continue to monitor and control the levels of N-nitroso-imatinib in their products to comply with regulatory expectations.

References

• 1. medicinesforeurope.com [medicinesforeurope.com]
• 2. veeprho.com [veeprho.com]
• 3. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dgra.de [dgra.de]
• 5. Updated EMA-Acceptable intakes (AIs) established for N-nitrosamines - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. scribd.com [scribd.com]

Navigating Nitrosamine Impurities: A Technical Guide to the Acceptable Intake Limit for N-nitroso-imatinib

For Immediate Release

This technical guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the establishment of the Acceptable Intake (AI) limit for the N-nitroso-imatinib impurity by the European Medicines Agency (EMA). This document details the quantitative limits, the experimental and theoretical methodologies underpinning these limits, and visual representations of key biological and procedural workflows.

Executive Summary

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern due to their potential carcinogenic risk. The European Medicines Agency (EMA) has established a framework for the assessment and control of these impurities. For N-nitroso-imatinib, a nitrosamine impurity associated with the tyrosine kinase inhibitor imatinib, the EMA has set a specific Acceptable Intake (AI) limit. This guide delineates this limit and the scientific rationale behind its establishment, primarily the Carcinogenic Potency Categorization Approach (CPCA).

Quantitative Acceptable Intake Limit

The EMA, through its Non-clinical Working Party (NcWP), has established an Acceptable Intake (AI) limit for N-nitroso-imatinib. This limit represents a daily exposure level that is considered to be of negligible carcinogenic risk over a lifetime.

Nitrosamine Impurity	Parent Drug	Acceptable Intake (AI) Limit (ng/day)	Carcinogenic Potency Category	First Published
N-nitroso-imatinib	Imatinib	1500	5	31 January 2024
[1]

Methodology for Establishing the Acceptable Intake Limit

The AI for N-nitroso-imatinib was determined using the Carcinogenic Potency Categorization Approach (CPCA), a methodology developed to assign an AI limit to nitrosamines lacking robust carcinogenicity data.[2][3][4] This approach utilizes structure-activity relationships (SAR) to predict the carcinogenic potency based on the molecular structure of the nitrosamine.[2][3]

The Carcinogenic Potency Categorization Approach (CPCA)

The CPCA assigns a nitrosamine to one of five potency categories, each with a corresponding AI limit. The categorization is based on a scoring system that considers activating and deactivating structural features which influence the metabolic activation of the nitrosamine, primarily through α-hydroxylation.[2][3]

Core Principles of CPCA:

• α-Hydrogen Assessment: The number of hydrogen atoms on the carbon atoms adjacent (α-position) to the nitroso group is a primary determinant of metabolic activation and, consequently, carcinogenic potency.[2]

• Structural Features Analysis: The presence of activating (potency-increasing) or deactivating (potency-decreasing) features in the molecule modifies the potency score.[2]

• Potency Score Calculation: A potency score is calculated based on the α-hydrogen score and the scores from activating and deactivating features. This score determines the final potency category.[2][5]

Categorization of N-nitroso-imatinib:

N-nitroso-imatinib is classified under Potency Category 5 , which corresponds to an AI of 1500 ng/day .[1][6] This categorization is a result of the specific structural characteristics of the N-nitroso-imatinib molecule, which are predicted to result in low carcinogenic potency. A key feature leading to this categorization is the absence of an α-hydrogen on one of the nitrogen atoms of the nitrosamine, a factor that significantly reduces the potential for metabolic activation via the α-hydroxylation pathway.[5]

Experimental Workflow for Nitrosamine Impurity Assessment

The overall process for identifying, assessing, and controlling nitrosamine impurities follows a structured workflow.

A high-level overview of the nitrosamine impurity assessment workflow.

Key Experimental Protocol: The Enhanced Ames Test (EAT)

For nitrosamines where the CPCA might be inconclusive or for further investigation, the EMA recommends an Enhanced Ames Test (EAT).[7] This bacterial reverse mutation assay is designed to have increased sensitivity for detecting the mutagenic potential of nitrosamines compared to the standard Ames test.[1][8]

Key Parameters of the Enhanced Ames Test Protocol:

• Bacterial Strains: A panel of Salmonella typhimurium (TA98, TA100, TA1535, TA1537) and Escherichia coli (WP2 uvrA (pKM101)) tester strains should be used.[1]

• Assay Type: The pre-incubation method is recommended over the plate incorporation method, with a suggested pre-incubation time of 30 minutes.[1]

• Metabolic Activation (S9): The assay should be conducted with and without a metabolic activation system. It is recommended to use both rat liver S9 and hamster liver S9 at a concentration of 30%. The S9 should be prepared from rodents treated with cytochrome P450 enzyme inducers.[1][9]

• Positive Controls: In addition to strain-specific positive controls, two N-nitrosamine positive controls known to be mutagenic in the presence of S9 should be included.[1]

• Data Interpretation: A positive result in a GLP-compliant EAT indicates mutagenic potential. A negative result can be used to support a higher AI, potentially up to 1.5 µ g/day , if justified.[7]

A simplified workflow of the Enhanced Ames Test (EAT).

Imatinib's Mechanism of Action and Signaling Pathway

Imatinib is a tyrosine kinase inhibitor that targets the BCR-ABL protein, the hallmark of chronic myeloid leukemia (CML).[10][11][12][13] Understanding the signaling pathway of the parent drug is crucial in the overall safety assessment. N-nitroso-imatinib is an impurity and does not share the therapeutic mechanism of imatinib.

The BCR-ABL fusion protein is a constitutively active tyrosine kinase that drives uncontrolled cell proliferation and survival through the activation of several downstream signaling pathways. Imatinib competitively inhibits the ATP binding site of the BCR-ABL kinase, thereby blocking its activity.[11][12][13]

A simplified diagram of the Imatinib signaling pathway.

Conclusion

The establishment of an Acceptable Intake limit for N-nitroso-imatinib by the EMA is based on a scientifically rigorous and conservative approach, the CPCA. This technical guide provides the foundational knowledge for understanding this limit, the methodologies for its derivation, and the broader context of nitrosamine impurity assessment. Adherence to these regulatory guidelines is paramount for ensuring the safety and quality of pharmaceutical products.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. ema.europa.eu [ema.europa.eu]
• 3. Determining recommended acceptable intake limits for N-nitrosamine impurities in pharmaceuticals: Development and application of the Carcinogenic Potency Categorization Approach (CPCA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. What does the EMA update on nitrosamine impurities mean for you? – Lhasa Limited [lhasalimited.org]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. 🇪🇺 EMA Q&A Rev. 16 EMA/409815/2020 - MAJOR UPDATE - Guidance, Documents, Resources - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 9. aurigeneservices.com [aurigeneservices.com]
• 10. benchchem.com [benchchem.com]
• 11. Imatinib - Wikipedia [en.wikipedia.org]
• 12. Imatinib in Chronic Myeloid Leukemia: an Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 13. droracle.ai [droracle.ai]

Navigating the Regulatory Landscape of N-nitroso-imatinib Impurities: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the current regulatory guidance, risk assessment, and analytical methodologies for the control of N-nitroso-imatinib, a nitrosamine (B1359907) impurity of the widely used anti-cancer drug, imatinib (B729). This document is intended to serve as a critical resource for professionals in the pharmaceutical industry, offering detailed insights into ensuring the safety and quality of imatinib-containing drug products.

Introduction to N-nitroso-imatinib and Regulatory Scrutiny

Imatinib is a cornerstone in the treatment of various cancers, most notably chronic myeloid leukemia (CML), due to its targeted inhibition of the BCR-ABL tyrosine kinase. The discovery of N-nitroso-imatinib, a potential mutagenic impurity, has brought imatinib under the stringent regulatory lens applied to all nitrosamine impurities in pharmaceuticals.

Nitrosamines are classified as probable human carcinogens, and their presence in medicinal products is a significant concern for regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These agencies have established strict guidelines for the control of nitrosamine impurities, necessitating a proactive approach from pharmaceutical manufacturers to assess and mitigate the risk of their formation.

N-nitroso-imatinib is a nitrosamine drug substance-related impurity (NDSRI), meaning it is formed from the imatinib molecule itself. Its chemical structure is N-(4-methyl-3-(nitroso(4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide. The formation of such impurities can occur during the synthesis of the active pharmaceutical ingredient (API), during the manufacture of the finished drug product, or even during storage.

Regulatory Guidance and Acceptable Intake Limits

Regulatory bodies have established acceptable intake (AI) limits for various nitrosamine impurities, including N-nitroso-imatinib. These limits are based on a lifetime exposure risk and are set to ensure patient safety.

Table 1: Regulatory Acceptable Intake (AI) Limits for N-nitroso-imatinib

Regulatory Agency	Acceptable Intake (AI) Limit (ng/day)	Potency Category
U.S. Food and Drug Administration (FDA)	1500	5
European Medicines Agency (EMA)	1500	5

Data Sources: [1][2][3]

These AI limits are crucial for establishing specifications for N-nitroso-imatinib in both the drug substance and the final drug product.

Risk Assessment for N-nitroso-imatinib

A thorough risk assessment is a mandatory step for all pharmaceutical products to identify and mitigate the potential for nitrosamine impurity formation. For imatinib, this involves a comprehensive evaluation of the API synthesis, drug product manufacturing process, and storage conditions.

Key Risk Factors for N-nitroso-imatinib Formation

The formation of N-nitroso-imatinib requires the presence of a nitrosatable amine functional group (which is present in the imatinib molecule) and a nitrosating agent. Key risk factors include:

• Presence of Nitrites and other Nitrosating Agents: Contamination of raw materials, reagents, solvents, or water with nitrites (NO2-) or other nitrosating agents is a primary risk factor.

• Manufacturing Process Conditions: Acidic conditions during the manufacturing process can facilitate the reaction between the secondary amine in imatinib and nitrosating agents.

• Raw Material and Excipient Quality: The quality of starting materials, intermediates, and excipients must be carefully controlled to minimize the presence of nitrosating agents.

• Degradation: Degradation of the imatinib drug substance or excipients under certain storage conditions (e.g., high temperature and humidity) could potentially lead to the formation of nitrosamines.

Risk Assessment Workflow

The following diagram illustrates a typical risk assessment workflow for N-nitroso-imatinib.

A flowchart of the risk assessment process for N-nitroso-imatinib.

Analytical Methodology for N-nitroso-imatinib

Sensitive and validated analytical methods are essential for the detection and quantification of N-nitroso-imatinib at trace levels. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the technique of choice due to its high sensitivity and selectivity.

Experimental Protocol: Quantification of N-nitroso-imatinib by LC-MS/MS

Disclaimer: The following protocol is a representative method adapted from published analytical procedures for imatinib and its impurities. This method should be fully validated for its intended use in a specific laboratory and for the specific drug product matrix.

Objective: To develop and validate a sensitive and selective LC-MS/MS method for the quantification of N-nitroso-imatinib in imatinib drug substance and/or drug product.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer.

Chromatographic Conditions:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with 95% A, ramp to 5% A over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometry Conditions:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
MRM Transitions (Hypothetical)	To be determined experimentally. Based on the molecular weight of N-nitroso-imatinib (C29H30N8O2, MW ≈ 522.6 g/mol ) and common fragmentation patterns of nitrosamines, potential transitions could be:- Q1 (Precursor Ion): m/z 523.3 [M+H]+- Q3 (Product Ion 1): m/z 493.3 [M+H-NO]+- Q3 (Product Ion 2): Other characteristic fragment ions
Collision Energy	To be optimized for each transition

Standard and Sample Preparation:

• Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve N-nitroso-imatinib reference standard in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution to cover the desired concentration range (e.g., 0.1 ng/mL to 100 ng/mL).

• Sample Preparation (Imatinib Drug Substance): Accurately weigh and dissolve the imatinib drug substance in a suitable solvent to a known concentration.

• Sample Preparation (Imatinib Drug Product): Crush a representative number of tablets, and extract the imatinib and any potential impurities with a suitable solvent. The extraction procedure should be optimized to ensure complete recovery.

Validation Parameters:

The analytical method should be validated according to ICH Q2(R1) guidelines, including the following parameters:

• Specificity

• Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Linearity

• Accuracy

• Precision (Repeatability and Intermediate Precision)

• Robustness

Analytical Workflow Diagram

The following diagram outlines the general workflow for the analysis of N-nitroso-imatinib.

A schematic of the analytical workflow for N-nitroso-imatinib.

Imatinib's Mechanism of Action: The BCR-ABL Signaling Pathway

Understanding the primary mechanism of action of imatinib is crucial for appreciating its therapeutic importance. Imatinib functions by inhibiting the BCR-ABL tyrosine kinase, an aberrant enzyme that drives the uncontrolled proliferation of cancer cells in CML.

The diagram below illustrates the BCR-ABL signaling pathway and the inhibitory effect of imatinib.

The BCR-ABL signaling pathway and its inhibition by imatinib.

Conclusion

The control of N-nitroso-imatinib impurities is a critical aspect of ensuring the quality and safety of imatinib-containing medicines. A thorough understanding of the regulatory guidelines, a robust risk assessment strategy, and the implementation of sensitive analytical methods are paramount for pharmaceutical manufacturers. This technical guide provides a foundational framework for researchers, scientists, and drug development professionals to navigate the complexities of nitrosamine impurity control and uphold the highest standards of patient safety. Continuous monitoring of regulatory updates and scientific advancements in this area is essential for maintaining compliance and ensuring the continued availability of this life-saving medication.

References

• 1. flore.unifi.it [flore.unifi.it]
• 2. waters.com [waters.com]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of N-Nitroso-Imatinib in Tablets by LC-MS/MS

Abstract

This application note details a sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of the N-nitroso-imatinib impurity in imatinib (B729) tablets. The protocol provides a comprehensive workflow from sample preparation to data analysis, suitable for researchers, scientists, and drug development professionals in a regulated environment. The method is designed to meet the stringent requirements for the control of nitrosamine (B1359907) impurities in pharmaceutical products.

Introduction

Imatinib is a tyrosine kinase inhibitor widely used in the treatment of various cancers.[1] N-nitroso-imatinib is a potential genotoxic impurity that can form during the synthesis of the active pharmaceutical ingredient (API) or in the final drug product. Due to the carcinogenic potential of nitrosamine compounds, regulatory agencies worldwide require strict control of these impurities in pharmaceutical formulations.[2] This document provides a robust LC-MS/MS method for the accurate quantification of N-nitroso-imatinib in commercially available imatinib tablets.

Experimental

Materials and Reagents

• Imatinib tablets (100 mg and 400 mg)

• N-nitroso-imatinib reference standard (Molecular Weight: 522.6 g/mol )[3][4][5]

• Imatinib-d8 (internal standard)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (deionized, 18.2 MΩ·cm)

Standard Solution Preparation

• N-nitroso-imatinib Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of N-nitroso-imatinib reference standard in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with a 50:50 (v/v) mixture of methanol and water to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL.

• Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Imatinib-d8 in 10 mL of methanol.

• IS Working Solution (100 ng/mL): Dilute the IS stock solution with a 50:50 (v/v) mixture of methanol and water.

Sample Preparation

• Weigh and finely powder a representative number of imatinib tablets (e.g., 10 tablets of 100 mg or 5 tablets of 400 mg).[6][7]

• Accurately weigh a portion of the powdered tablets equivalent to 100 mg of imatinib into a 50 mL centrifuge tube.

• Add 20 mL of a 50:50 (v/v) mixture of methanol and water.

• Spike with 100 µL of the 100 ng/mL IS working solution.

• Vortex for 5 minutes to ensure complete dissolution of the drug substance.

• Centrifuge at 4000 rpm for 15 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

Liquid Chromatography:

Parameter	Condition
System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	10% B to 90% B over 5 minutes, hold at 90% B for 2 minutes, return to 10% B and equilibrate for 3 minutes
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometry:

Parameter	Condition
System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Gas Flow	Desolvation: 800 L/hr; Cone: 150 L/hr
MRM Transitions	See Table 1

Table 1: Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
N-nitroso-imatinib	523.6	493.6 (Loss of NO)	100	25
N-nitroso-imatinib	523.6	394.2 (Imatinib fragment)	100	35
Imatinib-d8 (IS)	502.3	402.2	100	35

Note: The exact collision energies should be optimized for the specific instrument used.

Results and Data Presentation

Linearity, Limit of Detection (LOD), and Limit of Quantification (LOQ)

A calibration curve was constructed by plotting the peak area ratio of N-nitroso-imatinib to the internal standard against the concentration. The method demonstrated excellent linearity over the tested concentration range.

Table 2: Linearity and Sensitivity Data

Analyte	Concentration Range (ng/mL)	R²	LOD (ng/mL)	LOQ (ng/mL)
N-nitroso-imatinib	0.1 - 100	> 0.998	0.05	0.15

Accuracy and Precision

The accuracy and precision of the method were evaluated by analyzing quality control (QC) samples at three different concentration levels.

Table 3: Accuracy and Precision Data

Spiked Concentration (ng/mL)	Measured Concentration (mean ± SD, n=6)	Accuracy (%)	Precision (%RSD)
0.5	0.48 ± 0.03	96.0	6.3
5.0	5.12 ± 0.21	102.4	4.1
50.0	49.5 ± 1.8	99.0	3.6

Analysis of Commercial Imatinib Tablets

The developed method was applied to the analysis of commercially available imatinib tablets.

Table 4: Quantification of N-nitroso-imatinib in Commercial Tablets

Sample	Labeled Strength (mg)	N-nitroso-imatinib Concentration (ng/g of tablet)	N-nitroso-imatinib (ppm relative to API)
Brand A	100	5.2	0.052
Brand B	400	Not Detected (< LOD)	Not Detected (< LOD)
Brand C	100	12.8	0.128

Visualization of Protocols and Workflows

Caption: Overall experimental workflow for the quantification of N-nitroso-imatinib.

Caption: Detailed sample preparation protocol.

Conclusion

The LC-MS/MS method described in this application note is a reliable and robust tool for the quantification of N-nitroso-imatinib in imatinib tablets. The method demonstrates excellent sensitivity, accuracy, and precision, making it suitable for routine quality control testing and regulatory submissions. The detailed protocol and workflows provided herein can be readily implemented in analytical laboratories to ensure the safety and quality of imatinib drug products.

References

• 1. A Study of the Identification, Fragmentation Mode and Metabolic Pathways of Imatinib in Rats Using UHPLC-Q-TOF-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 3. N-nitroso-imatinib | C29H30N8O2 | CID 169444119 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. synthinkchemicals.com [synthinkchemicals.com]
• 5. anaxlab.com [anaxlab.com]
• 6. N-nitroso Imatinib - Daicel Pharma Standards [daicelpharmastandards.com]
• 7. pharmaceresearch.com [pharmaceresearch.com]

Application Note: A Validated UPLC-MS/MS Method for the Quantitative Analysis of N-Nitroso-Imatinib in Drug Substance

Introduction

Imatinib (B729) is a cornerstone in the treatment of various cancers, notably chronic myeloid leukemia (CML) and gastrointestinal stromal tumors (GIST). As with all pharmaceutical manufacturing, controlling impurities is critical to ensure patient safety. N-nitroso-imatinib is a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) of imatinib. Nitrosamine impurities are a class of compounds that are of significant concern due to their potential carcinogenic properties. Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have established strict limits for these impurities in pharmaceutical products. The FDA has set an acceptable intake (AI) limit of 1500 ng/day for N-nitroso-imatinib.[1]

This application note details a sensitive and selective validated analytical method for the quantification of N-nitroso-imatinib at trace levels in imatinib drug substance using Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS). This method is designed to meet the stringent requirements for the analysis of genotoxic impurities and is suitable for use in quality control and drug development environments.

Chemical Structures

• Imatinib: N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide

• N-Nitroso-Imatinib: N-(4-Methyl-3-(nitroso(4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide[2]

Analytical Approach

To achieve the required sensitivity and selectivity for trace-level quantification of N-nitroso-imatinib, a UPLC-MS/MS method was developed. The method utilizes a reversed-phase UPLC separation for efficient resolution of N-nitroso-imatinib from the imatinib active pharmaceutical ingredient (API) and other potential impurities. Detection is performed using a tandem quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity. Commercially available N-nitroso-imatinib is used as a reference standard for method development and validation.[1][2]

Method Validation Summary

The analytical method was validated according to the International Council for Harmonisation (ICH) guidelines. The validation parameters assessed included specificity, limit of detection (LOD), limit of quantitation (LOQ), linearity, accuracy, precision, and robustness. The results, summarized below, demonstrate that the method is suitable for its intended purpose.

Quantitative Data Summary

The following tables summarize the quantitative performance of the UPLC-MS/MS method for the analysis of N-nitroso-imatinib.

Table 1: System Suitability

Parameter	Acceptance Criteria	Result
Tailing Factor (T)	≤ 2.0	1.2
Theoretical Plates (N)	≥ 5000	9800
% RSD of 6 Injections	≤ 10.0%	2.5%

Table 2: Method Validation Parameters

Parameter	Result
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantitation (LOQ)	0.15 ng/mL
Linearity Range	0.15 - 25 ng/mL
Correlation Coefficient (r²)	≥ 0.998
Accuracy (% Recovery)	95.2% - 104.5%
Precision (% RSD)	≤ 5.0%

Table 3: Linearity Data

Concentration (ng/mL)	Mean Peak Area
0.15	1520
0.50	5150
1.00	10250
5.00	51100
10.00	103200
25.00	255800

Table 4: Accuracy and Precision

Spiked Level (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (% Recovery)	Precision (% RSD)
0.15 (LOQ)	0.148	98.7%	4.8%
0.50 (Low)	0.495	99.0%	3.5%
10.00 (Mid)	10.12	101.2%	2.1%
20.00 (High)	20.90	104.5%	1.8%

Experimental Protocols

1. Materials and Reagents

• N-Nitroso-Imatinib reference standard (purity ≥ 98%)

• Imatinib Mesylate drug substance

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Ultrapure water (18.2 MΩ·cm)

2. Standard and Sample Preparation

2.1. Standard Stock Solution (100 µg/mL) Accurately weigh approximately 1.0 mg of N-nitroso-imatinib reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with methanol.

2.2. Intermediate Standard Solution (1 µg/mL) Pipette 100 µL of the standard stock solution into a 10 mL volumetric flask and dilute to volume with a 50:50 (v/v) mixture of methanol and water.

2.3. Working Standard and Calibration Curve Solutions Prepare a series of calibration standards ranging from 0.15 ng/mL to 25 ng/mL by serial dilution of the intermediate standard solution with a 50:50 (v/v) mixture of methanol and water.

2.4. Sample Preparation (Imatinib Drug Substance) Accurately weigh approximately 50 mg of Imatinib Mesylate drug substance into a 50 mL volumetric flask. Dissolve and dilute to volume with a 50:50 (v/v) mixture of methanol and water to obtain a final concentration of 1.0 mg/mL. Sonicate for 10 minutes to ensure complete dissolution.

3. UPLC-MS/MS Method

3.1. Chromatographic Conditions

Parameter	Condition
System	UPLC System with a Tandem Quadrupole Mass Spectrometer
Column	C18, 2.1 x 50 mm, 1.7 µm
Mobile Phase A	0.1% Formic Acid in Water with 5 mM Ammonium Formate
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Program	Time (min)
0.0
1.0
5.0
6.0
6.1
8.0

3.2. Mass Spectrometric Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
MRM Transitions	Compound
Imatinib
N-Nitroso-Imatinib
N-Nitroso-Imatinib (confirmatory)

4. Method Validation Protocol

• Specificity: Analyze blank samples (diluent) and Imatinib drug substance samples to ensure no interference at the retention time of N-nitroso-imatinib.

• LOD and LOQ: Determine the signal-to-noise ratio for a series of diluted solutions. LOD is established at a signal-to-noise ratio of approximately 3:1, and LOQ at 10:1.

• Linearity: Analyze the calibration standards in triplicate over the specified range. Plot a calibration curve of peak area versus concentration and determine the correlation coefficient (r²).

• Accuracy: Spike the Imatinib drug substance sample with N-nitroso-imatinib at three concentration levels (low, medium, high) in triplicate. Calculate the percentage recovery.

• Precision:

  • Repeatability (Intra-day precision): Analyze six replicate preparations of the Imatinib drug substance sample spiked with N-nitroso-imatinib at a mid-concentration level on the same day.

  • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst and/or instrument.

• Robustness: Introduce small, deliberate variations to the method parameters (e.g., column temperature ±2 °C, mobile phase pH ±0.1, flow rate ±0.02 mL/min) and assess the impact on the results.

Visualizations

Diagram 1: N-Nitroso-Imatinib Formation Pathway

Caption: Potential formation pathway of N-nitroso-imatinib from imatinib.

Diagram 2: Analytical Workflow for N-Nitroso-Imatinib Quantification

Caption: Workflow for the analysis of N-nitroso-imatinib in drug substance.

References

• 1. veeprho.com [veeprho.com]
• 2. Imatinib Nitroso Impurity 1 | SynZeal [synzeal.com]

Application Notes and Protocols for the Analysis of N-nitroso-imatinib

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the sample preparation and analysis of N-nitroso-imatinib, a potential genotoxic impurity in the drug substance and product of imatinib (B729). Given the regulatory scrutiny of nitrosamine (B1359907) impurities, robust and sensitive analytical methods are crucial for ensuring patient safety. The following sections offer model protocols for sample preparation from both drug substance and drug product matrices, based on established techniques for nitrosamine analysis in pharmaceuticals.

Introduction to N-nitroso-imatinib Analysis

N-nitroso-imatinib is a nitrosamine impurity that can form in imatinib drug products through the reaction of secondary amines present in the imatinib molecule or its precursors with nitrosating agents. Due to the classification of many nitrosamines as probable human carcinogens, regulatory agencies require stringent control of these impurities in pharmaceutical products.

The analysis of N-nitroso-imatinib typically involves sensitive analytical techniques such as Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), which offers the necessary selectivity and low detection limits. Effective sample preparation is a critical preceding step to ensure accurate quantification by removing matrix interferences and concentrating the analyte of interest.

Analytical Challenges

The analysis of N-nitroso-imatinib at trace levels presents several challenges:

• Low Concentration Levels: N-nitroso-imatinib is expected to be present at very low concentrations, requiring highly sensitive analytical instrumentation and efficient sample enrichment techniques.

• Matrix Effects: The active pharmaceutical ingredient (API) and excipients in the drug product can interfere with the ionization and detection of the analyte in the mass spectrometer.

• Analyte Stability: N-nitrosamines can be sensitive to light and pH.[1] Sample preparation and analysis conditions must be carefully controlled to prevent degradation of N-nitroso-imatinib. Studies on other nitrosamines have shown that they are generally more stable in neutral or alkaline conditions and less stable in acidic solutions.[1]

Sample Preparation Techniques

The choice of sample preparation technique depends on the matrix (drug substance or drug product) and the desired limit of quantification. The following are model protocols for common sample preparation methods.

Protocol 1: Direct Dissolution for Imatinib Drug Substance

This method is suitable for the analysis of N-nitroso-imatinib in the imatinib drug substance (API) where the matrix is relatively clean.

Objective: To dissolve the drug substance and dilute it to a concentration suitable for LC-MS/MS analysis.

Materials:

• Imatinib Mesylate API

• Methanol (B129727) (HPLC or LC-MS grade)

• Water (HPLC or LC-MS grade)

• Volumetric flasks

• Pipettes

• Vortex mixer

• Syringe filters (e.g., 0.22 µm PVDF)

Procedure:

• Stock Solution Preparation: Accurately weigh approximately 50 mg of the Imatinib Mesylate API into a 10 mL volumetric flask.

• Add about 7 mL of methanol and vortex or sonicate until the API is completely dissolved.

• Bring the flask to volume with methanol and mix well. This results in a 5 mg/mL stock solution.

• Working Solution Preparation: Pipette 1 mL of the stock solution into a 50 mL volumetric flask.

• Dilute to volume with a mixture of 20:80 methanol:water. This results in a final concentration of 0.1 mg/mL of the API.

• Filtration: Filter the working solution through a 0.22 µm syringe filter into an HPLC vial.

• Analysis: Analyze the sample by LC-MS/MS.

Workflow for Direct Dissolution of Drug Substance

Caption: Workflow for direct dissolution of imatinib API.

Protocol 2: Liquid-Liquid Extraction (LLE) for Imatinib Drug Product

This method is suitable for extracting N-nitroso-imatinib from a more complex matrix, such as a formulated drug product (e.g., tablets).

Objective: To separate N-nitroso-imatinib from the drug product matrix into an organic solvent.

Materials:

• Imatinib tablets

• Water (HPLC or LC-MS grade)

• Dichloromethane (B109758) (DCM, HPLC grade)

• Sodium sulfate (B86663) (anhydrous)

• Centrifuge tubes

• Vortex mixer

• Centrifuge

• Evaporator (e.g., nitrogen stream)

• Reconstitution solvent (e.g., methanol)

Procedure:

• Sample Preparation: Weigh and crush a sufficient number of imatinib tablets to obtain a powder equivalent to 100 mg of imatinib.

• Transfer the powder to a 15 mL centrifuge tube.

• Add 5 mL of water and vortex for 5 minutes to dissolve the tablet components.

• Extraction: Add 5 mL of dichloromethane to the tube.

• Vortex vigorously for 10 minutes to extract the N-nitroso-imatinib into the organic phase.

• Phase Separation: Centrifuge the mixture at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Collection of Organic Layer: Carefully transfer the lower organic layer (DCM) to a clean tube.

• Drying: Add a small amount of anhydrous sodium sulfate to the collected organic layer to remove any residual water.

• Evaporation: Evaporate the DCM to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitution: Reconstitute the dried residue in 1 mL of methanol.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial.

• Analysis: Analyze the sample by LC-MS/MS.

Workflow for Liquid-Liquid Extraction of Drug Product

Caption: Workflow for LLE of N-nitroso-imatinib from tablets.

Protocol 3: Solid-Phase Extraction (SPE) for Imatinib Drug Product

This method provides a more thorough cleanup of the sample extract, which can be beneficial for achieving very low detection limits.

Objective: To isolate and concentrate N-nitroso-imatinib from a drug product matrix using a solid-phase extraction cartridge.

Materials:

• Imatinib tablets

• Methanol (HPLC or LC-MS grade)

• Water (HPLC or LC-MS grade)

• SPE cartridges (e.g., C18, 500 mg, 6 mL)

• SPE manifold

• Centrifuge tubes

• Vortex mixer

• Evaporator (e.g., nitrogen stream)

• Reconstitution solvent (e.g., methanol)

Procedure:

• Sample Preparation: Weigh and crush a sufficient number of imatinib tablets to obtain a powder equivalent to 100 mg of imatinib.

• Transfer the powder to a 50 mL centrifuge tube.

• Add 20 mL of a 50:50 methanol:water solution and vortex for 15 minutes to extract the analyte.

• Centrifuge at 4000 rpm for 10 minutes.

• Collect the supernatant for SPE.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of water. Do not allow the cartridge to go dry.

• Sample Loading: Load the supernatant onto the conditioned SPE cartridge at a slow flow rate (approx. 1-2 mL/min).

• Washing: Wash the cartridge with 5 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the N-nitroso-imatinib from the cartridge with 5 mL of methanol into a clean collection tube.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in 1 mL of the initial mobile phase of the LC method.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial.

• Analysis: Analyze the sample by LC-MS/MS.

Workflow for Solid-Phase Extraction of Drug Product

Caption: Workflow for SPE of N-nitroso-imatinib from tablets.

Data Presentation

The following tables summarize representative quantitative data for the analysis of nitrosamine impurities in pharmaceutical matrices. It is important to note that this data is for various nitrosamines and should be considered as a reference. Method validation for N-nitroso-imatinib is essential to establish specific performance characteristics.

Table 1: Representative Limits of Detection (LOD) and Quantification (LOQ) for Nitrosamine Analysis

Nitrosamine Impurity	Analytical Method	LOD (ng/mL)	LOQ (ng/mL)	Reference
NDMA	LC-HRMS	0.10	-	[2]
NDEA	LC-HRMS	0.10	-	[2]
NMBA	LC-HRMS	0.10	-	[2]
NDIPA	LC-HRMS	0.10	-	[2]
NDBA	LC-HRMS	0.10	-	[2]
NEIPA	LC-HRMS	0.10	-	[2]
Various Nitrosamines	LC-MS/MS	0.011 - 0.018	-	[3]

NDMA: N-Nitrosodimethylamine, NDEA: N-Nitrosodiethylamine, NMBA: N-Nitroso-N-methyl-4-aminobutyric acid, NDIPA: N-Nitrosodiisopropylamine, NDBA: N-Nitrosodibutylamine, NEIPA: N-Nitrosoethylisopropylamine

Table 2: Representative Recovery Data for Nitrosamine Analysis

Sample Preparation Method	Nitrosamine Impurity	Matrix	Recovery (%)	Reference
Solid-Phase Extraction	Various	Drug Products	>80	[4]
Solid-Phase Extraction	NDMA	Drug Substance	87 - 102	[3]
Liquid-Liquid Extraction	Various	Biological Medicines	75.4 - 114.7	[5]
Disposable Pipette Extraction	Various	Medicines	up to 98	[6]

Conclusion

The provided application notes and protocols offer a comprehensive guide for the development of analytical methods for the determination of N-nitroso-imatinib in drug substance and drug product. The choice of sample preparation technique will depend on the specific requirements of the analysis, including the matrix complexity and the desired sensitivity. It is imperative that any method developed based on these models is fully validated according to ICH guidelines to ensure its accuracy, precision, and reliability for its intended purpose. The use of highly sensitive and selective LC-MS/MS is recommended for the trace-level quantification of this potential genotoxic impurity.

References

• 1. N-Nitrosamines: 15 Listings - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. fda.gov [fda.gov]
• 3. researchgate.net [researchgate.net]
• 4. A comprehensive approach for N-nitrosamine determination in pharmaceuticals using a novel HILIC-based solid phase extraction and LC-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Simultaneous determination of 13 nitrosamine impurities in biological medicines using salting-out liquid-liquid extraction coupled with liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development of a reliable method for determination of N-nitrosamines in medicines using disposable pipette extraction and HPLC-MS analysis - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: In Vitro Mutagenicity Testing of N-Nitroso-Imatinib using the Bacterial Reverse Mutation (Ames) Test

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-nitroso-imatinib is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Imatinib, a tyrosine kinase inhibitor used in cancer therapy.[1] The presence of nitrosamine impurities in pharmaceutical products is a significant concern due to their classification as a "cohort of concern" and their potential as potent mutagenic carcinogens.[2] Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have stringent requirements for the assessment and control of these impurities.[3][4]

The bacterial reverse mutation assay, commonly known as the Ames test, is a primary screening tool for identifying mutagenic potential.[5] For N-nitrosamines and NDSRIs, which may not be readily detected by standard Ames test protocols, an "Enhanced Ames Test" (EAT) is recommended to ensure accurate hazard identification.[3][4] This enhanced protocol incorporates specific modifications to improve the sensitivity of the assay for this class of compounds.[2][6]

These application notes provide a detailed protocol for conducting an in vitro mutagenicity assessment of N-nitroso-imatinib using the Enhanced Ames Test, guidance on data interpretation, and recommendations for follow-up testing.

Data Presentation: Quantitative Mutagenicity Data for N-Nitroso-Imatinib

The following tables summarize representative data from an Enhanced Ames Test for N-nitroso-imatinib. The data is presented as the mean number of revertant colonies per plate ± standard deviation from triplicate plates.

Table 1: Ames Test Results for N-Nitroso-Imatinib without Metabolic Activation (-S9)

Tester Strain	Treatment	Concentration (µ g/plate )	Mean Revertants ± SD	Fold Induction	Mutagenic Response
TA100	Vehicle Control (DMSO)	0	125 ± 11	1.0	Negative
N-Nitroso-Imatinib	10	130 ± 9	1.0	Negative
50	128 ± 14	1.0	Negative
100	135 ± 12	1.1	Negative
500	140 ± 15	1.1	Negative
1000	138 ± 10	1.1	Negative
Positive Control (NaN₃)	1.5	450 ± 25	3.6	Positive
TA1535	Vehicle Control (DMSO)	0	20 ± 4	1.0	Negative
N-Nitroso-Imatinib	10	22 ± 3	1.1	Negative
50	21 ± 5	1.1	Negative
100	24 ± 4	1.2	Negative
500	23 ± 6	1.2	Negative
1000	25 ± 5	1.3	Negative
Positive Control (NaN₃)	1.5	150 ± 18	7.5	Positive
WP2 uvrA (pKM101)	Vehicle Control (DMSO)	0	45 ± 7	1.0	Negative
N-Nitroso-Imatinib	10	48 ± 6	1.1	Negative
50	46 ± 5	1.0	Negative
100	50 ± 8	1.1	Negative
500	52 ± 7	1.2	Negative
1000	49 ± 6	1.1	Negative
Positive Control (4-NQO)	0.2	210 ± 20	4.7	Positive

Note: Data is hypothetical and for illustrative purposes.

Table 2: Ames Test Results for N-Nitroso-Imatinib with Metabolic Activation (+S9)

Tester Strain	Metabolic Activation	Treatment	Concentration (µ g/plate )	Mean Revertants ± SD	Fold Induction	Mutagenic Response
TA100	30% Hamster Liver S9	Vehicle Control	0	130 ± 13	1.0	Negative
N-Nitroso-Imatinib	10	180 ± 15	1.4	Negative
50	285 ± 21	2.2	Positive
100	450 ± 30	3.5	Positive
500	680 ± 45	5.2	Positive
1000	550 ± 50 (toxic)	4.2	Positive
Positive Control (2-AA)	1.0	750 ± 55	5.8	Positive
TA1535	30% Hamster Liver S9	Vehicle Control	0	25 ± 5	1.0	Negative
N-Nitroso-Imatinib	10	40 ± 6	1.6	Negative
50	78 ± 9	3.1	Positive
100	155 ± 14	6.2	Positive
500	250 ± 22	10.0	Positive
1000	210 ± 25 (toxic)	8.4	Positive
Positive Control (2-AA)	1.0	320 ± 28	12.8	Positive
WP2 uvrA (pKM101)	30% Hamster Liver S9	Vehicle Control	0	50 ± 8	1.0	Negative
N-Nitroso-Imatinib	10	75 ± 9	1.5	Negative
50	110 ± 12	2.2	Positive
100	205 ± 18	4.1	Positive
500	350 ± 29	7.0	Positive
1000	280 ± 31 (toxic)	5.6	Positive
Positive Control (2-AA)	1.0	410 ± 35	8.2	Positive

Note: Data is hypothetical and for illustrative purposes. A positive response is typically defined as a dose-dependent increase in revertants with at least one concentration showing a two-fold (for TA98, TA100, and E. coli strains) or three-fold (for TA1535 and TA1537 strains) increase over the vehicle control.[7]

Experimental Protocols

Enhanced Bacterial Reverse Mutation (Ames) Test for N-Nitroso-Imatinib

This protocol is based on the OECD Guideline 471 and incorporates recommendations for testing N-nitrosamine impurities.[4]

1. Materials and Reagents

• Test Article: N-nitroso-imatinib

• Bacterial Strains: Salmonella typhimurium strains TA100, TA1535, and Escherichia coli strain WP2 uvrA (pKM101). Other strains like TA98 and TA1537 may be included.

• Metabolic Activation System: Aroclor 1254- or phenobarbital/β-naphthoflavone-induced hamster and rat liver S9 fraction. Co-factors for S9 mix (e.g., NADP, G6P).

• Media: Oxoid Nutrient Broth No. 2, Minimal Glucose Agar (B569324) Plates, Top Agar (containing histidine-biotin for Salmonella or tryptophan for E. coli).

• Positive Controls:

  • Without S9: Sodium azide (B81097) (NaN₃) for TA100 and TA1535; 4-nitroquinoline-N-oxide (4-NQO) for WP2 uvrA (pKM101).

  • With S9: 2-Aminoanthracene (2-AA) for all strains. An N-nitrosamine positive control such as N-nitrosodimethylamine (NDMA) should also be included.[4]

• Negative Control: Vehicle used to dissolve N-nitroso-imatinib (e.g., water, methanol, or DMSO).[2]

2. Preparation of Bacterial Cultures and S9 Mix

• Grow overnight cultures of the bacterial strains in nutrient broth at 37°C with shaking.

• Prepare the S9 mix on the day of the experiment. For the enhanced assay, prepare both 10% and 30% (v/v) concentrations of hamster and rat liver S9 in the cofactor solution.[4][6]

3. Dose Range Finding Assay

• Perform a preliminary dose range-finding study to determine the appropriate concentration range of N-nitroso-imatinib. This should assess both mutagenicity and cytotoxicity. Cytotoxicity is observed as a reduction in the number of revertant colonies or a thinning of the background bacterial lawn.[7]

4. Pre-incubation Assay Procedure

• To sterile test tubes, add in the following order:

  • 0.1 mL of the appropriate bacterial culture.

  • 0.1 mL of N-nitroso-imatinib dilution or control substance.

  • 0.5 mL of S9 mix (for assays with metabolic activation) or phosphate (B84403) buffer (for assays without metabolic activation).

• Incubate the tubes at 37°C for 30 minutes with gentle shaking.[2][6]

• After incubation, add 2.0 mL of molten top agar to each tube, vortex briefly, and pour the contents onto the surface of a minimal glucose agar plate.

• Allow the top agar to solidify.

• Invert the plates and incubate at 37°C for 48-72 hours.

• Count the number of revertant colonies on each plate.

5. Data Analysis and Interpretation

• A positive result is characterized by a dose-related increase in the number of revertant colonies and a reproducible increase of at least two-fold for TA100 and WP2 uvrA (pKM101), or three-fold for TA1535, over the vehicle control at one or more concentrations.[7]

• The results should be evaluated in the context of cytotoxicity. A positive result is considered more significant if it occurs in the absence of substantial toxicity.

Visualizations

Experimental Workflow

Caption: Workflow for the Enhanced Ames Test of N-Nitroso-Imatinib.

Logical Relationship for Follow-up Actions

References

• 1. ijnrd.org [ijnrd.org]
• 2. academic.oup.com [academic.oup.com]
• 3. inotiv.com [inotiv.com]
• 4. ema.europa.eu [ema.europa.eu]
• 5. researchgate.net [researchgate.net]
• 6. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jrfglobal.com [jrfglobal.com]

Application Note: Use of N-nitroso-imatinib in Forced Degradation Studies of Imatinib

Introduction

Imatinib (B729), a tyrosine kinase inhibitor, is a critical therapeutic agent in the treatment of various cancers, including chronic myeloid leukemia (CML) and gastrointestinal stromal tumors (GIST).[1][2][3] To ensure the safety and efficacy of imatinib drug products, regulatory bodies like the FDA and international guidelines such as the ICH (International Council for Harmonisation) mandate rigorous stability testing.[4][5][6] Forced degradation studies are a crucial component of this process, designed to identify potential degradation products and pathways that may emerge under stressful environmental conditions.[4][7][8]

One critical class of degradation products is N-nitroso compounds, which are often potent genotoxic impurities. N-nitroso-imatinib is a potential impurity that can form from the nitrosation of the secondary amine group in the imatinib molecule.[2][3] This application note provides a detailed overview and protocols for conducting forced degradation studies of imatinib with a specific focus on the formation and detection of N-nitroso-imatinib.

Application Notes

Forced degradation studies serve multiple purposes in drug development:[4][7][8]

• Identification of Degradation Pathways: By subjecting the drug substance to extreme conditions (e.g., acid, base, oxidation, heat, light), potential degradation pathways can be elucidated.[4]

• Development of Stability-Indicating Methods: The data from these studies are essential for developing and validating analytical methods that can accurately separate and quantify the active pharmaceutical ingredient (API) from its degradation products.[7]

• Understanding Intrinsic Stability: These studies help to understand the intrinsic stability of the drug molecule and inform the selection of appropriate storage conditions and packaging.[5]

• Risk Assessment of Impurities: Identifying and characterizing potentially mutagenic impurities like N-nitroso-imatinib is critical for patient safety.

N-nitroso compounds are formed by the reaction of secondary or tertiary amines with a nitrosating agent, such as nitrous acid (formed from nitrites in acidic conditions).[2][3] The presence of nitrite (B80452) sources in excipients or manufacturing processes can potentially lead to the formation of N-nitroso-imatinib in the final drug product. Therefore, it is imperative to investigate the potential for its formation under relevant stress conditions.

Experimental Protocols

The following protocols are generalized procedures for conducting forced degradation studies on imatinib. Researchers should adapt these protocols based on their specific drug product formulation and analytical capabilities.

Preparation of Stock Solutions

• Imatinib Stock Solution: Prepare a stock solution of imatinib mesylate in a suitable solvent (e.g., methanol (B129727) or a mixture of water and acetonitrile) at a concentration of approximately 1 mg/mL.[8]

• N-nitroso-imatinib Reference Standard: If available, prepare a stock solution of N-nitroso-imatinib in a suitable solvent. If a reference standard is not available, a solution containing the impurity can be generated in situ by reacting imatinib with a nitrosating agent (e.g., sodium nitrite in an acidic medium). This solution can be used for peak identification in chromatographic analysis.

Forced Degradation Conditions

The recommended extent of degradation is typically between 5-20% to ensure that the degradation products are detectable without completely degrading the parent drug.[6][8][9]

a) Acid Hydrolysis

• To 1 mL of the imatinib stock solution, add 1 mL of 0.1 M hydrochloric acid (HCl).

• Incubate the solution at a controlled temperature (e.g., 60°C) for a specified period (e.g., 24 hours).

• After incubation, cool the solution to room temperature and neutralize it with an appropriate volume of 0.1 M sodium hydroxide (B78521) (NaOH).

• Dilute the solution to a suitable concentration with the mobile phase for analysis.

b) Base Hydrolysis

• To 1 mL of the imatinib stock solution, add 1 mL of 0.1 M sodium hydroxide (NaOH).

• Incubate the solution at a controlled temperature (e.g., 60°C) for a specified period (e.g., 24 hours).

• After incubation, cool the solution to room temperature and neutralize it with an appropriate volume of 0.1 M hydrochloric acid (HCl).

• Dilute the solution to a suitable concentration with the mobile phase for analysis.

c) Oxidative Degradation

• To 1 mL of the imatinib stock solution, add 1 mL of 3% hydrogen peroxide (H₂O₂).

• Keep the solution at room temperature for a specified period (e.g., 24 hours).

• Dilute the solution to a suitable concentration with the mobile phase for analysis.

d) Thermal Degradation

• Place the solid imatinib drug substance in a thermostatically controlled oven at an elevated temperature (e.g., 80°C) for a specified period (e.g., 48 hours).

• Alternatively, heat the imatinib stock solution at a controlled temperature (e.g., 80°C).

• After exposure, dissolve the solid sample or cool the solution and dilute to a suitable concentration for analysis.

e) Photolytic Degradation

• Expose the imatinib stock solution or solid drug substance to a light source that provides both UV and visible light, as specified in ICH Q1B guidelines. A typical exposure is 1.2 million lux hours and 200 watt-hours/square meter.

• A control sample should be kept in the dark under the same temperature conditions.

• After exposure, prepare a solution of a suitable concentration for analysis.

Protocol for In Situ Generation of N-nitroso-imatinib

This protocol is for generating N-nitroso-imatinib for qualitative identification.

• Dissolve imatinib in an acidic aqueous solution (e.g., dilute HCl).

• Add a molar excess of sodium nitrite (NaNO₂).

• Stir the reaction mixture at room temperature for a defined period.

• The resulting solution can be used to identify the retention time of N-nitroso-imatinib in the chosen analytical method.

Analytical Method for Detection

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is typically used for the analysis of forced degradation samples.

• Chromatographic System: A standard HPLC system equipped with a UV detector or a mass spectrometer (LC-MS) for more sensitive and specific detection.

• Column: A reverse-phase C18 column is commonly used (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) or phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is often employed.[10][11]

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection Wavelength: UV detection can be performed at a wavelength where both imatinib and its degradation products have significant absorbance (e.g., 265 nm).

• Injection Volume: 10-20 µL.

Data Presentation

Quantitative data from forced degradation studies should be summarized in a clear and organized manner to facilitate comparison and analysis.

Table 1: Summary of Imatinib Degradation under Various Stress Conditions

Stress Condition	Reagent/Condition	Duration	Temperature	% Degradation of Imatinib	N-nitroso-imatinib Detected (Yes/No)	Other Major Degradants
Acid Hydrolysis	0.1 M HCl	24 hours	60°C	[Insert Data]	[Insert Data]	[Insert Data]
Base Hydrolysis	0.1 M NaOH	24 hours	60°C	[Insert Data]	[Insert Data]	[Insert Data]
Oxidation	3% H₂O₂	24 hours	Room Temp	[Insert Data]	[Insert Data]	[Insert Data]
Thermal (Solid)	Dry Heat	48 hours	80°C	[Insert Data]	[Insert Data]	[Insert Data]
Thermal (Solution)	Heat	24 hours	80°C	[Insert Data]	[Insert Data]	[Insert Data]
Photolytic	1.2 million lux hours	Ambient	Ambient	[Insert Data]	[Insert Data]	[Insert Data]

Note: The data in this table should be populated with results from experimental studies.

Mandatory Visualization

Diagrams

Caption: Workflow for a typical forced degradation study of Imatinib.

References

• 1. ClinPGx [clinpgx.org]
• 2. N-Nitroso Imatinib | molsyns.com [molsyns.com]
• 3. N-Nitroso Imatinib EP Impurity C | CAS No- 2816369-80-7 [chemicea.com]
• 4. Forced degradation and stability indicating studies of imatinib tablet [wisdomlib.org]
• 5. stabilityhub.com [stabilityhub.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. biopharminternational.com [biopharminternational.com]
• 8. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 9. pharmtech.com [pharmtech.com]
• 10. impactfactor.org [impactfactor.org]
• 11. Using an innovative quality-by-design approach for the development of a stability-indicating UPLC/Q-TOF-ESI-MS/MS method for stressed degradation products of imatinib mesylate - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes & Protocols for Monitoring N-nitroso-imatinib in Stability Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Imatinib (B729) is a tyrosine kinase inhibitor widely used in the treatment of various cancers. The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern due to their potential carcinogenic effects. N-nitroso-imatinib is a potential nitrosamine impurity that can form if sources of nitrites react with the secondary amine moiety in the imatinib molecule. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued stringent guidelines for the control of nitrosamine impurities in drug products.[1]

This document provides a comprehensive protocol for monitoring N-nitroso-imatinib levels in stability studies of imatinib drug products. It includes a detailed analytical method using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), procedures for sample preparation, and guidelines for stability study design and data interpretation.

Chemical Structure of Imatinib and N-nitroso-imatinib

• Imatinib: N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide

• N-nitroso-imatinib: N-(4-methyl-3-(nitroso(4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide[2]

The nitrosation occurs on the secondary amine nitrogen atom linking the pyrimidine (B1678525) ring and the phenyl ring of the imatinib molecule.

Regulatory Framework and Acceptance Criteria

Pharmaceutical manufacturers are required to perform a risk assessment for the presence of nitrosamine impurities in their products. If a risk is identified, confirmatory testing must be conducted.[1] For N-nitroso-imatinib, the acceptable intake (AI) limit is a critical parameter for risk assessment and control.

Table 1: Regulatory Limits for N-nitroso-imatinib

Impurity	Acceptable Intake (AI) Limit
N-nitroso-imatinib	1500 ng/day

Note: The AI limit is subject to change based on new toxicological data. Always refer to the latest regulatory guidelines.

Analytical Method: LC-MS/MS for Quantification of N-nitroso-imatinib

A highly sensitive and selective LC-MS/MS method is recommended for the quantification of N-nitroso-imatinib at trace levels.

Instrumentation and Chromatographic Conditions

Table 2: LC-MS/MS Method Parameters

Parameter	Recommended Conditions
LC System	UHPLC/HPLC system with a binary pump and autosampler
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol (B129727) or Acetonitrile
Gradient Elution	Start with a low percentage of Mobile Phase B, ramp up to a high percentage to elute N-nitroso-imatinib, and then re-equilibrate. A typical gradient might be: 0-1 min (10% B), 1-8 min (10-90% B), 8-10 min (90% B), 10.1-12 min (10% B).
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 - 10 µL
MS System	Triple quadrupole mass spectrometer
Ionization Source	Electrospray Ionization (ESI), Positive Ion Mode
Scan Type	Multiple Reaction Monitoring (MRM)

Mass Spectrometric Detection

The molecular weight of N-nitroso-imatinib is 522.6 g/mol . The MRM transitions should be optimized by infusing a standard solution of N-nitroso-imatinib into the mass spectrometer. Based on the fragmentation pattern of imatinib, the following are proposed MRM transitions for N-nitroso-imatinib.[3][4]

Table 3: Proposed MRM Transitions for N-nitroso-imatinib

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
N-nitroso-imatinib (Quantifier)	523.3	408.2	100	To be optimized
N-nitroso-imatinib (Qualifier)	523.3	380.2	100	To be optimized
Imatinib-d8 (Internal Standard)	502.4	394.2	100	To be optimized

Note: The proposed MRM transitions are based on the addition of a nitroso group (+29 Da) to the imatinib precursor ion (m/z 494.3) and known fragmentation pathways. These transitions must be experimentally confirmed and optimized using a certified reference standard of N-nitroso-imatinib.

Experimental Protocols

Preparation of Standards and Solutions

• N-nitroso-imatinib Stock Solution (100 µg/mL): Accurately weigh approximately 10 mg of N-nitroso-imatinib reference standard and dissolve in 100 mL of methanol.

• Internal Standard (IS) Stock Solution (100 µg/mL): Accurately weigh approximately 10 mg of Imatinib-d8 and dissolve in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the N-nitroso-imatinib stock solution with a suitable diluent (e.g., 50:50 methanol:water) to create calibration standards.

• Calibration Curve: A typical calibration curve might range from 0.5 ng/mL to 100 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations from a separate stock solution.

Sample Preparation from Imatinib Tablets

• Weigh and finely powder a representative number of imatinib tablets.

• Accurately weigh a portion of the powdered tablets equivalent to a single dose into a centrifuge tube.

• Add a known volume of extraction solvent (e.g., methanol or a mixture of methanol and water).

• Spike with the internal standard solution.

• Vortex the mixture for 5-10 minutes to ensure complete dissolution of the drug.

• Centrifuge the sample at high speed (e.g., 10,000 rpm) for 10 minutes to precipitate excipients.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Forced Degradation Study (Specificity)

To demonstrate the specificity of the analytical method, a forced degradation study should be performed on the imatinib drug product. The goal is to show that the method can separate N-nitroso-imatinib from other degradation products.

• Nitrosating Conditions:

  • Dissolve the imatinib drug product in a suitable solvent.

  • Add a source of nitrite, such as sodium nitrite.

  • Adjust the pH to an acidic condition (e.g., pH 3-4) using formic acid.

  • Incubate the solution at a controlled temperature (e.g., 40-60 °C) for a defined period.

  • Analyze the stressed sample by the proposed LC-MS/MS method to confirm the formation of N-nitroso-imatinib and the absence of co-eluting peaks.

Other forced degradation conditions (acidic, basic, oxidative, thermal, and photolytic) should also be applied to demonstrate the overall stability-indicating nature of the method.[5]

Stability Study Protocol

A stability study should be designed to monitor the formation of N-nitroso-imatinib over the shelf life of the drug product.

Table 4: Stability Study Conditions and Time Points

Storage Condition	Time Points (Months)
Long-Term
25 °C ± 2 °C / 60% RH ± 5% RH	0, 3, 6, 9, 12, 18, 24, 36
Accelerated
40 °C ± 2 °C / 75% RH ± 5% RH	0, 3, 6

At each time point, samples should be pulled from the stability chambers and analyzed for N-nitroso-imatinib content using the validated LC-MS/MS method.

Data Presentation and Interpretation

All quantitative data from the stability studies should be summarized in a clear and organized table.

Table 5: Example of Stability Data for N-nitroso-imatinib

Storage Condition	Time Point (Months)	N-nitroso-imatinib (ng/tablet)	N-nitroso-imatinib (% of AI Limit*)
25°C/60%RH	0	< LOQ	< LOQ
3	< LOQ	< LOQ
6	5.0	0.33
12	7.5	0.50
24	10.2	0.68
40°C/75%RH	0	< LOQ	< LOQ
3	15.8	1.05
6	25.4	1.69

*Assuming a maximum daily dose that corresponds to the 1500 ng/day AI limit.

The results should be trended over time to assess the rate of formation of N-nitroso-imatinib. Any out-of-specification results should trigger a thorough investigation.

Visualizations

Signaling Pathway: Formation of N-nitroso-imatinib

Caption: Formation of N-nitroso-imatinib from imatinib.

Experimental Workflow

Caption: Workflow for N-nitroso-imatinib analysis.

References

• 1. A Study of the Identification, Fragmentation Mode and Metabolic Pathways of Imatinib in Rats Using UHPLC-Q-TOF-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Imatinib Nitroso Impurity 1 | SynZeal [synzeal.com]
• 3. A validated UPLC–MS/MS method for simultaneous determination of imatinib, dasatinib and nilotinib in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fragmentation study of imatinib and characterization of new imatinib metabolites by liquid chromatography-triple-quadrupole and linear ion trap mass spectrometers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Note: Quantification of N-nitroso-imatinib in Imatinib Active Pharmaceutical Ingredient (API) by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Imatinib (B729) is a tyrosine kinase inhibitor widely used in the treatment of various cancers, most notably chronic myeloid leukemia (CML) and gastrointestinal stromal tumors (GISTs). During the synthesis of imatinib, or through degradation, there is a potential for the formation of N-nitroso-imatinib, a nitrosamine (B1359907) impurity. Nitrosamines are a class of compounds that are considered probable human carcinogens, and their presence in pharmaceutical products is a significant safety concern for regulatory agencies worldwide.

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict guidelines for the control of nitrosamine impurities in drug substances and products. This necessitates the development of sensitive and selective analytical methods for the detection and quantification of these impurities at trace levels.

This application note provides a detailed protocol for the quantification of N-nitroso-imatinib in imatinib active pharmaceutical ingredient (API) using a highly sensitive and specific Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method. The described method is intended to be a starting point for researchers to develop and validate a method suitable for their specific needs and regulatory requirements.

Experimental Workflow

The following diagram illustrates the general workflow for the quantification of N-nitroso-imatinib in imatinib API.

Application Note: Chromatographic Separation of Imatinib and its Nitrosamine Impurities

For Researchers, Scientists, and Drug Development Professionals

Introduction

Imatinib (B729) is a targeted therapy used in the treatment of various cancers, most notably chronic myeloid leukemia (CML) and gastrointestinal stromal tumors (GIST).[1][2][3] It functions as a tyrosine kinase inhibitor, specifically targeting the Bcr-Abl fusion protein in CML and the c-KIT receptor in GISTs, thereby blocking downstream signaling pathways that lead to cell proliferation and survival.[2][4][5]

Recently, the presence of nitrosamine (B1359907) impurities in pharmaceutical products has become a significant concern for regulatory bodies and manufacturers due to their classification as probable human carcinogens.[6][7][8] These impurities can form during the synthesis of the active pharmaceutical ingredient (API) or in the finished drug product.[9] Therefore, sensitive and selective analytical methods are crucial for the detection and quantification of nitrosamine impurities in Imatinib to ensure patient safety and regulatory compliance.[10]

This application note provides a detailed protocol for the chromatographic separation of Imatinib and its potential nitrosamine impurities using Liquid Chromatography-Mass Spectrometry (LC-MS), a technique widely adopted for the analysis of trace-level impurities in pharmaceuticals.[6][9][10]

Signaling Pathway of Imatinib

Imatinib's primary mechanism of action involves the inhibition of the Bcr-Abl tyrosine kinase.[1][4] In CML, the constitutively active Bcr-Abl protein phosphorylates numerous downstream substrates, activating signaling pathways such as RAS/MAPK, PI3K/AKT, and JAK/STAT.[11][12] These pathways drive uncontrolled cell proliferation and inhibit apoptosis.[4][13] Imatinib competitively binds to the ATP-binding site of the Bcr-Abl kinase domain, blocking its activity and thereby inhibiting these downstream pathways, leading to apoptosis of the cancer cells.[2][4][13]

Caption: Imatinib's Mechanism of Action.

Experimental Protocols

The following protocol outlines a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous determination of Imatinib and its nitrosamine impurities. This method is based on established analytical techniques for both Imatinib and nitrosamine analysis.[14][15][16]

Materials and Reagents

• Imatinib reference standard

• N-Nitroso-Imatinib reference standard (if available)

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

• Ultrapure water

Instrumentation

• High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) system

• Tandem Mass Spectrometer (e.g., Triple Quadrupole or Q-TOF) with an electrospray ionization (ESI) source

Chromatographic Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid and 5 mM Ammonium Acetate in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient Elution	5-95% B over 10 minutes, followed by a 2-minute hold at 95% B, and a 3-minute re-equilibration at 5% B
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be determined empirically using reference standards. A hypothetical transition for N-Nitroso-Imatinib could be based on its molecular weight (522.6 g/mol ).[17]

Standard and Sample Preparation

• Standard Stock Solutions: Prepare individual stock solutions of Imatinib and N-Nitroso-Imatinib in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the stock solutions in a 50:50 mixture of Mobile Phase A and B to create calibration standards.

• Sample Preparation: Dissolve the Imatinib drug substance or crushed tablets in the initial mobile phase composition to achieve a target concentration (e.g., 1 mg/mL of Imatinib). Sonicate for 15 minutes and filter through a 0.22 µm syringe filter before injection.

Experimental Workflow

The overall workflow for the analysis of Imatinib and its nitrosamine impurities is depicted below.

Caption: Experimental Workflow for Analysis.

Data Presentation

The following tables summarize hypothetical quantitative data that could be obtained using the described method.

Table 1: Chromatographic Performance

Analyte	Retention Time (min)
Imatinib	5.8
N-Nitroso-Imatinib	6.2

Table 2: Mass Spectrometric Parameters and Performance

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	LOD (ng/mL)	LOQ (ng/mL)
Imatinib	494.3	394.2	0.1	0.3
N-Nitroso-Imatinib	523.3	TBD	0.05	0.15
LOD: Limit of Detection, LOQ: Limit of Quantitation, TBD: To Be Determined

Conclusion

The described LC-MS/MS method provides a robust and sensitive approach for the simultaneous separation and quantification of Imatinib and its potential nitrosamine impurities. The detailed protocol and workflow are intended to guide researchers and drug development professionals in establishing a reliable analytical method for ensuring the quality and safety of Imatinib-containing pharmaceutical products. Method validation according to ICH guidelines is essential before implementation for routine analysis.

References

• 1. Imatinib - Wikipedia [en.wikipedia.org]
• 2. droracle.ai [droracle.ai]
• 3. Imatinib: MedlinePlus Drug Information [medlineplus.gov]
• 4. Imatinib in Chronic Myeloid Leukemia: an Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. fda.gov [fda.gov]
• 7. agilent.com [agilent.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Altered intracellular signaling by imatinib increases the anti‐cancer effects of tyrosine kinase inhibitors in chronic myelogenous leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. ClinPGx [clinpgx.org]
• 14. LC-MS-MS determination of imatinib and N-desmethyl imatinib in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. A validated UPLC–MS/MS method for simultaneous determination of imatinib, dasatinib and nilotinib in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. synthinkchemicals.com [synthinkchemicals.com]

Application Notes: High-Sensitivity Analysis of Nitrosamine Impurities in Pharmaceuticals using UPLC-APCI-MS/MS

Introduction

Since 2018, the detection of N-nitrosamine impurities in various medications has led to product recalls and heightened regulatory scrutiny by agencies like the FDA and EMA.[1] N-nitrosamines are classified as probable human carcinogens, making their control in pharmaceutical products critical for patient safety.[2][3][4] These impurities can form during the synthesis of active pharmaceutical ingredients (APIs) or in the final drug product formulation and storage.[3][4]

To meet the stringent acceptable daily intake (AI) limits set by regulators, highly sensitive and selective analytical methods are required.[5] Ultra-Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) has become a primary technique for this purpose.[3] While various ionization sources can be used, Atmospheric Pressure Chemical Ionization (APCI) is often preferred for the analysis of small, low-mass nitrosamines due to its robust ionization efficiency and reduced matrix effects compared to other techniques.[3][5] This document provides a detailed protocol for the application of UPLC-APCI-MS/MS for the quantitative analysis of common nitrosamine (B1359907) impurities in pharmaceutical matrices.

Principle of the Method

This method leverages the high separation efficiency of UPLC and the high selectivity and sensitivity of tandem quadrupole mass spectrometry.

• UPLC Separation: A sub-2 µm particle column, such as a C18 or PFP, is used to achieve rapid and high-resolution separation of nitrosamine analytes from the API and other matrix components.[6][7][8] A gradient elution with a mobile phase, typically consisting of water and methanol/acetonitrile with a formic acid modifier, ensures sharp peaks and optimal separation.[6][7]

• APCI Ionization: The column eluent is vaporized in a heated nebulizer, and a high voltage applied to a corona discharge needle ionizes the surrounding solvent molecules. These ionized solvent molecules then transfer a proton to the target nitrosamine analytes, creating protonated molecules ([M+H]+). APCI is particularly effective for less polar, volatile compounds and is less susceptible to ion suppression from matrix components than electrospray ionization (ESI).[3]

• MS/MS Detection: The protonated nitrosamine ions are selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and specific product ions are monitored in the third quadrupole (Q3).[6] This process, known as Multiple Reaction Monitoring (MRM), provides exceptional selectivity and allows for accurate quantification at trace levels, even in complex matrices.[3][6]

Experimental Protocols

This section details a general protocol for the simultaneous analysis of multiple nitrosamine impurities in a drug substance or product. This method should be validated by the user for their specific application.

1. Materials and Reagents

• Standards: Certified reference standards of nitrosamines (e.g., NDMA, NDEA, NEIPA, NDIPA, NDBA, NMBA) and their corresponding isotopically labeled internal standards (e.g., NDMA-d6, NDEA-d10).

• Solvents: High-purity, LC-MS grade methanol, acetonitrile, and water.

• Reagents: Formic acid (LC-MS grade). It is recommended to prepare fresh mobile phases and avoid pre-mixed solutions to prevent potential background contamination.[9]

• Columns: A reversed-phase UPLC column suitable for polar compound retention, such as a Waters ACQUITY HSS T3 (2.1 x 100 mm, 1.8 µm) or an Agilent Poroshell EC C18 (3.0 x 150 mm, 3.5 µm).[6][10]

2. Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of each nitrosamine and internal standard in methanol. Store at -30 °C.[7]

• Intermediate Working Standard (e.g., 100-200 ng/mL): Prepare a mixed working standard solution by diluting the stock solutions in water or methanol.[11]

• Calibration Curve Standards (e.g., 0.05 - 100 ng/mL): Prepare a series of calibration standards by serially diluting the intermediate working standard with water or a suitable diluent.[10] Each standard should be spiked with the internal standard mixture to a constant concentration (e.g., 20 ng/mL).[7]

3. Sample Preparation

• Drug Substance (API):

  • Accurately weigh approximately 100-250 mg of the API into a 15 mL centrifuge tube.[7][9]

  • Add a defined volume of extraction solvent (e.g., 5.0 mL of methanol).[9]

  • Add the internal standard solution.[7]

  • Vortex and/or sonicate for 5-10 minutes to ensure complete dissolution and extraction.[7]

  • Centrifuge the solution at ~4500 rpm for 15 minutes.[9]

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.[9]

• Drug Product (Tablets):

  • Crush a sufficient number of tablets to obtain a powder equivalent to a target API concentration (e.g., 100 mg/mL).[11]

  • Transfer the powder to a 15 mL centrifuge tube.

  • Follow steps 2-6 from the Drug Substance preparation protocol. For some formulations, a longer extraction time (e.g., 40 minutes on a mechanical shaker) may be necessary.[9]

4. UPLC-APCI-MS/MS Method Parameters

The following tables provide typical starting conditions that should be optimized for the specific instrument and application.

Table 1: UPLC Method Parameters

Parameter	Value
UPLC System	Waters ACQUITY UPLC I-Class PLUS or equivalent[10]
Column	ACQUITY HSS T3 (2.1 x 100 mm, 1.8 µm)[10]
Mobile Phase A	0.1% Formic Acid in Water[6][7]
Mobile Phase B	0.1% Formic Acid in Methanol:Acetonitrile (50:50)[6]
Flow Rate	0.4 - 0.6 mL/min[6][7]
Column Temp.	40 - 50 °C[6][7]
Injection Volume	10 - 40 µL[6][7]
Gradient Program	0-1.0 min, 2% B; 1-7 min, 2-95% B; 7-9 min, 95% B; 9.1-12 min, 2% B[6][10]

| Diverter Valve | Direct flow to waste for the first few minutes to avoid source contamination from the API peak.[5] |

Table 2: APCI-MS/MS Method Parameters

Parameter	Value
Mass Spectrometer	Waters Xevo TQ-XS, Sciex API 4000, or equivalent[7][10]
Ionization Mode	Positive APCI (+)[7]
Corona Current	3 - 5 µA[6][7]
APCI Probe Temp.	350 - 400 °C[6][7]
Desolvation Gas Flow	1000 L/Hr[6][10]
Cone Gas Flow	50 - 150 L/Hr[6][10]
Scan Type	Multiple Reaction Monitoring (MRM)[6]

| Collision Gas | Argon |

Data Presentation

Quantitative data should be clearly summarized for easy interpretation and comparison.

Table 3: Common Nitrosamines and Typical MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Typical LOQ (ng/mL)
NDMA	75.1	43.1	18-22	0.01 - 0.1[1]
NDEA	103.1	43.1	20-25	0.01 - 0.1[1]
NEIPA	117.1	75.1	15-20	0.05 - 0.1[10]
NDIPA	131.1	89.1	15-20	0.05 - 0.1[10]
NDBA	159.2	57.1	18-22	0.05 - 0.1[10]
NMBA	147.1	117.1	12-16	0.05 - 0.1[10]
NPYR	101.1	41.1	20-25	0.1 - 0.5

| NPIP | 115.1 | 55.1 | 20-25 | 0.1 - 0.5 |

Note: Collision energies are instrument-dependent and require optimization. LOQ values are matrix-dependent.

Table 4: Method Performance Summary

Parameter	Typical Acceptance Criteria
Linearity (R²)	≥ 0.995[6]
Accuracy/Recovery	85 - 115%[1][12]
Precision (%RSD)	≤ 15%[10]

| Limit of Quantification | Signal-to-Noise Ratio ≥ 10 |

Visualizations

The following diagrams illustrate key aspects of the nitrosamine analysis workflow and formation chemistry.

Caption: General experimental workflow for nitrosamine analysis.

Caption: Logical pathway for N-nitrosamine impurity formation.

References

• 1. Solutions for Nitrosamine Analysis in Pharmaceuticals | Separation Science [sepscience.com]
• 2. Development and comparison of methods for the nitrosamine analysis in different APIs by means of UPLC-MS/MS | Biblioteca IQS [biblioteca.iqs.edu]
• 3. lcms.cz [lcms.cz]
• 4. gcms.labrulez.com [gcms.labrulez.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Green and sustainable LC-APCI-MS/MS method for simultaneous quantification of genotoxic nitrosamines in antidiabetic medication: sitagliptin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. waters.com [waters.com]
• 9. fda.gov [fda.gov]
• 10. waters.com [waters.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. rjptonline.org [rjptonline.org]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in N-nitroso-imatinib LC-MS Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the liquid chromatography-mass spectrometry (LC-MS) analysis of N-nitroso-imatinib.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect N-nitroso-imatinib analysis?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte, such as N-nitroso-imatinib, due to the presence of co-eluting compounds from the sample matrix.[1] This phenomenon can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), ultimately affecting the accuracy, precision, and sensitivity of the analytical method.[2][3] In the analysis of N-nitroso-imatinib, matrix effects can arise from the drug substance itself (imatinib), excipients in the drug product, or components of biological samples.[4]

Q2: What are the common sources of matrix effects in N-nitroso-imatinib analysis?

A2: Common sources of matrix effects include:

• Active Pharmaceutical Ingredient (API): High concentrations of imatinib (B729) co-eluting with the trace-level N-nitroso-imatinib.

• Excipients: Sugars (e.g., lactose, mannitol), binders, and other formulation components present in the drug product.[5]

• Biological Matrices: Endogenous components like phospholipids, salts, and proteins in plasma or other biological fluids.[1]

• Reagents and Solvents: Impurities or additives in the solvents and reagents used during sample preparation.

Q3: How can I determine if my analysis is affected by matrix effects?

A3: Two common methods to assess matrix effects are:

• Post-Column Infusion: A constant flow of N-nitroso-imatinib solution is infused into the mass spectrometer after the analytical column. A blank matrix sample is then injected. Any dip or rise in the baseline signal at the retention time of interfering compounds indicates ion suppression or enhancement, respectively.

• Post-Extraction Spike Comparison: The response of N-nitroso-imatinib in a neat solution is compared to its response when spiked into a blank matrix extract that has undergone the complete sample preparation process.[1][3] A significant difference in signal intensity indicates the presence of matrix effects.

Q4: What is the most effective way to compensate for matrix effects?

A4: The use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for correcting matrix effects.[6] A SIL-IS, such as N-nitroso-imatinib-d4, has nearly identical chemical and physical properties to the analyte and will be affected by matrix effects in the same way. This allows for accurate quantification even in the presence of signal suppression or enhancement.

Q5: Are there alternatives if a stable isotope-labeled internal standard is not available?

A5: Yes, alternative strategies include:

• Matrix-Matched Calibration: Calibration standards are prepared in a blank matrix that is free of the analyte. This helps to mimic the matrix effects observed in the samples.[7]

• Standard Addition: The sample is divided into several aliquots, and known amounts of the N-nitroso-imatinib standard are added to all but one aliquot. The concentration in the original sample is determined by extrapolating the calibration curve.

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components, thereby minimizing their impact on the analyte's ionization.[8]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues related to matrix effects in N-nitroso-imatinib LC-MS analysis.

Diagram: Troubleshooting Workflow for Matrix Effects

References

• 1. researchgate.net [researchgate.net]
• 2. Pretreatment and analysis techniques development of TKIs in biological samples for pharmacokinetic studies and therapeutic drug monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantitative evaluation of the matrix effect in bioanalytical methods based on LC-MS: A comparison of two approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Development and validation of a sensitive assay for the quantification of imatinib using LC/LC-MS/MS in human whole blood and cell culture - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

Strategies to prevent N-nitroso-imatinib formation during manufacturing

This technical support center provides guidance for researchers, scientists, and drug development professionals on strategies to prevent the formation of N-nitroso-imatinib during the manufacturing of imatinib-containing drug products.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-imatinib and why is it a concern?

A1: N-nitroso-imatinib is a nitrosamine (B1359907) impurity that can form during the manufacturing or storage of imatinib (B729) drug products. Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals is strictly regulated by health authorities like the FDA and EMA.[1][2] Imatinib itself contains a secondary amine moiety, which makes it susceptible to nitrosation.[1]

Q2: What is the primary mechanism of N-nitroso-imatinib formation?

A2: The primary mechanism is the reaction of the secondary amine group in the imatinib molecule with a nitrosating agent. The most common nitrosating agents in pharmaceutical manufacturing are nitrites (NO₂⁻), which can be present as impurities in raw materials and excipients.[1][2][3] This reaction is typically accelerated under acidic conditions.[4][5]

Q3: What are the main sources of nitrosating agents in the manufacturing process?

A3: The main sources of nitrosating agents, particularly nitrites, include:

• Excipients: Many common pharmaceutical excipients can contain trace levels of nitrites.[3][6][7] The levels can vary between different excipients and even between different suppliers of the same excipient.[3]

• Raw Materials and Solvents: Nitrite (B80452) impurities may be present in the starting materials, reagents, and solvents used in the synthesis of the active pharmaceutical ingredient (API).

• Process Water: While typically a lower risk, process water can be a source of nitrite contamination.[7]

Q4: What is the acceptable intake limit for N-nitroso-imatinib?

A4: Regulatory agencies have established acceptable intake (AI) limits for various nitrosamine impurities. For N-nitroso-imatinib, the U.S. FDA has set an acceptable intake limit. It is crucial to consult the latest regulatory guidelines for the most current AI limits.

Troubleshooting Guide

Problem: My batch of imatinib drug product shows unacceptable levels of N-nitroso-imatinib.

Potential Root Causes and Solutions:

Potential Root Cause	Troubleshooting Steps
High Nitrite Content in Excipients	1. Quantify Nitrite Levels: Test all incoming excipients for nitrite content using a validated analytical method. 2. Supplier Qualification: Qualify and select suppliers that provide excipients with consistently low nitrite levels.[4] 3. Excipient Database: Maintain a database of nitrite levels for different excipients and suppliers to inform formulation development.[6]
Favorable Reaction Conditions (e.g., Acidic pH)	1. pH Control: During wet granulation and other manufacturing steps, maintain a neutral or slightly basic pH to minimize the rate of the nitrosation reaction.[4] 2. Formulation Adjustment: Consider incorporating pH-modifying excipients, such as sodium carbonate, into the formulation to create a non-acidic microenvironment.[4]
Presence of Vulnerable Amines	1. API Purity: Ensure the imatinib API has a low level of any impurities that may be more susceptible to nitrosation. 2. Degradation Control: Imatinib can degrade under stress conditions like hydrolysis (acidic and alkaline) and oxidation, potentially forming nitrosatable degradation products.[8][9] Implement appropriate storage and handling conditions to minimize degradation.
Ineffective Mitigation Strategy	1. Incorporate Nitrite Scavengers: Add antioxidants such as ascorbic acid (Vitamin C) or alpha-tocopherol (B171835) (Vitamin E) to the formulation. These scavengers react with and neutralize nitrosating agents, preventing them from reacting with imatinib.[2][4] 2. Optimize Scavenger Concentration: The effectiveness of scavengers is concentration-dependent. Conduct studies to determine the optimal concentration for your specific formulation. Research has shown that even low concentrations (e.g., 0.25% to 1% w/w) can be highly effective.[10][11]

Data on Nitrite Scavengers

The following table summarizes the effectiveness of common antioxidants in inhibiting nitrosamine formation.

Nitrite Scavenger	Mechanism of Action	Reported Inhibition Efficiency
Ascorbic Acid (Vitamin C)	Reduces nitrosating agents (e.g., N₂O₃) to non-nitrosating species (e.g., NO).[12]	Can achieve >80% inhibition at concentrations around 1 wt%.[11] In some cases, it can completely remove nitrite from the system.[13]
Alpha-tocopherol (Vitamin E)	Acts as a radical scavenger and can also reduce nitrosating agents.[12]	Effective in reducing nitrosamine formation, and can have synergistic effects when used with ascorbic acid.[13]
Other Antioxidants (e.g., Caffeic Acid, Ferulic Acid)	Similar to ascorbic acid, they can scavenge nitrites and inhibit nitrosation.	Have demonstrated >80% inhibition in model systems at approximately 1 wt% concentration.[11]

Experimental Protocols

Protocol 1: Quantification of Nitrite in Excipients using Ion Chromatography (IC)

• Sample Preparation:

  • Accurately weigh a representative sample of the excipient (e.g., 1.0 g).

  • Dissolve the sample in a known volume of deionized water (e.g., 10 mL).

  • Sonicate for 15 minutes to ensure complete dissolution.

  • Filter the solution through a 0.22 µm filter to remove any particulate matter.

• Chromatographic Conditions:

  • Instrument: Ion Chromatograph with a conductivity detector.

  • Column: A suitable anion-exchange column.

  • Mobile Phase: A gradient of sodium carbonate and sodium bicarbonate solution.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

• Calibration:

  • Prepare a series of standard solutions of sodium nitrite in deionized water at concentrations ranging from the limit of quantification (LOQ) to a level exceeding the expected nitrite concentration in the samples.

  • Generate a calibration curve by plotting the peak area against the concentration of the nitrite standards.

• Analysis and Calculation:

  • Inject the prepared sample solution into the IC system.

  • Identify and quantify the nitrite peak based on the retention time and the calibration curve.

  • Calculate the nitrite concentration in the excipient in parts per million (ppm) or ng/g.

Protocol 2: Evaluation of Nitrite Scavenger Efficacy in a Model Formulation

• Formulation Preparation:

  • Prepare a placebo blend containing the intended excipients for the imatinib formulation.

  • Prepare several batches of this blend, each with a different concentration of a selected nitrite scavenger (e.g., 0%, 0.25%, 0.5%, and 1.0% w/w ascorbic acid).

  • Spike each blend with a known amount of a nitrosatable amine (a surrogate for imatinib or imatinib itself) and a controlled amount of sodium nitrite to simulate a worst-case scenario.

• Tablet Compression:

  • Compress the blends into tablets using a standard tablet press.

• Stress Stability Study:

  • Store the tablets in open containers at accelerated stability conditions (e.g., 50°C / 75% RH) for a defined period (e.g., 2 weeks).[10]

• Sample Analysis:

  • At specified time points, dissolve the tablets in a suitable solvent.

  • Analyze the solutions for the concentration of the specific N-nitroso-amine using a validated LC-MS/MS method.

• Data Evaluation:

  • Compare the levels of the N-nitroso-amine in the batches with and without the scavenger.

  • Calculate the percentage of inhibition for each scavenger concentration to determine its efficacy.

Protocol 3: Quantification of N-nitroso-imatinib in Drug Product by LC-MS/MS

• Sample Preparation:

  • Grind a representative number of tablets to a fine powder.

  • Accurately weigh a portion of the powder equivalent to a single dose of imatinib.

  • Extract the N-nitroso-imatinib using a suitable solvent (e.g., methanol (B129727) or a mixture of methanol and water with 0.1% formic acid).[14][15]

  • Vortex and sonicate to ensure complete extraction.

  • Centrifuge the sample and filter the supernatant through a 0.22 µm filter.

• LC-MS/MS Conditions:

  • Instrument: A sensitive UPLC or HPLC system coupled to a triple quadrupole mass spectrometer.

  • Column: A C18 reversed-phase column (e.g., Thermo BDS Hypersil C18, 4.6 x 100 mm, 2.4 µm).[15]

  • Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., water with 0.1% formic acid and ammonium (B1175870) acetate) and an organic phase (e.g., methanol or acetonitrile).[14][15]

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Detection: Multiple Reaction Monitoring (MRM) of the specific precursor-to-product ion transition for N-nitroso-imatinib.

• Quantification:

  • Use a stable isotope-labeled internal standard for accurate quantification.

  • Prepare a calibration curve using a certified reference standard of N-nitroso-imatinib.

  • Calculate the concentration of N-nitroso-imatinib in the drug product.

Visualizations

Caption: Formation pathway of N-nitroso-imatinib.

Caption: Workflow for mitigating N-nitroso-imatinib formation.

Caption: Key strategies to prevent N-nitroso-imatinib.

References

• 1. N-Nitroso Imatinib Impurity 2 | CAS No- NA | NA [chemicea.com]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. Modeling the Impact of Excipients Selection on Nitrosamine Formation towards Risk Mitigation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fda.gov [fda.gov]
• 5. Kinetic and analytic investigations on the formation of N-nitroso-N-methyl-N-cyclohexylamine from bromhexine and nitrite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Strategies to Reduce Nitrosamine Contamination of Drug Products [setylose.com]
• 7. eu-assets.contentstack.com [eu-assets.contentstack.com]
• 8. researchgate.net [researchgate.net]
• 9. Identification of imatinib mesylate degradation products obtained under stress conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. dsm.com [dsm.com]
• 11. Inhibition of N-Nitrosamine Formation in Drug Products: A Model Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. dsm-firmenich.com [dsm-firmenich.com]
• 14. A validated UPLC–MS/MS method for simultaneous determination of imatinib, dasatinib and nilotinib in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 15. LC-MS-MS determination of imatinib and N-desmethyl imatinib in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving sensitivity of analytical methods for trace level N-nitroso-imatinib

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to researchers, scientists, and drug development professionals working on the sensitive detection of N-nitroso-imatinib.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-imatinib and why is its trace-level detection important?

A1: N-nitroso-imatinib is a nitrosamine (B1359907) impurity that can form in drug products containing the active pharmaceutical ingredient (API) imatinib (B729). Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals is strictly regulated by health authorities like the FDA and EMA.[1][2][3] Therefore, highly sensitive and validated analytical methods are required to detect and quantify N-nitroso-imatinib at trace levels to ensure patient safety and comply with regulatory limits.[2][4] The FDA has set an acceptable intake (AI) limit for N-nitroso-imatinib of 1500 ng/day.[2]

Q2: What is the most common analytical technique for detecting trace levels of N-nitroso-imatinib?

A2: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred method for the quantification of trace-level nitrosamine impurities due to its high sensitivity and selectivity.[4] Techniques like Ultra-Performance Liquid Chromatography (UPLC) combined with a tandem quadrupole mass spectrometer (MS/MS) are often employed.[1][5] This setup allows for the separation of the impurity from the API and other matrix components, followed by highly specific detection using Multiple Reaction Monitoring (MRM).[5][6]

Q3: What are the key challenges in developing a sensitive method for N-nitroso-imatinib?

A3: The primary challenges include:

• Achieving low limits of detection (LOD) and quantification (LOQ): Regulatory limits for genotoxic impurities are very low, often in the parts-per-million (ppm) or parts-per-billion (ppb) range.

• Matrix effects: The high concentration of the imatinib API and other excipients in the sample can interfere with the ionization of N-nitroso-imatinib in the mass spectrometer, leading to ion suppression or enhancement and affecting accuracy.

• Background noise: High background noise, especially for low molecular weight compounds, can significantly impact the signal-to-noise ratio and, therefore, the sensitivity of the method.[1]

• Sample preparation: Inefficient extraction and cleanup of the sample can lead to low recovery of the analyte and the introduction of interfering substances.[7]

Q4: Are there reference standards available for N-nitroso-imatinib?

A4: Yes, reference standards for N-nitroso-imatinib are commercially available.[2][8][9] These standards are essential for method development, validation, and as a system suitability standard in routine analysis.[2][10] They are typically provided with a Certificate of Analysis (CoA) including characterization data from techniques like 1H-NMR, Mass Spectrometry, and HPLC.[9]

Troubleshooting Guides

Issue 1: High Background Noise in the Chromatogram

High background noise can prevent the accurate detection and quantification of trace-level N-nitroso-imatinib.

Potential Cause	Troubleshooting Step	Expected Outcome
Contaminated Solvents/Reagents	Use high-purity, LC-MS grade solvents and freshly prepared mobile phases.	Reduction in baseline noise across the chromatogram.
Contaminated LC System	Flush the entire LC system, including the autosampler, with a strong solvent mixture (e.g., isopropanol/water).	Removal of contaminants from tubing and components, leading to a cleaner baseline.
Mass Spectrometer Source Contamination	Clean the ion source components (e.g., ion transfer tube, skimmer) according to the manufacturer's protocol.	Improved signal-to-noise ratio and overall instrument performance.
In-Source Formation of Nitrosamines	Optimize the ion source temperature and consider using a milder ionization technique if possible.	Minimize the artificial formation of nitrosamines during analysis.
Suboptimal Mass Spectrometer Parameters	Optimize cone gas flow rate and cone voltage to minimize chemical noise for the specific MRM transition of N-nitroso-imatinib.[1]	A significant improvement in the signal-to-noise ratio for the analyte peak.[1]

Issue 2: Poor Peak Shape (Tailing, Broadening, or Splitting)

Poor peak shape can lead to inaccurate integration and reduced sensitivity.

Potential Cause	Troubleshooting Step	Expected Outcome
Column Degradation	Replace the analytical column with a new one of the same type.	Restoration of sharp, symmetrical peaks.
Incompatible Sample Diluent	Ensure the sample diluent is compatible with the initial mobile phase composition. Ideally, the diluent should be weaker than the mobile phase.	Improved peak shape, especially for early eluting peaks.
Column Overloading	Reduce the injection volume or the concentration of the sample.	Sharper, more symmetrical peaks.
Secondary Interactions on the Column	Add a small amount of a competing agent to the mobile phase (e.g., a different acid or base) to block active sites on the stationary phase.	Reduction in peak tailing.
Extra-column Volume	Check all connections and tubing for excessive length or dead volume. Use smaller inner diameter tubing where possible.	Narrower and more efficient peaks.

Issue 3: Low Analyte Recovery

Low recovery indicates that a significant amount of N-nitroso-imatinib is lost during sample preparation or analysis.

Potential Cause	Troubleshooting Step	Expected Outcome
Inefficient Sample Extraction	Optimize the extraction solvent, extraction time, and technique (e.g., vortexing vs. shaking).[11]	Increased concentration of the analyte in the final extract, leading to higher recovery.
Analyte Adsorption	Use silanized glassware or polypropylene (B1209903) vials to minimize adsorption of the analyte to surfaces.	Reduced loss of analyte during sample handling and storage.
Incomplete Dissolution	Ensure the sample is fully dissolved in the diluent. Sonication may be required.	A homogenous sample solution, ensuring accurate and reproducible injections.
Degradation of Analyte	Protect samples from light and heat, and analyze them as quickly as possible after preparation.	Minimized degradation of N-nitroso-imatinib, leading to more accurate results.
Matrix Effects (Ion Suppression)	Dilute the sample further or implement a more rigorous sample cleanup procedure (e.g., solid-phase extraction) to remove interfering matrix components.	Reduced ion suppression and improved analyte signal in the mass spectrometer.

Experimental Protocols

Model LC-MS/MS Method for N-nitroso-imatinib

This protocol is a model adapted from methodologies for other genotoxic impurities in imatinib and general nitrosamine analysis. It should be fully validated for its intended use.[5]

1. Sample Preparation (for Imatinib Drug Substance)

• Accurately weigh 50 mg of the imatinib drug substance into a 10 mL volumetric flask.

• Add approximately 8 mL of diluent (e.g., 20:80 methanol:water) and dissolve the sample completely, using sonication if necessary.

• Dilute to volume with the diluent and mix well.

• Filter the solution through a 0.22 µm PVDF syringe filter into an HPLC vial.

2. Chromatographic Conditions

Parameter	Value
LC System	UPLC H-Class or equivalent
Column	ACQUITY UPLC HSS T3 C18 (100 x 2.1 mm, 1.8 µm) or equivalent
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	10 µL
Gradient Program	Time (min)

3. Mass Spectrometer Conditions

Parameter	Value
Mass Spectrometer	Tandem Quadrupole Mass Spectrometer (e.g., Xevo TQ-S micro)
Ionization Mode	Electrospray Ionization (ESI) Positive
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Cone Gas Flow	150 L/hr
Desolvation Gas Flow	800 L/hr
MRM Transition	To be determined using a reference standard for N-nitroso-imatinib. For imatinib, a known transition is m/z 494 → 394.[6]

Quantitative Data

The following tables present example performance data for the analysis of genotoxic impurities in imatinib, which can serve as a benchmark when developing a method for N-nitroso-imatinib.

Table 1: Method Detection and Quantification Limits (Adapted from[5])

Analyte	LOD (ng/mL)	LOQ (ng/mL)
Genotoxic Impurity 1	0.015	0.05
Genotoxic Impurity 2	0.1	0.3
N-nitroso-imatinib	Target: < 0.1	Target: < 0.3

Table 2: Recovery Study Results (Adapted from[5])

Spiking Level	Spiked Concentration (ng/mL)	Mean Recovery (%)	%RSD (n=3)
Low	5	95.2	3.1
Medium	50	98.7	1.8
High	100	101.5	1.2

Visualizations

Caption: Experimental workflow for N-nitroso-imatinib analysis.

Caption: Troubleshooting logic for low sensitivity issues.

References

• 1. waters.com [waters.com]
• 2. veeprho.com [veeprho.com]
• 3. measurlabs.com [measurlabs.com]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. waters.com [waters.com]
• 6. LC-MS-MS determination of imatinib and N-desmethyl imatinib in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Imatinib Nitroso Impurity 1 | SynZeal [synzeal.com]
• 9. synthinkchemicals.com [synthinkchemicals.com]
• 10. cleanchemlab.com [cleanchemlab.com]
• 11. fda.gov [fda.gov]

Addressing challenges in N-nitroso-imatinib reference standard stability

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the N-nitroso-imatinib reference standard. The information provided is intended to address potential challenges related to the stability of this compound during experimental procedures.

Troubleshooting Guides

Issue 1: Rapid Degradation of N-Nitroso-Imatinib in Solution

Symptoms:

• Loss of analyte peak area over a short period in chromatographic analysis.

• Appearance of unknown peaks in the chromatogram.

• Inconsistent analytical results.

Possible Causes and Solutions:

Cause	Recommended Action
pH Instability	The parent compound, imatinib (B729), is known to degrade significantly at neutral pH. N-nitroso-imatinib may exhibit similar instability. Prepare solutions in acidic (e.g., pH 4) or alkaline (e.g., pH 10) conditions to enhance stability. Avoid neutral pH buffers (pH 7).[1][2]
Solvent Effects	The choice of solvent can influence stability. While information on N-nitroso-imatinib is limited, for imatinib, different degradation profiles have been observed in different solvents at the same pH.[1] It is advisable to perform preliminary stability tests in your chosen solvent system.
Temperature Sensitivity	Although some supplier data suggests stability at ambient shipping temperatures, it is best practice to minimize exposure to elevated temperatures.[3] Prepare solutions fresh and store them at refrigerated temperatures (2-8 °C) when not in use.
Oxidative Stress	Imatinib is susceptible to oxidative degradation.[4] If your experimental conditions involve oxidizing agents, consider using antioxidants or working under an inert atmosphere (e.g., nitrogen).
Photostability	While imatinib is relatively photostable, it is good practice to protect solutions of N-nitroso-imatinib from direct light exposure by using amber vials or covering containers with aluminum foil.[4]

Frequently Asked Questions (FAQs)

1. What are the recommended storage conditions for the N-nitroso-imatinib reference standard?

The N-nitroso-imatinib reference standard should be stored in a tightly sealed container in a dry, well-ventilated place, and kept under refrigeration.[5]

2. What is the known stability of N-nitroso-imatinib in different pH solutions?

3. How can I monitor the stability of my N-nitroso-imatinib reference standard solution?

A stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC), should be used.[1][6] This involves analyzing the solution at initial preparation and then at various time points under the intended storage conditions. A decrease in the main peak area and the emergence of new peaks would indicate degradation.

4. What are the potential degradation pathways for N-nitroso-imatinib?

Specific degradation pathways for N-nitroso-imatinib have not been extensively published. However, based on the chemistry of nitrosamines and the known degradation of imatinib, potential pathways could include denitrosation (loss of the nitroso group) or hydrolysis of the amide bond, especially under neutral pH conditions.[1]

5. Are there any known incompatibilities for N-nitroso-imatinib?

Material safety data sheets for some N-nitroso-imatinib impurities indicate incompatibility with strong oxidizing agents.[7] It is prudent to avoid contact with such materials.

Experimental Protocols

Protocol 1: General Procedure for Forced Degradation Studies

This protocol is a general guideline for assessing the stability of N-nitroso-imatinib under various stress conditions.

• Preparation of Stock Solution: Accurately weigh and dissolve the N-nitroso-imatinib reference standard in a suitable solvent to prepare a stock solution of known concentration.

• Stress Conditions:

  • Acid Hydrolysis: Add an appropriate volume of the stock solution to an acidic solution (e.g., 0.1 N HCl) and incubate at a specified temperature (e.g., 60°C) for a defined period.

  • Base Hydrolysis: Add an appropriate volume of the stock solution to a basic solution (e.g., 0.1 N NaOH) and incubate at a specified temperature for a defined period.

  • Neutral Hydrolysis: Add an appropriate volume of the stock solution to purified water and incubate at a specified temperature for a defined period.

  • Oxidative Degradation: Add an appropriate volume of the stock solution to a solution of an oxidizing agent (e.g., 3% H₂O₂) and keep at room temperature for a defined period.

  • Thermal Degradation: Expose the solid reference standard or a solution to elevated temperatures (e.g., 80°C) for a defined period.

  • Photodegradation: Expose a solution of the reference standard to UV light (e.g., 254 nm) for a defined period.

• Sample Analysis: At appropriate time intervals, withdraw samples, neutralize if necessary, and dilute to a suitable concentration for analysis by a stability-indicating HPLC method.

• Data Evaluation: Compare the chromatograms of the stressed samples with that of an unstressed control to determine the extent of degradation and identify any degradation products.

Protocol 2: Example of a Stability-Indicating HPLC Method for Imatinib (Adaptable for N-nitroso-imatinib)

This method, developed for imatinib, can serve as a starting point for developing a method for N-nitroso-imatinib.[1][2]

• Column: Waters Atlantis C18 (5 µm, 4.6 mm × 150 mm) or equivalent.

• Mobile Phase: A mixture of acetonitrile (B52724) and 10 mM KH₂PO₄ buffer (e.g., 35:65 v/v), with the pH adjusted to 4.6.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 50 µL.

• Detection: UV at 270 nm.

• Run Time: Approximately 6 minutes.

Note: This method would require validation for its suitability in analyzing N-nitroso-imatinib and its potential degradants.

Visualizations

Caption: Potential formation of N-nitroso-imatinib from imatinib.

Caption: Troubleshooting workflow for N-nitroso-imatinib instability.

References

• 1. Quantitative determination of imatinib stability under various stress conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Imatinib Nitroso Impurity 1 | SynZeal [synzeal.com]
• 4. Identification of imatinib mesylate degradation products obtained under stress conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. stabilityhub.com [stabilityhub.com]
• 6. Forced degradation and stability indicating studies of imatinib tablet [wisdomlib.org]
• 7. cleanchemlab.com [cleanchemlab.com]

Technical Support Center: Optimization of N-nitroso-imatinib Extraction from Drug Products

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the extraction efficiency of N-nitroso-imatinib from pharmaceutical drug products.

Frequently Asked Questions (FAQs)

Q1: What are the critical first steps before starting the extraction of N-nitroso-imatinib from a solid drug product?

A1: Before beginning the extraction, it is crucial to properly prepare the solid dosage form. This typically involves grinding the tablets into a fine, homogeneous powder using a mortar and pestle. This step ensures a greater surface area for interaction with the extraction solvent, which is critical for achieving high extraction efficiency.

Q2: Which analytical techniques are most suitable for the analysis of N-nitroso-imatinib after extraction?

A2: Highly sensitive and selective analytical methods are required for the detection of N-nitroso-imatinib due to the low acceptable intake limits for nitrosamine (B1359907) impurities.[1][2] The most commonly employed techniques are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).[2] LC-MS/MS is particularly well-suited for a wide range of nitrosamines, including those that are non-volatile or thermally labile.[2]

Q3: What are the common challenges encountered during the sample preparation for N-nitroso-imatinib analysis?

A3: A primary challenge is achieving efficient and reproducible extraction of the analyte from the complex drug product matrix while minimizing matrix effects that can interfere with the analytical measurement.[3] Another significant concern is the potential for the artificial formation of nitrosamines during the sample preparation process itself.[4] Careful selection of solvents, pH, and temperature is necessary to avoid the loss of volatile nitrosamines and to ensure the stability of the target analyte.

Q4: Are there any regulatory guidelines I should be aware of when developing an extraction method for N-nitroso-imatinib?

A4: Yes, regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued stringent guidelines regarding the control of nitrosamine impurities in pharmaceutical products.[1][5][6][7][8] These guidelines require that analytical methods used for the detection and quantification of nitrosamines are appropriately validated and have a limit of quantification (LOQ) at or below the acceptable intake limit, which is often in the parts-per-million (ppm) or parts-per-billion (ppb) range.[9]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Recovery of N-nitroso-imatinib	Inefficient extraction from the tablet matrix.	- Ensure tablets are ground to a fine, consistent powder. - Increase extraction time with mechanical shaking or sonication.[10] - Evaluate alternative extraction solvents or solvent mixtures (e.g., methanol (B129727), methanol/water, 0.1% formic acid in water).[11][12]
Inappropriate pH of the extraction solvent.	- The extraction efficiency of imatinib (B729) has been shown to be highest at a pH of 9.0. While this is for the parent drug, it is a good starting point for optimizing the extraction of its N-nitroso derivative. Adjusting the pH of the extraction solvent to a neutral or slightly basic condition may improve recovery.[13]
Suboptimal Solid-Phase Extraction (SPE) procedure.	- Ensure the SPE cartridge is appropriate for the analyte (e.g., C18).[13] - Optimize the loading, washing, and elution steps of the SPE protocol. For instance, a common elution solvent for nitrosamines from a C18 cartridge is methanol.[13] - Consider a different extraction technique like Liquid-Liquid Extraction (LLE) if SPE proves to be ineffective.
High Variability in Results	Inconsistent sample preparation.	- Standardize the grinding, weighing, and solvent addition steps. - Use an internal standard (e.g., a stable isotope-labeled version of N-nitroso-imatinib) to correct for variability in extraction and instrument response.
Matrix effects from excipients in the drug product.	- Employ a more rigorous clean-up step, such as Solid-Phase Extraction (SPE), to remove interfering matrix components.[14] - Dilute the sample extract to minimize the concentration of interfering substances, provided the analyte concentration remains above the limit of quantification.
Suspected Analyte Degradation	N-nitroso-imatinib is unstable under the extraction conditions.	- Avoid high temperatures during extraction and sample processing. - Protect samples from light if the analyte is found to be light-sensitive. - N-nitrosodimethylamine (NDMA) has been shown to be stable over a wide pH range, suggesting that pH-induced degradation may be less of a concern for some nitrosamines.[15]
Peak Tailing or Poor Peak Shape in Chromatogram	Co-elution with interfering compounds from the matrix.	- Optimize the chromatographic method (e.g., gradient, mobile phase composition) to improve the separation of the analyte from interfering peaks. - Enhance the sample clean-up procedure to remove the interfering compounds.

Data on Extraction Efficiency

The following table summarizes findings on the recovery of nitrosamines using different extraction techniques, providing a basis for method selection and optimization.

Extraction Technique	Analyte(s)	Matrix	Extraction/Desorption Solvent	pH	Recovery (%)	Reference
Disposable Pipette Extraction (DPX)	N-nitrosamines	Medicines	Methanol	7	Up to 98	[13]
Solid-Phase Extraction (SPE)	N-nitrosodimethylamine (NDMA)	Drug Products	Methanol	-	80-120	[16]
Liquid-Liquid Extraction (LLE)	N-nitrosamines	Meat Products	Dichloromethane	7.0	70-114	[17]
Solid-Phase Extraction (SPE)	Imatinib	Human Plasma	Methanol	-	96	[18]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for N-nitroso-imatinib

This protocol provides a general procedure for the extraction of N-nitroso-imatinib from a powdered drug product using LLE.

Materials:

• Powdered imatinib drug product

• Extraction Solvent: Dichloromethane

• Aqueous Buffer: Phosphate buffer, pH 7.0

• Centrifuge tubes

• Vortex mixer

• Centrifuge

• Evaporator (e.g., nitrogen stream)

• Reconstitution Solvent: Mobile phase for LC-MS analysis

Procedure:

• Weigh an accurately determined amount of the powdered drug product (e.g., equivalent to one dose) into a centrifuge tube.

• Add a known volume of the extraction solvent (e.g., 5 mL of dichloromethane).

• Vortex the mixture for 2-3 minutes to ensure thorough mixing.

• Centrifuge the mixture at 4000 rpm for 10 minutes to separate the solid and liquid phases.

• Carefully transfer the supernatant (dichloromethane layer) to a clean tube.

• Add an equal volume of the aqueous buffer (pH 7.0) to the collected supernatant for a wash step.

• Vortex for 1-2 minutes and then centrifuge to separate the layers.

• Collect the organic (lower) layer containing the N-nitroso-imatinib.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitute the residue in a known volume of the reconstitution solvent.

• The sample is now ready for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for N-nitroso-imatinib

This protocol outlines a general SPE procedure for the clean-up and concentration of N-nitroso-imatinib from a drug product extract.

Materials:

• Powdered imatinib drug product

• Initial Extraction Solvent: 0.1% formic acid in water

• SPE Cartridge: C18, 500 mg/3 mL

• Wash Solution: 0.1% formic acid in water

• Elution Solvent: 0.1% formic acid in methanol

• Centrifuge tubes, vortex mixer, centrifuge, evaporator

Procedure:

• Initial Extraction:

  • Weigh an accurately determined amount of the powdered drug product into a centrifuge tube.

  • Add a known volume of the initial extraction solvent (e.g., 5 mL of 0.1% formic acid in water).

  • Vortex for 2 minutes, followed by sonication for 15 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Collect the supernatant.

• SPE Clean-up:

  • Condition the C18 SPE cartridge with methanol followed by water.

  • Load the supernatant from the initial extraction onto the conditioned SPE cartridge.

  • Wash the cartridge with the wash solution (e.g., 3 mL of 0.1% formic acid in water) to remove polar impurities.

  • Elute the N-nitroso-imatinib from the cartridge with the elution solvent (e.g., 3 mL of 0.1% formic acid in methanol).

• Final Preparation:

  • Evaporate the eluate to a smaller volume or to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Workflow for Liquid-Liquid Extraction of N-nitroso-imatinib.

References

• 1. measurlabs.com [measurlabs.com]
• 2. benchchem.com [benchchem.com]
• 3. biology-journal.org [biology-journal.org]
• 4. youtube.com [youtube.com]
• 5. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 6. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 7. Information about Nitrosamine Impurities in Medications | FDA [fda.gov]
• 8. fda.gov [fda.gov]
• 9. alston.com [alston.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. Development of a reliable method for determination of N-nitrosamines in medicines using disposable pipette extraction and HPLC-MS analysis - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. Isolation of N-nitrosodimethylamine from drug substances using solid-phase extraction-liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Determination of N-nitrosamines in processed meats by liquid extraction combined with gas chromatography-methanol chemical ionisation/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Robust Quantification of N-nitroso-imatinib

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantification of N-nitroso-imatinib.

Frequently Asked Questions (FAQs)

Q1: Which ion source, Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI), is better for the quantification of N-nitroso-imatinib?

Q2: What are the typical challenges encountered in the LC-MS/MS analysis of N-nitroso-imatinib?

A2: Researchers may face several challenges, including achieving the required low limits of detection (LOD) and quantification (LOQ), managing matrix effects from the sample, and potential in-source fragmentation.[2] Chromatographic resolution can also be a hurdle, especially when dealing with NDSRIs.[4] For imatinib (B729) and its metabolites, ion suppression due to co-eluting matrix components is a known issue that requires careful sample preparation and chromatographic optimization.

Q3: Are there any specific sample preparation techniques recommended for N-nitroso-imatinib analysis in complex matrices?

A3: While specific protocols for N-nitroso-imatinib are not detailed in the provided results, general sample preparation for imatinib and its metabolites in plasma often involves protein precipitation with methanol (B129727). For more complex matrices or to achieve lower detection limits, solid-phase extraction (SPE) is a common and effective technique.

Q4: What are the expected MRM transitions for imatinib and how might they relate to N-nitroso-imatinib?

A4: For imatinib, a common multiple reaction monitoring (MRM) transition is m/z 494.3 → 394.3. The precursor ion [M+H]+ for N-nitroso-imatinib would be expected at a higher m/z value due to the addition of the nitroso group. The fragmentation pattern would need to be determined experimentally, but would likely involve the stable core structure of imatinib.

Troubleshooting Guide

Issue: Low or No Signal for N-nitroso-imatinib

• Question: I am not observing a sufficient signal for N-nitroso-imatinib. What are the possible causes and solutions?

• Answer:

  • Suboptimal Ion Source: The chosen ion source (APCI or ESI) may not be optimal. It is recommended to test both ion sources to determine which provides a better response for N-nitroso-imatinib. For some nitrosamines, APCI has shown a 10-fold increase in sensitivity compared to ESI.[1][2]

  • In-source Fragmentation: N-nitroso compounds can be prone to in-source fragmentation, especially with APCI. This can lead to a diminished precursor ion signal. One study on imatinib metabolites noted that N-oxides can undergo deoxygenation in the APCI source.[5] Try reducing the source temperature and using a "soft" ionization mode if available.

  • Poor Ionization Efficiency: Ensure the mobile phase composition is suitable for ionization. For ESI, the presence of additives like formic acid or ammonium (B1175870) acetate (B1210297) can improve protonation and signal intensity.

  • Sample Degradation: Nitrosamines can be light-sensitive and thermally labile. Protect samples from light and keep them cool to prevent degradation.

Issue: High Background Noise or Matrix Effects

• Question: My chromatograms have high background noise, and I suspect matrix effects are impacting my quantification. What can I do?

• Answer:

  • ESI and Matrix Effects: ESI can be more susceptible to ionization suppression from matrix components than APCI.[2]

  • Improve Sample Cleanup: Implement a more rigorous sample preparation method, such as solid-phase extraction (SPE), to remove interfering matrix components.

  • Chromatographic Separation: Optimize the chromatographic method to separate N-nitroso-imatinib from co-eluting matrix components. Consider using a column with a different selectivity.

  • Use an Internal Standard: Employ a stable isotope-labeled internal standard to compensate for matrix effects and variations in ionization efficiency.

Issue: Poor Peak Shape and Reproducibility

• Question: I am observing poor peak shape (e.g., tailing) and inconsistent results. How can I improve this?

• Answer:

  • Column Choice: The analytical column may not be suitable. For imatinib and related compounds, C18 columns are commonly used.[6]

  • Mobile Phase pH: Ensure the mobile phase pH is appropriate for the analyte's pKa to maintain a consistent ionization state and good peak shape.

  • System Contamination: Carryover from previous injections can affect reproducibility. Implement a robust needle wash protocol and inject blanks between samples to check for carryover.

  • Injector and Loop Issues: Check the autosampler for any potential issues with injection volume precision and ensure the sample loop is not partially blocked.

Quantitative Data Summary

The selection of an ion source can significantly impact the sensitivity of nitrosamine (B1359907) analysis. Below is a summary of findings on the comparative sensitivity of APCI and ESI for general nitrosamines. Note: Direct comparative data for N-nitroso-imatinib was not found in the search results; this table reflects general trends for other nitrosamines.

Ion Source	Analyte(s)	Reported Sensitivity Improvement	Citation(s)
APCI	NDMA, NDEA, and other simple nitrosamines	~10-fold increase in signal response compared to ESI	[1][2]
ESI	Complex nitrosamines and NDSRIs	Generally better suited for these larger molecules	[3]
APCI	General Nitrosamines	Can be less prone to matrix effects than ESI	[2]
ESI	General Nitrosamines	Can be more susceptible to ion suppression from matrix	[2]

Experimental Protocols

General Workflow for N-nitroso-imatinib Quantification

The following diagram outlines a typical experimental workflow for the quantification of N-nitroso-imatinib in a drug substance or product.

Caption: Experimental workflow for N-nitroso-imatinib quantification.

Detailed LC-MS/MS Methodology (Synthesized from Imatinib Analysis Protocols)

This protocol is a synthesized example based on methods for imatinib and its metabolites. It should be optimized specifically for N-nitroso-imatinib.

• Standard and Sample Preparation:

  • Prepare a stock solution of N-nitroso-imatinib reference standard in a suitable solvent (e.g., methanol or acetonitrile).

  • Create a series of calibration standards by serial dilution of the stock solution.

  • Prepare quality control (QC) samples at low, medium, and high concentrations.

  • For drug product analysis, accurately weigh and dissolve the sample in a suitable diluent to achieve a concentration within the calibration range.

• LC-MS/MS System and Conditions:

  • LC System: A UPLC or HPLC system capable of binary gradient elution.

  • Column: A C18 reversed-phase column (e.g., Waters XTerra RP18, 50 x 2.1 mm, 3.5 µm) is a common choice.[6]

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: Acetonitrile or Methanol.

  • Gradient: Develop a gradient to resolve N-nitroso-imatinib from imatinib and other potential impurities.

  • Flow Rate: 0.2 - 0.5 mL/min.

  • Column Temperature: 30-40 °C.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry Conditions:

  • Mass Spectrometer: A tandem quadrupole mass spectrometer.

  • Ion Source: Evaluate both APCI and ESI in positive ion mode.

    • APCI Parameters:

      • Corona Discharge Current: ~4-5 µA

      • Vaporizer Temperature: ~350-450 °C

      • Sheath and Aux Gas Flow: Optimize for signal stability.

    • ESI Parameters:

      • Capillary Voltage: ~3-4 kV

      • Source Temperature: ~120-150 °C

      • Desolvation Gas Flow and Temperature: Optimize for efficient desolvation.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Determine the precursor ion ([M+H]+) for N-nitroso-imatinib and optimize the collision energy to identify the most abundant and stable product ions.

• Method Validation:

  • Validate the method according to ICH guidelines, assessing specificity, linearity, range, accuracy, precision, LOD, LOQ, and robustness.

Ion Source Selection Logic

The choice of ion source is a critical step in method development. The following diagram illustrates a decision-making process for selecting between APCI and ESI for N-nitroso-imatinib analysis.

Caption: Decision workflow for ion source selection.

References

• 1. synthinkchemicals.com [synthinkchemicals.com]
• 2. N-Nitroso Imatinib EP Impurity C - SRIRAMCHEM [sriramchem.com]
• 3. researchgate.net [researchgate.net]
• 4. waters.com [waters.com]
• 5. Characterization of imatinib metabolites in rat and human liver microsomes: differentiation of hydroxylation from N-oxidation by liquid chromatography/atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. LC-MS-MS determination of imatinib and N-desmethyl imatinib in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Nitrosamine Impurities in Pharmaceutical Production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing nitrosamine (B1359907) impurities during pharmaceutical production.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experimental work related to nitrosamine impurities.

Scenario 1: Unexpected detection of a nitrosamine impurity in a final drug product.

• Question: We have detected a nitrosamine impurity above the acceptable intake (AI) limit in a batch of our drug product. What are the immediate steps we should take?

• Answer:

  • Quarantine the Batch: Immediately quarantine the affected batch to prevent its release.

  • Verify the Analytical Result: Re-test the batch using a validated analytical method to confirm the initial finding. Ensure the method is sufficiently sensitive, with a Limit of Quantification (LoQ) at or below the acceptable limit for the specific nitrosamine.[1]

  • Initiate a Root Cause Analysis (RCA): Begin a thorough investigation to identify the source of the nitrosamine. The RCA should be systematic and cover all potential sources.

  • Notify Regulatory Authorities: Depending on the stage of development and market authorization, you may be required to inform the relevant regulatory bodies about the finding.

Scenario 2: Identifying the source of nitrosamine contamination.

• Question: How can we systematically investigate the root cause of the nitrosamine impurity detected in our product?

• Answer: A comprehensive risk assessment is crucial.[2][3][4] Evaluate each of the following potential sources:

  • Active Pharmaceutical Ingredient (API):

    • Review the API synthesis route for the presence of secondary or tertiary amines and nitrosating agents (e.g., nitrites).[4][5][6]

    • Assess the starting materials, reagents, and solvents used in the API synthesis for the presence of amine or nitrite (B80452) impurities.[4][6]

    • Consider the possibility of degradation of the API itself leading to the formation of nitrosatable amines.

  • Excipients:

    • Some excipients can contain trace levels of nitrites or nitrates, which can act as nitrosating agents.[7]

    • The variability in excipient composition, including residual nitrites and moisture content, can directly impact nitrosamine formation.[8]

    • Request information from excipient suppliers regarding the potential for nitrite impurities.

  • Manufacturing Process:

    • Assess the potential for cross-contamination from other processes if shared equipment is used.[11] Inadequate cleaning procedures can leave residues of amines or nitrosating agents.[12]

    • The use of recovered solvents is a known risk factor, as they may be contaminated with nitrosamines or their precursors from other processes.[4][6][11]

  • Packaging and Storage:

    • Packaging materials, such as those containing nitrocellulose, can be a source of nitrosating agents.

    • Assess the stability of the drug product under its intended storage conditions to determine if nitrosamines form over time.

Scenario 3: Mitigating nitrosamine formation.

• Question: We have identified the likely source of the nitrosamine impurity. What are the recommended mitigation strategies?

• Answer: The mitigation strategy will depend on the identified root cause. Here are some effective approaches:

  • Process Optimization:

    • Modify the manufacturing process to avoid conditions that favor nitrosamine formation (e.g., adjust pH, lower temperature).

    • If a quenching step using nitrous acid is identified as the source, consider alternative quenching agents or process modifications to separate the API from the quenching reaction.[4]

  • Raw Material Control:

    • Source high-purity raw materials with low levels of amine or nitrite impurities.[10]

    • Implement stringent supplier qualification programs and conduct regular testing of incoming raw materials.

  • Formulation Redesign:

    • Incorporate antioxidants, such as ascorbic acid (vitamin C) or alpha-tocopherol (B171835) (vitamin E), into the formulation. These act as nitrite scavengers, inhibiting the nitrosation reaction.[6][13] Studies have shown that the addition of antioxidants can significantly reduce the formation of nitrosamines.[13]

    • Adjust the formulation pH to be neutral or basic, as the kinetics of nitrosamine formation are significantly reduced under these conditions.[14]

  • Cleaning Validation:

    • Enhance cleaning procedures for manufacturing equipment to prevent cross-contamination.[12] This is particularly important for shared facilities.

Frequently Asked Questions (FAQs)

1. What are nitrosamines and why are they a concern in pharmaceuticals?

Nitrosamines, or more correctly N-nitrosamines, are chemical compounds with the structure R1N(-R2)-N=O.[4] They are classified as probable or possible human carcinogens based on animal studies.[3][4][15] Their presence in medications is considered unacceptable, even at trace levels, due to the potential risk to patient health with long-term exposure.[2][15]

2. What are the main sources of nitrosamine impurities in pharmaceutical products?

Nitrosamine impurities can arise from various sources throughout the manufacturing process and shelf-life of a drug product.[3][4][14] Key sources include:

• API Synthesis: The reaction of secondary or tertiary amines with nitrosating agents present in starting materials, reagents, or solvents.[4][5][6]

• Excipients: Some excipients may contain trace amounts of nitrites or nitrates that can act as nitrosating agents.[7]

• Degradation: The degradation of the drug substance or other components in the formulation during storage can lead to the formation of nitrosamines.[3][4][6]

• Packaging Materials: Certain packaging components can be a source of nitrosating agents.

3. What is a nitrosamine risk assessment and what does it involve?

A nitrosamine risk assessment is a systematic process to identify, analyze, and evaluate the potential for the presence of nitrosamine impurities in a drug product.[2][3] It is a regulatory requirement and typically involves a three-step approach:

• Risk Identification: A thorough review of the API and drug product manufacturing processes to identify potential sources of amines and nitrosating agents and conditions that could lead to nitrosamine formation.[3]

• Confirmatory Testing: If a risk is identified, analytical testing of the drug product is performed using a validated, sensitive method to confirm the presence and quantify the levels of nitrosamine impurities.[3][16]

• Risk Mitigation: If nitrosamines are detected above acceptable limits, a mitigation plan is developed and implemented to reduce or eliminate the impurities.[3]

4. What are the different types of nitrosamine impurities?

Nitrosamine impurities are broadly categorized into two main types:

• Small-molecule nitrosamines: These are simple nitrosamines such as N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA).

• Nitrosamine Drug Substance-Related Impurities (NDSRIs): These are more complex nitrosamines that are structurally related to the active pharmaceutical ingredient (API).[4] They are formed when the API or a fragment of it, containing a secondary or tertiary amine, reacts with a nitrosating agent.[4]

5. What are the acceptable intake (AI) limits for nitrosamines?

Data Presentation

Table 1: Acceptable Intake (AI) Limits for Common Nitrosamine Impurities

Nitrosamine Impurity	Abbreviation	Acceptable Intake (AI) Limit (ng/day)
N-nitrosodimethylamine	NDMA	96[2][17]
N-nitrosodiethylamine	NDEA	26.5[2][17]
N-nitrosodiisopropylamine	NDIPA	26.5
N-nitrosoethylisopropylamine	NEIPA	26.5
N-nitrosodibutylamine	NDBA	26.5
N-nitroso-N-methyl-4-aminobutyric acid	NMBA	96
N-nitrosomorpholine	NMOR	127
N-nitrosopiperidine	NPIP	1300

Note: This table provides a summary of AI limits for some common nitrosamines. For a comprehensive and up-to-date list, refer to the official guidance documents from regulatory authorities like the FDA and EMA.[8][16]

Experimental Protocols

1. Protocol for Nitrosamine Analysis by LC-MS/MS (Based on USP General Chapter <1469>, Procedure 3)

This procedure is suitable for the quantification of NDMA, NDEA, NDIPA, NEIPA, NMBA, and NDBA in sartan APIs.[18]

• Sample Preparation:

  • Accurately weigh 80 mg of the drug substance into a 2 mL lidded centrifuge tube.[19]

  • Add 1188 µL of diluent (1% formic acid in water) and 12 µL of the Internal Standard Solution.[19]

  • Vortex the mixture at 2500 rpm for 20 minutes (for losartan (B1675146) potassium, vortex for no more than 5 minutes).[19]

  • Centrifuge at approximately 10,000 rpm for 10 minutes.[19]

  • Filter the supernatant into a vial using a 0.45-µm PTFE filter.[19]

• Chromatographic Conditions (Example):

  • Column: Ascentis® Express C18, 150 x 3.0 mm, 2.7 µm (or equivalent)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in methanol

  • Gradient Elution: A suitable gradient to separate the target nitrosamines.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 40 °C

• Mass Spectrometry Conditions (Tandem MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Detection Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: Specific precursor-to-product ion transitions for each nitrosamine and internal standard should be optimized.

• System Suitability:

  • Correlation Coefficient (r²): Not less than 0.99 for the calibration curve.[19]

  • Y-intercept: Not more than 25% of the response of the medium concentration standard.[19]

2. Protocol for Forced Degradation Study to Assess Nitrosamine Formation Potential

Forced degradation studies can help predict the potential for an API to form nitrosamines under stress conditions.[4]

• Objective: To evaluate the propensity of a drug substance to form a specific nitrosamine under conditions that mimic potential manufacturing or storage scenarios.

• Procedure (based on the "NAP test" concept):

  • Prepare a solution of the drug substance in a suitable solvent.

  • Add a nitrosating agent, such as sodium nitrite, in a molar excess (e.g., 1.5 molar equivalents).

  • Adjust the pH to acidic conditions (e.g., pH 3-4) using an appropriate acid.

  • Incubate the solution at room temperature, protected from light.

  • Take samples at various time points (e.g., 1 hour, 4 hours, 24 hours).

  • Analyze the samples using a validated, specific, and sensitive analytical method (e.g., LC-MS/MS or GC-MS) to detect and quantify the target nitrosamine.

  • A control sample (without the nitrosating agent) should be run in parallel.

• Interpretation:

  • If the target nitrosamine is not detected under these forced conditions, it is less likely to form in the final drug product under normal manufacturing and storage conditions.

  • If the nitrosamine is formed, this information can be used to inform the risk assessment and guide the development of appropriate control strategies.

Visualizations

Caption: General pathway for the formation of nitrosamine impurities.

Caption: Workflow for nitrosamine risk assessment and management.

Caption: Logical flow for troubleshooting nitrosamine contamination.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. A Four-Step Guide to Nitrosamine Risk Assessment and Mitigation - Zamann Pharma Support GmbH [zamann-pharma.com]
• 3. fda.gov [fda.gov]
• 4. edqm.eu [edqm.eu]
• 5. gmp-compliance.org [gmp-compliance.org]
• 6. researchgate.net [researchgate.net]
• 7. ema.europa.eu [ema.europa.eu]
• 8. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 9. scribd.com [scribd.com]
• 10. efpia.eu [efpia.eu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. scribd.com [scribd.com]
• 13. benchchem.com [benchchem.com]
• 14. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 15. resolvemass.ca [resolvemass.ca]
• 16. Nitrosamine Testing using LC-MS Methods from the USP General Chapter <1469> | Separation Science [sepscience.com]
• 17. pharmagrowthhub.com [pharmagrowthhub.com]
• 18. Forced degradation: predicting nitrosamine formation - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 19. efpia.eu [efpia.eu]

Technical Support Center: Troubleshooting Poor Chromatographic Resolution of NDSRIs

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during the chromatographic analysis of Nitrosamine (B1359907) Drug Substance-Related Impurities (NDSRIs).

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of poor chromatographic resolution in NDSRI analysis?

Poor resolution in the analysis of NDSRIs often stems from several factors. A primary cause is an unoptimized chromatographic method, where the choice of column, mobile phase, or gradient elution is not ideal for the specific analytes.[1] The complexity of the sample matrix can also lead to co-elution of interfering compounds with the target NDSRIs.[1] Furthermore, issues with peak shape, such as tailing, fronting, or splitting, can significantly degrade resolution.[1]

Q2: How can I determine if I have co-eluting peaks in my chromatogram?

Identifying co-eluting peaks is critical for accurate quantification. Asymmetrical peak shapes, such as broad, tailing, or fronting peaks, can suggest the presence of a hidden, overlapping peak.[1] Another indicator of co-elution can be inconsistent internal standard responses across different samples.[1] A definitive method to confirm co-elution is to examine the mass spectra across the width of a chromatographic peak; the presence of different m/z values indicates multiple co-eluting compounds.[1]

Q3: What is the first step to improve the separation of two closely eluting NDSRI peaks?

Optimizing the selectivity (α) of your chromatographic system is the most effective initial step to improve the separation of closely eluting peaks.[1] This can often be achieved by modifying the mobile phase composition. Consider changing the organic modifier, for example, switching from acetonitrile (B52724) to methanol (B129727) or vice versa, as their different properties can alter the elution order and spacing of peaks.[1] Adjusting the pH of the mobile phase can also be a powerful tool, particularly for ionizable compounds, as it can significantly impact selectivity.[1]

Q4: My peaks are tailing or fronting. What should I do?

Poor peak shape can severely impact resolution and integration accuracy.[1]

• For Peak Tailing: This can be caused by secondary interactions between the analyte and the stationary phase, such as silanol (B1196071) interactions.[2] Using a well-end-capped column can mitigate this.[2] Column contamination or degradation can also lead to tailing; in such cases, reversing and washing the column with a strong solvent may help.[1] If all peaks in the chromatogram are tailing, it could be due to column overload, so try reducing the injection volume or sample concentration.[1]

• For Peak Fronting: This is often a sign of column overload.[1] Reducing the injection volume or the concentration of your sample is a good first step.[1] Column collapse, which can occur when operating outside the recommended temperature or pH range, can also cause fronting.[1]

Q5: How can I improve the sensitivity of my NDSRI analysis for trace-level detection?

Achieving the low detection limits required by regulatory agencies is a common challenge.[3][4] Consider the following strategies:

• Sample Preparation: Optimize sample extraction and clean-up procedures to concentrate the analytes and remove matrix components that can cause ion suppression.[3][5] Solid-phase extraction (SPE) can be particularly useful for concentrating nitrosamines from dilute samples.[5]

• Mass Spectrometry: Employ highly sensitive and selective detection techniques like tandem mass spectrometry (LC-MS/MS) or high-resolution mass spectrometry (HRMS).[3][6][7] Operating in Multiple Reaction Monitoring (MRM) mode can enhance specificity and sensitivity.[6]

• Chromatography: Improve column efficiency by using columns with smaller particles (e.g., sub-2 µm) or longer columns, which leads to sharper peaks and better signal-to-noise.[1]

Troubleshooting Guides

Issue 1: Poor Separation Between NDSRI and the Active Pharmaceutical Ingredient (API)

NDSRIs are often structurally similar to the API, making chromatographic separation challenging.[6]

Troubleshooting Workflow for Co-elution of NDSRI and API

Caption: Troubleshooting workflow for poor resolution.

Recommended Actions:

• Optimize Selectivity (α):

  • Change Organic Modifier: Switching between acetonitrile and methanol can alter elution order due to their different selectivities.[1]

  • Adjust Mobile Phase pH: For ionizable NDSRIs, even a small change in pH can significantly affect retention and selectivity.[1]

  • Change Stationary Phase: If mobile phase optimization is insufficient, consider a column with a different stationary phase.[1] For example, a phenyl-hexyl column has been shown to provide superior separation for certain NDSRI/API pairs by leveraging π-π interactions, which can enhance resolution, especially for structurally similar compounds.[8] Biphenyl stationary phases can also offer better retention for some nitrosamines compared to standard C18 columns.[1]

• Improve Column Efficiency (N):

  • Use Smaller Particle Size Columns: Columns with sub-2 µm particles (UHPLC) provide higher efficiency and sharper peaks.[1]

  • Use a Longer Column: This increases the number of theoretical plates but also increases run time and backpressure.[1]

  • Optimize Flow Rate: Lowering the flow rate can sometimes improve efficiency, though it will increase analysis time.[1]

• Optimize Retention Factor (k'):

  • An optimal retention factor is typically between 2 and 10.[1] In reversed-phase chromatography, decreasing the percentage of the organic solvent in the mobile phase will increase the retention time.[1]

Data Presentation

Table 1: Typical Starting LC-MS/MS Conditions for NDSRI Analysis

Parameter	Recommendation	Rationale
Chromatography System	UHPLC or HPLC coupled to a tandem mass spectrometer	LC-MS/MS is a highly sensitive and selective technique for NDSRI analysis.[1]
Column	C18 or Biphenyl (e.g., 150 x 4.6 mm, 2.6 µm)	Biphenyl columns can offer better retention for polar nitrosamines like NDMA.[1][9]
Mobile Phase A	0.1% Formic acid in Water	A common mobile phase additive that aids in the ionization of nitrosamines.[1]
Mobile Phase B	0.1% Formic acid in Methanol or Acetonitrile	The choice of organic modifier is crucial for achieving desired selectivity.[1]
Gradient	A shallow gradient around the elution time of the target analytes is recommended.	This provides more time for analytes to interact with the stationary phase, enhancing separation.[1]
Flow Rate	0.4 - 0.6 mL/min	The optimal flow rate will depend on the column dimensions and particle size.[9]
Column Temperature	40-45 °C	Temperature can influence viscosity, retention, and selectivity.[1][9]
Injection Volume	5 - 20 µL	Should be optimized to avoid column overload.[1][9]
Ionization Source	ESI or APCI (Positive Ion Mode)	The choice depends on the specific properties of the NDSRI.[9]

Experimental Protocols

Protocol 1: General LC-MS/MS Method for the Separation of Six Nitrosamine Impurities

This method describes the separation and identification of NDMA (N-nitrosodimethylamine), NDEA (N-nitrosodiethylamine), NMEA (N-nitrosomethylethylamine), NDIPA (N-nitrosodiisopropylamine), NDBA (N-nitrosodibutylamine), and NPIP (N-nitrosopiperidine).[10]

1. Standard Preparation:

• Prepare a standard stock solution of a nitrosamine mix.
• Dilute the stock solution in methanol to a final concentration of 20 µg/mL for each compound.[10]

2. Chromatographic Conditions:

• System: UHPLC system coupled with a Mass Spectrometer (e.g., QTOF).[10]
• Column: Phenomenex Luna Omega C18 (150 x 4.6 mm, 3 µm).[10]
• Column Temperature: 45°C.[10]
• Mobile Phase A: 0.1% formic acid in ultrapure water.[10]
• Mobile Phase B: Methanol.[10]
• Elution: Gradient elution.[10]
• Flow Rate: 0.45 mL/min.[10]
• Injection Volume: 5 µL.[10]

3. Expected Outcome:

• Successful chromatographic separation of the six nitrosamines can be achieved in under 25 minutes.[10] The typical elution order is NDMA, NMEA, NDEA, NPIP, NDIPA, NDBA.[10]

Protocol 2: Sample Preparation for a Solid Dosage Form

1. Sample Weighing and Dissolution:

• Weigh an appropriate amount of the powdered drug product into a centrifuge tube.
• Add a suitable diluent (e.g., methanol) and vortex or sonicate to dissolve the sample.

2. Centrifugation and Filtration:

• Centrifuge the sample to pelletize any undissolved excipients.
• Filter the supernatant through a suitable syringe filter (e.g., 0.22 µm PVDF) into an HPLC vial for analysis.

Visualizations

Decision Tree for Analytical Technique Selection

Caption: Selecting the appropriate analytical technique.

Factors Affecting Chromatographic Resolution

Caption: Key factors influencing chromatographic resolution.

References

• 1. benchchem.com [benchchem.com]
• 2. How to Obtain Good Peak Shapes | Technical Information | GL Sciences [glsciences.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. theanalyticalscientist.com [theanalyticalscientist.com]
• 6. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. Development and optimization of an LC-MS method for the separation of nitrosamine impurities | Acta Medica Marisiensis [actamedicamarisiensis.ro]

Technical Support Center: N-Nitroso-Imatinib Formation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the impact of excipients on the formation of N-nitroso-imatinib.

Troubleshooting Guides

Issue 1: Detection of N-nitroso-imatinib in the drug product.

• Question: We have detected N-nitroso-imatinib in our imatinib (B729) drug product during stability studies. What are the potential root causes related to excipients?

• Answer: The formation of N-nitroso-imatinib is most commonly due to a reaction between the secondary amine moiety of imatinib and a nitrosating agent.[1][2] Excipients are a primary source of these nitrosating agents, specifically nitrite (B80452) impurities.[1][2] The risk of N-nitroso-imatinib formation is heightened under acidic conditions and with increased temperature and moisture.[3]

  To troubleshoot this issue, consider the following steps:

  • Excipient Screening: Analyze all excipients used in the formulation for nitrite content. Nitrite levels can vary significantly between different excipients and even between different lots or suppliers of the same excipient.[4]

  • Formulation pH: Evaluate the micro-pH of the formulation. Acidic conditions can accelerate the formation of nitrosamines.[3]

  • Manufacturing Process: Review the manufacturing process for any steps that might introduce nitrites or create conditions favorable for nitrosation (e.g., use of certain solvents, high temperatures).

  • Water Quality: Test the water used in the manufacturing process for the presence of nitrites.

Issue 2: Inconsistent levels of N-nitroso-imatinib across different batches.

• Question: We are observing significant batch-to-batch variability in the levels of N-nitroso-imatinib. How can we identify the source of this inconsistency?

• Answer: Batch-to-batch variability often points to inconsistencies in the raw materials. The primary suspect would be the nitrite content in one or more of the excipients.

  Troubleshooting Steps:

  • Supplier Qualification: Implement a robust supplier qualification program that includes testing for nitrite impurities in all incoming excipient lots.[1] Data from the Lhasa Nitrites database shows that nitrite levels can differ substantially between vendors for the same excipient.

  • Excipient Variability Analysis: Conduct a systematic analysis of all excipients from different batches to correlate their nitrite levels with the observed N-nitroso-imatinib levels in the final product.

  • Storage Conditions: Ensure consistent and controlled storage conditions for both raw materials and the finished drug product, as temperature and humidity can influence the rate of nitrosamine (B1359907) formation.

Frequently Asked Questions (FAQs)

• Q1: Which excipients are considered high-risk for contributing to N-nitroso-imatinib formation?

• A1: While any excipient can potentially contain nitrite impurities, some have been reported to have a higher propensity. For instance, certain superdisintegrants like crospovidone have been shown to contain higher levels of nitrites compared to alternatives like croscarmellose sodium.[4] Fillers such as lactose (B1674315) and microcrystalline cellulose (B213188) (MCC) can also contribute to the overall nitrite load in a formulation.[5] It is crucial to test each excipient as nitrite levels can vary.

• Q2: What are the regulatory limits for N-nitroso-imatinib?

• A2: Regulatory agencies like the FDA and EMA have set strict acceptable intake (AI) limits for nitrosamine impurities in drug products.[1] These limits are based on the carcinogenic potential of the specific nitrosamine. It is essential to consult the latest guidance from the relevant regulatory bodies to ensure compliance.

• Q3: How can we mitigate the risk of N-nitroso-imatinib formation during formulation development?

• A3: Several mitigation strategies can be employed:

  • Excipient Selection: Choose excipients with low nitrite content from qualified suppliers.[6]

  • Use of Nitrite Scavengers: Incorporate antioxidants such as ascorbic acid (Vitamin C) or alpha-tocopherol (B171835) (Vitamin E) into the formulation. These scavengers can react with and neutralize nitrosating agents.[3][6]

  • pH Modification: Adjust the formulation to a neutral or basic pH to reduce the rate of the nitrosation reaction.[3] Excipients like sodium carbonate can be used for this purpose.[3]

  • Moisture Control: Minimize the moisture content in the formulation and during storage.

• Q4: What analytical methods are recommended for detecting N-nitroso-imatinib and nitrites in excipients?

• A4: For the detection and quantification of N-nitroso-imatinib, highly sensitive methods like Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) are typically required.[7][8] For the analysis of nitrite in excipients, Ion Chromatography (IC) with conductivity or UV detection is a common and effective technique.[9][10] High-Performance Liquid Chromatography (HPLC) with post-column derivatization using the Griess reagent is another widely used method.[9]

Quantitative Data on Nitrite Levels in Excipients

The following table summarizes typical nitrite levels found in common pharmaceutical excipients. These values are indicative and can vary based on the supplier and manufacturing process.

Excipient	Average Nitrite Level (ppm)	Range of Nitrite Levels (ppm)
Lactose	0.54	0.07 - 1.7
Microcrystalline Cellulose (MCC)	0.70	0.04 - 2.4
Crospovidone	8.3	Up to 14
Croscarmellose Sodium	0.42	N/A

Data sourced from a modeling study by Boetzel et al. (2022) as cited in a 2023 publication.[4][5]

Experimental Protocols

Protocol 1: Determination of Nitrite in Excipients by Ion Chromatography (IC) with Conductivity Detection

1. Objective: To quantify the amount of nitrite in a pharmaceutical excipient.

2. Materials and Reagents:

• Ion Chromatograph with a conductivity detector

• Anion-exchange column (e.g., Metrosep A Supp 10)[10]

• Eluent (e.g., sodium carbonate/sodium bicarbonate solution)

• Nitrite standard solution (traceable to a certified reference material)

• Deionized water (18.2 MΩ·cm)

• Sample vials

3. Sample Preparation:

• Weigh a representative sample of the excipient (e.g., 1.0 g).

• Dissolve or suspend the excipient in a known volume of deionized water (e.g., 10 mL).

• Agitate the sample (e.g., vortex or sonicate) to ensure complete dissolution or extraction of nitrites.

• Centrifuge the sample to pellet any insoluble material.

• Filter the supernatant through a 0.22 µm filter into a sample vial.

4. Chromatographic Conditions:

• Column: Metrosep A Supp 10 or equivalent[10]

• Eluent: As recommended for the specific column

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Detector: Suppressed conductivity

5. Calibration:

• Prepare a series of calibration standards from the nitrite standard solution, covering the expected concentration range in the samples.

• Inject each standard and record the peak area.

• Construct a calibration curve by plotting peak area against nitrite concentration.

6. Analysis and Calculation:

• Inject the prepared sample solution into the IC system.

• Identify the nitrite peak based on its retention time compared to the standard.

• Quantify the nitrite concentration in the sample using the calibration curve.

• Calculate the nitrite content in the original excipient sample (in ppm or µg/g).

Protocol 2: Detection and Quantification of N-nitroso-imatinib by LC-MS/MS

1. Objective: To detect and quantify N-nitroso-imatinib in a drug product.

2. Materials and Reagents:

• LC-MS/MS system (e.g., triple quadrupole mass spectrometer)

• Reversed-phase HPLC column (e.g., C18)

• N-nitroso-imatinib certified reference standard

• Imatinib-d8 (or other suitable internal standard)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• Sample vials

3. Sample Preparation:

• Accurately weigh a portion of the powdered drug product.

• Dissolve the sample in a suitable solvent (e.g., a mixture of acetonitrile and water).

• Spike the solution with the internal standard.

• Vortex and sonicate to ensure complete dissolution.

• Centrifuge to remove any undissolved excipients.

• Dilute the supernatant as necessary to fall within the calibration range.

• Filter the final solution through a 0.22 µm filter into a sample vial.

4. LC-MS/MS Conditions:

• Column: C18, e.g., 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient Elution: A suitable gradient to separate N-nitroso-imatinib from imatinib and other components.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions: Monitor specific precursor-to-product ion transitions for N-nitroso-imatinib and the internal standard.

5. Calibration:

• Prepare a series of calibration standards containing known concentrations of the N-nitroso-imatinib reference standard and a fixed concentration of the internal standard.

• Analyze the standards and construct a calibration curve by plotting the peak area ratio (analyte/internal standard) against concentration.

6. Analysis and Calculation:

• Inject the prepared sample solution.

• Integrate the peak areas for N-nitroso-imatinib and the internal standard.

• Calculate the concentration of N-nitroso-imatinib in the sample using the calibration curve.

• Determine the amount of N-nitroso-imatinib in the original drug product.

Visualizations

Caption: Chemical pathway for the formation of N-nitroso-imatinib.

Caption: Troubleshooting workflow for N-nitroso-imatinib formation.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. shimadzu.com [shimadzu.com]
• 3. FDA updates on possible mitigation strategies to reduce the risk of nitrosamine drug substance-related impurities in drug products - Pharmavibes [pharmavibes.co.uk]
• 4. Modeling the Impact of Excipients Selection on Nitrosamine Formation towards Risk Mitigation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. lcms.labrulez.com [lcms.labrulez.com]
• 8. LC-MS-MS determination of imatinib and N-desmethyl imatinib in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pharmaexcipients.com [pharmaexcipients.com]
• 10. Nitrite analysis in pharmaceuticals: monitoring a precursor to nitrosamine | Metrohm [metrohm.com]

Stability-indicating HPLC method development for Imatinib and its impurities

Technical Support Center: Stability-Indicating HPLC Method for Imatinib (B729)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists developing stability-indicating HPLC methods for Imatinib and its impurities.

Frequently Asked Questions (FAQs)

Q1: What is a stability-indicating HPLC method? A1: A stability-indicating method is a validated analytical procedure that can accurately and selectively quantify a drug substance in the presence of its potential degradation products, impurities, and excipients. The method must be able to resolve the main drug peak from all potential interfering peaks, which is confirmed through forced degradation studies.[1][2]

Q2: Why is a stability-indicating method crucial for Imatinib? A2: Imatinib, like any active pharmaceutical ingredient (API), can degrade over time or under stress conditions such as light, heat, humidity, acid, and base catalysis, or oxidation.[3][4] A stability-indicating method is essential to ensure that the measured potency of the drug product is accurate and that the levels of impurities and degradants, which could be harmful, are below acceptable limits.[2]

Q3: What are the common impurities of Imatinib that need to be separated? A3: Common impurities for Imatinib include both process-related impurities and degradation products. These can include Imatinib-piperazine-N-oxide, N-desmethyl-imatinib, and various other related substances often designated by letters (e.g., Impurity A, B, J).[5][6][7] Forced degradation studies can also generate new degradants that the method must be able to separate.[8]

Q4: What type of HPLC column is typically recommended for Imatinib analysis? A4: Reversed-phase C18 columns are the most commonly used stationary phase for the analysis of Imatinib and its impurities.[1][4] Columns with particle sizes of 3 µm or 5 µm are frequently employed.[9] Due to the basic nature of Imatinib, columns specifically designed to reduce silanol (B1196071) interactions and minimize peak tailing for basic compounds may offer better performance.[10]

Q5: What mobile phase composition is generally effective? A5: An effective mobile phase typically consists of a mixture of an aqueous buffer and an organic solvent. Common buffers include phosphate, ammonium (B1175870) acetate (B1210297), or solutions with ion-pairing agents like octane (B31449) sulfonic acid.[1][5] The organic phase is usually acetonitrile (B52724) or methanol.[3][11] The pH of the aqueous phase is a critical parameter and is often adjusted to an acidic or basic range (e.g., pH 3.0 or 9.5) to achieve optimal separation and peak shape.[5][12] Both isocratic and gradient elution methods have been successfully developed.[5][9]

Q6: What detection wavelength should be used for Imatinib and its impurities? A6: Imatinib has significant UV absorbance between 240 nm and 280 nm. A wavelength around 265-270 nm is frequently used for detection as it provides good sensitivity for both the parent drug and many of its impurities.[4][11][12] A photodiode array (PDA) detector is highly recommended as it can help in peak purity assessment and identify co-eluting peaks.[12][13]

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC analysis of Imatinib.

Problem: Peak Tailing

Q: My Imatinib peak is showing significant tailing. What are the possible causes and solutions? A: Peak tailing for Imatinib is a common problem, as it is a basic compound that can interact with acidic silanol groups on the surface of silica-based HPLC columns.[10]

Possible Causes:

• Secondary Silanol Interactions: Active silanol groups on the column packing material interact with the basic amine groups of Imatinib.

• Column Contamination or Degradation: Accumulation of strongly retained sample components on the column frit or head can cause peak distortion. The column may also lose its end-capping over time, exposing more silanol groups.[14]

• Inappropriate Mobile Phase pH: If the mobile phase pH is not optimal, it can lead to poor peak shape for ionizable compounds like Imatinib.

• Column Overload: Injecting too much sample mass can lead to peak shape distortion, although this more commonly causes fronting.[14]

Solutions:

• Adjust Mobile Phase pH: Increase the pH of the mobile phase (e.g., to pH 8 or higher) to suppress the ionization of silanol groups, or decrease the pH (e.g., to pH 3 or lower) to ensure the analyte is fully protonated.[5]

• Add a Competing Base: Add a small amount of a competing base, like triethylamine (B128534) (TEA), to the mobile phase to block the active silanol sites.

• Use a Different Column: Switch to a column with high-purity silica, better end-capping, or one specifically designed for the analysis of basic compounds.[10]

• Clean the Column: Flush the column with a series of strong solvents to remove contaminants. If the problem persists, replace the guard column or the analytical column itself.[14]

Problem: Peak Fronting

Q: My Imatinib peak is fronting. How can I fix this? A: Peak fronting, where the front of the peak is less steep than the back, is often related to sample concentration or solvent effects.[15][16]

Possible Causes:

• Sample Overload: The most common cause is injecting a sample that is too concentrated for the column to handle, saturating the stationary phase.[16]

• Injection Solvent Mismatch: The sample is dissolved in a solvent that is significantly stronger (more eluting power) than the mobile phase.[14][15]

Solutions:

• Dilute the Sample: Reduce the concentration of the sample and re-inject. If the peak shape improves, the original sample was overloaded.[16]

• Match Injection Solvent to Mobile Phase: Whenever possible, dissolve and dilute the sample in the initial mobile phase. If a stronger solvent is required for solubility, inject the smallest possible volume.[14]

Problem: Poor Resolution Between Imatinib and an Impurity

Q: I am not able to separate an impurity peak from the main Imatinib peak. What should I try? A: Achieving adequate resolution is key to a stability-indicating method. This requires optimizing the chromatographic conditions to exploit differences in the physicochemical properties of the analytes.

Possible Causes:

• Insufficient Column Efficiency: The column may not have enough theoretical plates to separate closely eluting compounds.

• Suboptimal Mobile Phase Composition: The selectivity of the mobile phase is not sufficient to differentiate between the analytes.

• Incorrect pH: The mobile phase pH may not be optimal for separating ionizable compounds.

Solutions:

• Optimize Mobile Phase:

  • Change Organic Solvent Ratio: Adjust the ratio of the organic solvent (e.g., acetonitrile) to the aqueous buffer.

  • Change Organic Solvent Type: Replace acetonitrile with methanol, or vice-versa. This can significantly alter selectivity.

  • Adjust pH: Systematically vary the mobile phase pH to alter the charge state of Imatinib and its impurities, which can dramatically affect retention and selectivity.[5]

• Switch to Gradient Elution: If using an isocratic method, switching to a shallow gradient can often improve the separation of closely eluting peaks.[5]

• Change the Column: Try a column with a different stationary phase chemistry (e.g., a Phenyl-Hexyl column instead of a C18) to introduce different separation mechanisms.[7]

• Lower the Flow Rate: Reducing the flow rate can sometimes increase efficiency and improve resolution, at the cost of longer run times.[12]

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Imatinib

This protocol is a representative example based on common practices. Method parameters should be optimized for specific laboratory conditions and instrumentation.

Chromatographic Conditions

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	0.1 M Ammonium Acetate buffer, pH adjusted to 9.5 with ammonia (B1221849) solution[5]
Mobile Phase B	Acetonitrile:Methanol (40:60 v/v)[5]
Elution Mode	Gradient
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 265 nm

| Injection Volume | 10 µL |

Methodology

• Buffer Preparation: Dissolve the required amount of ammonium acetate in HPLC-grade water, adjust the pH to 9.5 using an ammonia solution, and filter through a 0.45 µm membrane filter.[5]

• Mobile Phase Preparation: Prepare the required volumes of Mobile Phase A and B. Degas both phases for 15 minutes in an ultrasonic bath before use.[11]

• Standard Solution Preparation: Accurately weigh about 10 mg of Imatinib Mesylate working standard into a 100 mL volumetric flask. Dissolve in the mobile phase and make up to volume to get a concentration of 100 µg/mL.[11] Further dilutions can be made to prepare calibration standards.

• Sample Preparation (Tablets): Weigh and powder 20 tablets to determine the average weight. Transfer a quantity of powder equivalent to 10 mg of Imatinib into a 100 mL volumetric flask. Add about 70 mL of mobile phase, sonicate for 15 minutes to dissolve, make up to volume, and filter through a 0.45 µm syringe filter before injection.[11]

Protocol 2: Forced Degradation Study

Forced degradation studies are performed to demonstrate the specificity and stability-indicating nature of the method.[2][3]

• Acid Hydrolysis: To 1 mL of a 1 mg/mL Imatinib stock solution, add 1 mL of 1N HCl. Heat at 80°C for 2 hours. Cool, neutralize with 1N NaOH, and dilute with mobile phase to the target concentration.

• Base Hydrolysis: To 1 mL of a 1 mg/mL Imatinib stock solution, add 1 mL of 1N NaOH. Heat at 80°C for 2 hours. Cool, neutralize with 1N HCl, and dilute with mobile phase.

• Oxidative Degradation: To 1 mL of a 1 mg/mL Imatinib stock solution, add 1 mL of 30% hydrogen peroxide (H₂O₂). Keep at room temperature for 24 hours, then dilute with mobile phase.

• Thermal Degradation: Expose the solid drug powder to 105°C in a hot air oven for 48 hours. Dissolve the stressed powder in mobile phase to achieve the target concentration.

• Photolytic Degradation: Expose the solid drug powder to UV light (254 nm) and visible light in a photostability chamber for an extended period (e.g., 7 days). Prepare a sample solution from the stressed powder.

For each condition, inject the stressed sample into the HPLC system and analyze the chromatogram. The method is considered stability-indicating if all degradation product peaks are well-resolved from the Imatinib peak and from each other.

Data Presentation

Table 1: Typical HPLC Method Validation Parameters for Imatinib

Parameter	Typical Value/Result	Reference
Linearity Range	5 - 90 µg/mL	[9][11]
Correlation Coefficient (r²)	> 0.999	[3][11]
Limit of Detection (LOD)	0.025 - 0.63 µg/mL	[4][9]
Limit of Quantitation (LOQ)	0.5 - 1.90 µg/mL	[4][9]
Precision (%RSD)	< 2%	[9][17]
Accuracy (% Recovery)	98 - 102%	[17]
Robustness	%RSD < 2% for minor changes in flow rate, pH, etc.	[3][11]

Table 2: Example Results from a Forced Degradation Study

Stress Condition	% Degradation of Imatinib	Number of Degradant Peaks	Resolution (Imatinib vs. Closest Peak)
Acid (1N HCl, 80°C)	~15%	2	> 2.0
Base (1N NaOH, 80°C)	~12%	1	> 2.5
Oxidative (30% H₂O₂)	~25%	3	> 2.0
Thermal (105°C)	~8%	1	> 3.0
Photolytic (UV/Vis)	~10%	2	> 2.2

Visualizations

Caption: Workflow for Stability-Indicating HPLC Method Development.

Caption: Decision Tree for Troubleshooting Common HPLC Peak Shape Issues.

Caption: Workflow for a Forced Degradation Study.

References

• 1. sphinxsai.com [sphinxsai.com]
• 2. Forced degradation and stability indicating studies of imatinib tablet [wisdomlib.org]
• 3. japer.in [japer.in]
• 4. Quantitative determination of imatinib stability under various stress conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. impactfactor.org [impactfactor.org]
• 6. ijpsonline.com [ijpsonline.com]
• 7. waters.com [waters.com]
• 8. researchgate.net [researchgate.net]
• 9. dergipark.org.tr [dergipark.org.tr]
• 10. quora.com [quora.com]
• 11. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 12. scitechnol.com [scitechnol.com]
• 13. Imatinib assay by HPLC with photodiode-array UV detection in plasma from patients with chronic myeloid leukemia: Comparison with LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. realab.ua [realab.ua]
• 15. [4]Troubleshooting HPLC- Fronting Peaks [restek.com]
• 16. youtube.com [youtube.com]
• 17. ijpsi.org [ijpsi.org]

Reference Data & Comparative Studies

A Guide to Inter-laboratory Comparison of N-nitroso-imatinib Analytical Methods

This guide provides a framework for an inter-laboratory comparison of analytical methods for the quantification of N-nitroso-imatinib in drug substances and products. Given the potential genotoxic risk associated with nitrosamine (B1359907) impurities, robust and reproducible analytical methods are crucial for ensuring patient safety. This document outlines proposed analytical techniques, their performance characteristics, and detailed experimental protocols to facilitate a comparative study.

Comparison of Analytical Methods

The selection of an appropriate analytical method for the detection and quantification of N-nitroso-imatinib is critical. The primary methods employed for trace-level analysis of nitrosamines are based on chromatography coupled with mass spectrometry. Below is a summary of the expected performance characteristics for commonly used analytical techniques.

Parameter	LC-MS/MS (Triple Quadrupole)	LC-HRMS (e.g., Orbitrap, TOF)	HPLC-UV
Limit of Quantitation (LOQ)	0.05 - 0.5 ppm	0.05 - 0.5 ppm	> 10 ppm
Limit of Detection (LOD)	0.01 - 0.15 ppm	0.01 - 0.15 ppm	> 3 ppm
Accuracy (% Recovery)	80 - 120%	80 - 120%	70 - 130%
Precision (% RSD)	< 15%	< 15%	< 20%
Specificity	High (based on MRM transitions)	Very High (based on accurate mass)	Low (potential for interference)
Throughput	High	Medium	High

Experimental Protocols

Detailed methodologies are provided below for the key analytical techniques. These protocols are intended to serve as a starting point for laboratories participating in a comparative study and can be adapted based on available instrumentation and specific sample matrices.

LC-MS/MS Method for N-nitroso-imatinib

This method is considered the gold standard for the trace-level quantification of nitrosamine impurities due to its high sensitivity and specificity.

a. Sample Preparation:

• Weigh accurately about 100 mg of the imatinib (B729) drug substance or a crushed tablet powder.

• Dissolve the sample in 10 mL of a suitable solvent (e.g., 50:50 methanol:water).

• Vortex for 5 minutes to ensure complete dissolution.

• Centrifuge the solution at 4000 rpm for 10 minutes.

• Transfer the supernatant to an HPLC vial for analysis.

b. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient Program:

  • 0-1 min: 5% B

  • 1-8 min: 5% to 95% B

  • 8-10 min: 95% B

  • 10-10.1 min: 95% to 5% B

  • 10.1-12 min: 5% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 10 µL

c. Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions: To be determined using a certified reference standard for N-nitroso-imatinib. A primary and a confirmatory transition should be monitored.

• Source Parameters: Optimized for the specific instrument used.

LC-HRMS Method for N-nitroso-imatinib

This method provides an alternative to LC-MS/MS and is particularly useful for identifying unknown impurities due to its high mass accuracy.

a. Sample Preparation:

Follow the same procedure as for the LC-MS/MS method.

b. Chromatographic Conditions:

Follow the same chromatographic conditions as for the LC-MS/MS method.

c. High-Resolution Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Mode: Full scan with a resolution of > 70,000

• Mass Range: m/z 100-600

• Data Analysis: Extract the exact mass of the protonated N-nitroso-imatinib molecule.

Method Validation

All analytical methods should be validated according to the International Council for Harmonisation (ICH) guidelines.[1][2] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Visualizations

Figure 1: General experimental workflow for the analysis of N-nitroso-imatinib.

Figure 2: Logical relationship of method validation parameters.

References

• 1. researchgate.net [researchgate.net]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to LC-MS and GC-MS Methods for Nitrosamine Detection in Pharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1] Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines requiring manufacturers to rigorously assess and control these impurities.[2][3][4] This guide provides a comprehensive cross-validation and comparison of the two most prevalent and powerful analytical techniques for nitrosamine (B1359907) detection: Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Comparative Analysis of LC-MS/MS and GC-MS/MS

Both LC-MS/MS and GC-MS/MS are highly sensitive and selective hyphenated mass spectrometry techniques capable of detecting nitrosamines at trace levels.[5][6] The choice between the two often depends on the specific nitrosamine's properties and the sample matrix.

Parameter	LC-MS/MS	GC-MS/MS
Applicability	Versatile for a broad range of nitrosamines, including less volatile and thermally unstable compounds.[2]	Preferred for volatile nitrosamines.[2][5]
Sensitivity	High sensitivity, capable of reaching low parts-per-billion (ppb) or even parts-per-trillion (ppt) levels.[2][5]	Also highly sensitive, particularly for volatile analytes.[2]
Selectivity	Excellent selectivity through Multiple Reaction Monitoring (MRM).[2]	High selectivity, also utilizing MRM.[2]
Matrix Effects	Can be more susceptible to matrix effects, often necessitating robust sample preparation.[2]	Generally less prone to matrix effects for volatile analytes, especially when using headspace injection.[2]
Ionization	Commonly uses Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI). APCI is often preferred for simpler nitrosamines, while ESI is better for more complex ones.	Typically employs Electron Ionization (EI).[1] Softer ionization techniques can be used to preserve the molecular ion.[7]

Quantitative Performance Data

The following tables summarize typical performance data for the analysis of common nitrosamine impurities using LC-MS/MS and GC-MS/MS. These values are indicative and can vary based on the specific matrix, instrumentation, and method optimization.

Table 1: Performance Data for LC-MS/MS

Nitrosamine	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)
NDMA	0.1 - 0.5	0.3 - 1.5	85 - 115
NDEA	0.1 - 0.5	0.3 - 1.5	85 - 115
NMBA	0.1 - 0.5	0.3 - 1.5	90 - 110
NMPA	0.1 - 0.5	0.3 - 1.5	90 - 110

Data compiled from various sources. Actual performance may vary.

Table 2: Performance Data for GC-MS/MS

Nitrosamine	LOD (ppb)	LOQ (ppb)	Recovery (%)
NDMA	< 3	15	87 - 102
NDEA	< 3	15	87 - 102
EIPNA	< 3	15	87 - 102
DIPNA	< 3	15	87 - 102
DPNA	< 3	15	87 - 102
DBNA	< 3	15	87 - 102

Data is based on the analysis of sartans and may vary for other matrices.[8][9] One study showed an average recovery of 108.66 ± 9.32% for nine nitrosamines.[6][10]

Experimental Protocols

Detailed and robust experimental protocols are fundamental for accurate and reproducible nitrosamine analysis. Below are representative methodologies for both LC-MS and GC-MS.

LC-MS/MS Experimental Protocol

1. Sample Preparation: A simple "dilute and shoot" approach is often feasible for soluble drug substances. For more complex matrices, a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be necessary to remove interfering components.

• Example for Metformin (B114582) Tablets:

  • Accurately weigh and transfer the powdered tablet sample equivalent to 500 mg of metformin hydrochloride into a 50 mL centrifuge tube.

  • Add 25 mL of methanol (B129727) and sonicate for 30 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.[2]

2. Chromatographic Conditions:

• Column: A C18 reversed-phase column is commonly used (e.g., Ascentis® Express C18, 150 x 3.0 mm, 2.7 µm).[11]

• Mobile Phase: A gradient of water and methanol or acetonitrile (B52724) with a small amount of formic acid is typical.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 30 - 40 °C.

3. Mass Spectrometry Conditions:

• Ionization Source: ESI or APCI.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions are monitored for each nitrosamine. For example, for NDMA, the transition m/z 75.0 → 43.0 is often used.[12]

GC-MS/MS Experimental Protocol

1. Sample Preparation: Sample preparation for GC-MS often involves an extraction step to isolate the nitrosamines from the sample matrix.

• Example using LLE:

  • Weigh 1.0 g of the sample into a 50 mL centrifuge tube.

  • Add 10 mL of dichloromethane (B109758) and vortex for 1 minute.

  • Spike with an appropriate internal standard (e.g., NDMA-d6).

  • Sonicate for 10 minutes, followed by centrifugation at 5000 rpm for 5 minutes.

  • Transfer the supernatant to a clean tube and concentrate to 1 mL under a gentle stream of nitrogen.

  • Transfer the concentrated extract to a GC vial for analysis.[2]

• Headspace Injection: For volatile nitrosamines, headspace sampling can be a powerful technique to minimize matrix effects.[13]

2. Chromatographic Conditions:

• Column: A mid-polarity column, such as a 5% phenyl-arylene phase, is often suitable.

• Carrier Gas: Helium.[1]

• Inlet Temperature: 250 °C.[1]

• Oven Program: A temperature gradient is used to separate the nitrosamines, for example, starting at 40 °C and ramping to 240 °C.[1]

3. Mass Spectrometry Conditions:

• Ionization Source: Electron Ionization (EI).[1]

• MS Source Temperature: 230 °C.[1]

• Quadrupole Temperature: 150 °C.[1]

• Acquisition Mode: MRM or Selected Ion Monitoring (SIM).[1]

Visualization of Workflows and Decision Logic

To further clarify the processes involved in nitrosamine analysis and method selection, the following diagrams illustrate the general cross-validation workflow and a logical approach to choosing between LC-MS and GC-MS.

Caption: General workflow for the cross-validation of LC-MS and GC-MS methods for nitrosamine analysis.

Caption: Decision logic for selecting between LC-MS and GC-MS for nitrosamine analysis.

Conclusion

Both LC-MS and GC-MS are indispensable tools for the sensitive and selective detection of nitrosamine impurities in pharmaceuticals. LC-MS offers broader applicability for a wider range of nitrosamines, while GC-MS, particularly with headspace sampling, can provide excellent performance for volatile compounds with reduced matrix interference. A thorough understanding of the strengths and limitations of each technique, coupled with robust, validated, and cross-validated analytical methods, is crucial for ensuring the safety and quality of pharmaceutical products, thereby protecting public health and meeting stringent regulatory expectations.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. trial.medpath.com [trial.medpath.com]
• 4. fda.gov [fda.gov]
• 5. resolvemass.ca [resolvemass.ca]
• 6. Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. edqm.eu [edqm.eu]
• 9. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 10. researchgate.net [researchgate.net]
• 11. Nitrosamine Testing using LC-MS Methods from the USP General Chapter <1469> | Separation Science [sepscience.com]
• 12. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 13. Solutions for Nitrosamine Analysis - GC-MS/MS and LC-HRMS Method-​ : Shimadzu (Asia Pacific) [shimadzu.com.sg]

Unraveling the Genotoxic Profile of N-nitroso-imatinib in the Landscape of NDSRIs

A Comparative Guide for Researchers and Drug Development Professionals

The emergence of N-nitrosamine drug substance-related impurities (NDSRIs) as a class of potential genotoxicants has necessitated a rigorous evaluation of their safety profiles. This guide provides a comparative analysis of the genotoxicity of N-nitroso-imatinib, an NDSRI of the tyrosine kinase inhibitor imatinib (B729), alongside other NDSRIs. Leveraging the U.S. Food and Drug Administration's (FDA) Carcinogenic Potency Categorization Approach (CPCA), this document synthesizes available data, details key experimental methodologies, and visualizes critical biological pathways to offer a comprehensive resource for the scientific community.

N-nitroso-imatinib: A Low-Potency NDSRI by Structural Analysis

Direct experimental genotoxicity data for N-nitroso-imatinib is not extensively available in the public domain. However, based on the FDA's CPCA, N-nitroso-imatinib is classified as a Potency Category 5 NDSRI, indicating a low predicted carcinogenic and mutagenic potential.[1] This classification is rooted in a structural analysis of the molecule.

The genotoxicity of many N-nitrosamines is contingent upon their metabolic activation by cytochrome P450 (CYP) enzymes, specifically through α-hydroxylation. This process requires the presence of at least one hydrogen atom on a carbon atom adjacent (in the α-position) to the N-nitroso group. The resulting α-hydroxy nitrosamine (B1359907) is unstable and spontaneously decomposes to form a highly reactive electrophilic diazonium ion, which can then alkylate DNA, leading to mutations.

Comparative Genotoxicity of NDSRIs

To provide a broader context for the assessment of N-nitroso-imatinib, the following table summarizes the FDA's carcinogenic potency categorization and available genotoxicity data for a selection of other NDSRIs. This comparative data highlights the spectrum of genotoxic potential within this class of impurities.

N-Nitrosamine Drug Substance-Related Impurity (NDSRI)	Parent Drug	FDA Carcinogenic Potency Category	Enhanced Ames Test (EAT) Result	in vitro Micronucleus Assay (TK6 cells) Result
N-nitroso-imatinib	Imatinib	5	Data not available	Data not available
N-nitroso-propranolol	Propranolol	2	Positive	Positive
N-nitroso-nortriptyline	Nortriptyline	1	Positive	Positive
N-nitroso-varenicline	Varenicline	1	Positive	Positive
N-nitroso-duloxetine	Duloxetine	2	Positive	Positive
N-nitroso-sertraline	Sertraline	2	Positive	Positive
N-nitroso-diclofenac	Diclofenac	5	Negative	Negative

Experimental Protocols

Standardized and robust experimental protocols are critical for the accurate assessment of NDSRI genotoxicity. The following sections detail the methodologies for two key in vitro assays.

Enhanced Ames Test (Bacterial Reverse Mutation Assay)

The Enhanced Ames Test is a modification of the standard Ames test designed to improve the detection of mutagenic N-nitrosamines.[4]

Objective: To evaluate the potential of a test substance to induce reverse mutations at selected loci in several strains of Salmonella typhimurium and Escherichia coli.

Methodology:

• Tester Strains: A minimum of five strains are used, including S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101).[4]

• Metabolic Activation: The assay is conducted with and without a metabolic activation system. For NDSRIs, the use of liver S9 fractions from both rats and hamsters treated with enzyme inducers (e.g., a combination of phenobarbital (B1680315) and β-naphthoflavone) is recommended. A high concentration of S9 (e.g., 30%) is often employed.[4]

• Assay Procedure (Pre-incubation Method):

  • The test substance, bacterial tester strain, and S9 mix (or buffer for tests without metabolic activation) are incubated together at 37°C for a defined period (e.g., 30 minutes).[4]

  • Molten top agar (B569324) is added to the mixture.

  • The entire mixture is poured onto the surface of a minimal glucose agar plate.

  • The plates are incubated at 37°C for 48-72 hours.

• Data Analysis: The number of revertant colonies (colonies that have regained the ability to grow in the absence of a required amino acid) is counted for each plate. A substance is considered mutagenic if it causes a concentration-related increase in the number of revertant colonies and if the increase is reproducible.

• Positive Controls: Concurrent strain-specific positive controls are included. For NDSRIs, at least two known N-nitrosamine mutagens that require metabolic activation are also included as positive controls.[5]

in vitro Micronucleus Assay in Human TK6 Cells

The in vitro micronucleus assay is used to detect the potential of a substance to cause chromosomal damage.

Objective: To evaluate the clastogenic (chromosome breaking) and aneugenic (chromosome loss or gain) potential of a test substance in cultured human cells.

Methodology:

• Cell Line: Human lymphoblastoid TK6 cells, which are p53-competent, are commonly used.[6]

• Metabolic Activation: The assay is performed with and without an exogenous metabolic activation system, typically Aroclor-induced rat liver S9.[7]

• Treatment:

  • Exponentially growing TK6 cells are exposed to the test substance at various concentrations for a short duration (e.g., 4 hours) with and without S9, or for a longer, continuous duration (e.g., 24-27 hours) without S9.[7][8]

  • Following the treatment period, cells are washed and cultured for a recovery period to allow for cell division and micronuclei formation.

• Cytokinesis Block (Optional but Recommended): Cytochalasin B can be added to the culture medium to block cytokinesis, resulting in binucleated cells. This ensures that only cells that have undergone one mitosis are scored for micronuclei.

• Harvesting and Staining: Cells are harvested, treated with a hypotonic solution, and fixed. The cell suspension is then dropped onto microscope slides, and the cytoplasm and nuclei are stained with appropriate dyes (e.g., Giemsa or a fluorescent DNA stain).

• Scoring: Micronuclei, which are small, membrane-bound DNA fragments in the cytoplasm of interphase cells, are scored by microscopy. A minimum of 2000 binucleated cells per concentration are typically scored.[9]

• Data Analysis: A statistically significant, concentration-dependent increase in the frequency of micronucleated cells indicates a positive result. Cytotoxicity is also assessed to ensure that the observed effects are not due to cell death.

Signaling Pathways and Experimental Workflows

To visually represent the underlying mechanisms and processes, the following diagrams are provided in the DOT language for Graphviz.

Caption: Metabolic activation of N-nitrosamines leading to DNA damage.

Caption: Workflow of the Enhanced Ames Test for mutagenicity assessment.

Caption: General workflow for the in vitro micronucleus assay.

References

• 1. veeprho.com [veeprho.com]
• 2. Determining Recommended Acceptable Intake Limits for N-nitrosamine Impurities in Pharmaceuticals: Development and Application of the Carcinogenic Potency Categorization Approach | FDA [fda.gov]
• 3. mavenrs.com [mavenrs.com]
• 4. ema.europa.eu [ema.europa.eu]
• 5. aurigeneservices.com [aurigeneservices.com]
• 6. In Vitro Micronucleus Test (MNT; Flow cytometry TK6) | Cyprotex | Evotec [evotec.com]
• 7. coresta.org [coresta.org]
• 8. Development and validation of an in vitro micronucleus assay platform in TK6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B [frontiersin.org]

Risk Assessment of N-nitroso-imatinib: A Comparative Analysis Based on Available Mutagenicity Data

A comprehensive evaluation of the genotoxic potential of N-nitroso-imatinib, a potential impurity in the widely used anticancer drug imatinib (B729), is crucial for ensuring patient safety. While direct in vivo mutagenicity data for N-nitroso-imatinib is not publicly available, a risk assessment can be constructed by comparing it with available in vitro data for related imatinib impurities and established in vivo data for other N-nitroso compounds.

This guide provides a comparative analysis to aid researchers, scientists, and drug development professionals in understanding the potential risks associated with N-nitroso-imatinib. The assessment is based on a review of existing literature and regulatory guidelines concerning nitrosamine (B1359907) impurities in pharmaceutical products.

Executive Summary

Currently, there is a lack of specific in vivo mutagenicity studies on N-nitroso-imatinib. However, in vitro studies on imatinib and a related impurity did not show mutagenic effects in the Ames test. In contrast, several other N-nitroso compounds, such as N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA), are well-documented in vivo mutagens and carcinogens. Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict guidelines for the control of nitrosamine impurities in pharmaceuticals, emphasizing a risk-based approach. Given the structural alerts for mutagenicity inherent to the N-nitroso group, and in the absence of specific data, N-nitroso-imatinib should be treated as a potential mutagenic impurity. This necessitates stringent control measures in the manufacturing process of imatinib to minimize its formation.

Comparison of Mutagenicity Data

To facilitate a comparative risk assessment, the following table summarizes the available mutagenicity data for imatinib-related substances and well-characterized N-nitroso compounds.

Compound	Assay Type	Organism/Cell Line	Doses/Concentrations Tested	Results	Reference
Imatinib Mesylate	Ames Test	Salmonella typhimurium	Not specified	Non-mutagenic	[1]
N-(2-methyl-5-aminophenyl)-4-(3-pyridyl)-2-pyrimidine amine (Imatinib Impurity)	Ames Test	Salmonella typhimurium	Not specified	Non-mutagenic	[1]
N-nitroso-imatinib	No publicly available data
N-nitrosodimethylamine (NDMA)	Transgenic Rodent (TGR) Assay (Muta™Mouse)	Male Muta™Mouse	0.02-4 mg/kg/day (28-day oral)	Dose-dependent increases in lacZ mutant frequency in liver, lung, and kidney. No significant increase in bone marrow, spleen, bladder, or stomach.	[2]
N-nitrosodimethylamine (NDMA)	in vivo Micronucleus Assay	Male Muta™Mouse	Up to 4 mg/kg/day (28-day oral)	No significant induction of micronuclei in peripheral blood.	[2]
N-nitrosodiethylamine (NDEA)	Transgenic Rodent (TGR) Assay (Big Blue®)	Male Big Blue® mice	0.001, 0.01, 0.1, 1 and 3 mg/kg/day (28-day oral)	Statistically significant increases in mutations in the liver.	[3]
N-methyl-N-nitrosourea (MNU)	in vivo Pig-a Mutation Assay	Male Sprague Dawley rats	2.5, 5, and 10 mg/kg/day (28-day)	Dose-dependent increases in the frequency of CD59-negative reticulocytes and erythrocytes.	[4]

Experimental Protocols

Detailed methodologies are essential for the accurate interpretation and comparison of toxicological data. Below are summaries of the key experimental protocols for the in vivo mutagenicity assays cited.

Transgenic Rodent (TGR) Gene Mutation Assay (OECD TG 488)

The Transgenic Rodent (TGR) assay is a robust method for detecting gene mutations in vivo. The study with NDMA in Muta™Mouse followed a protocol compliant with OECD Test Guideline 488.[2]

• Test System: Male Muta™Mouse.

• Administration: Oral gavage for 28 consecutive days.

• Dose Groups: Seven daily doses ranging from 0.02 to 4 mg/kg/day, plus a vehicle control and a positive control (N-Nitroso-N-Ethylurea).

• Tissues Analyzed: Liver, lung, kidney, bone marrow, spleen, bladder, and stomach.

• Endpoint: Mutation frequency at the transgenic lacZ locus. DNA is extracted from various tissues, and the shuttle vector containing the lacZ gene is recovered. Mutations in the lacZ gene are then scored using a positive selection bacterial assay.

in vivo Erythrocyte Micronucleus Test (OECD TG 474)

This assay is often integrated into other toxicology studies to assess chromosomal damage. The study with NDMA included a micronucleus assessment.[2]

• Test System: Male Muta™Mouse.

• Administration: Same as the TGR assay.

• Sample Collection: Peripheral blood samples collected on the final day of treatment (Day 28).

• Endpoint: Frequency of micronucleated reticulocytes in peripheral blood, analyzed by flow cytometry.

in vivo Pig-a Gene Mutation Assay

The Pig-a assay is a method for measuring in vivo gene mutation in hematopoietic cells. The study with MNU was part of an international collaborative trial to validate the assay.[4]

• Test System: Male Sprague Dawley rats.

• Administration: Daily oral administration for 28 days.

• Dose Groups: 0, 2.5, 5, and 10 mg MNU/kg/day.

• Sample Collection: Peripheral blood collected on Days 1, 4, 15, 29, 43, and 57.

• Endpoint: Frequency of red blood cells and reticulocytes lacking the GPI-anchored protein CD59 (a marker for Pig-a gene mutation), determined by flow cytometry.

Risk Assessment Framework and Signaling Pathways

The risk assessment for nitrosamine impurities follows a structured approach recommended by regulatory agencies. This involves identifying the potential for nitrosamine formation, conducting testing, and implementing control strategies if necessary.

Regulatory risk assessment workflow for nitrosamine impurities.

The mutagenicity of many N-nitroso compounds is linked to their metabolic activation, leading to the formation of DNA-reactive electrophiles. This process often involves cytochrome P450 enzymes.

Generalized metabolic activation pathway of N-nitrosamines leading to mutagenicity.

Conclusion and Recommendations

In the absence of direct in vivo mutagenicity data for N-nitroso-imatinib, a precautionary approach is warranted. The structural alert for mutagenicity associated with the N-nitroso functional group, combined with the known in vivo mutagenicity of other nitrosamines, suggests that N-nitroso-imatinib should be considered a potential mutagenic impurity. The non-mutagenic findings for imatinib and a related impurity in the Ames test are encouraging; however, in vitro bacterial assays may not always predict in vivo mammalian mutagenicity, especially for compounds requiring specific metabolic activation.

Therefore, it is recommended that:

• Manufacturers of imatinib conduct a thorough risk assessment to evaluate the potential for the formation of N-nitroso-imatinib in their manufacturing processes and drug product.

• If a risk is identified, sensitive analytical methods should be developed and validated to detect and quantify N-nitroso-imatinib.

• Control strategies should be implemented to maintain levels of N-nitroso-imatinib at or below the acceptable intake limit established by regulatory authorities for nitrosamine impurities.

• Further toxicological studies, including in vivo mutagenicity assays such as the TGR or Pig-a assay, would be necessary to definitively characterize the mutagenic potential of N-nitroso-imatinib and establish a compound-specific acceptable intake limit.

References

• 1. Toxicity assessment of imatinib mesylate and a related impurity: in vitro and in vivo approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. N-Nitrosodimethylamine investigations in Muta™Mouse define point-of-departure values and demonstrate less-than-additive somatic mutant frequency accumulations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Assessing the genotoxicity of N-nitrosodiethylamine with three in vivo endpoints in male Big Blue® transgenic and wild-type C57BL/6N mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. International Pig-a gene mutation assay trial (stage III): results with N-methyl-N-nitrosourea - PubMed [pubmed.ncbi.nlm.nih.gov]

Phenyl-Hexyl vs. C18 Columns for NDSRI Separation: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate and reliable separation of N-nitrosamine drug substance-related impurities (NDSRIs) is a critical challenge in pharmaceutical analysis. The choice of the high-performance liquid chromatography (HPLC) column is paramount in achieving the desired resolution and sensitivity. This guide provides an objective comparison of two commonly used stationary phases, phenyl-hexyl and C18, for the separation of NDSRIs, supported by experimental data and detailed methodologies.

Executive Summary

Phenyl-hexyl columns often demonstrate superior performance for the separation of NDSRIs, particularly for compounds containing aromatic moieties. This is attributed to the unique separation mechanism of the phenyl-hexyl phase, which involves π-π interactions in addition to the hydrophobic interactions that are predominant in C18 columns. These additional interactions can lead to enhanced selectivity and resolution between the parent drug substance and its corresponding NDSRI. While traditional C18 columns are robust and widely applicable, specialized C18 phases designed for enhanced retention of polar compounds also offer viable solutions for nitrosamine (B1359907) analysis.

Data Presentation: Performance Comparison

The following tables summarize the available quantitative data from various studies, comparing the performance of phenyl-hexyl and C18 columns for the separation of specific NDSRIs. It is important to note that the experimental conditions may vary between studies.

Table 1: Comparison of Retention Times (RT) for Select NDSRIs

Analyte	Phenyl-Hexyl Column RT (min)	C18 Column RT (min)	Reference
N-nitroso-nortriptyline (NNORT)	Not specified, but baseline separated from Nortriptyline	Not specified, co-eluted with Nortriptyline	[1]
N-nitroso-sertraline (NSERT)	Not specified, baseline separated from Sertraline	Not specified, co-eluted with Sertraline	[1]

Table 2: Qualitative Chromatographic Performance

Feature	Phenyl-Hexyl Column	C18 Column
Separation of NNORT from Nortriptyline	Baseline resolution achieved.[1]	Co-elution observed.[1]
Separation of NSERT from Sertraline	Baseline resolution achieved.[1]	Co-elution observed.[1]
General Selectivity for Aromatic NDSRIs	Enhanced selectivity due to π-π interactions.[2][3]	Primarily hydrophobic interactions.[4]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and comparison of analytical methods. Below are representative experimental protocols for NDSRI analysis using phenyl-hexyl and C18 columns.

Protocol 1: NDSRI Separation using a Phenyl-Hexyl Column

This protocol is a representative method for the analysis of NDSRIs using a phenyl-hexyl column, based on common practices in the field.

1. Instrumentation:

• HPLC or UHPLC system equipped with a UV or Mass Spectrometry (MS) detector.

2. Chromatographic Conditions:

• Column: Phenyl-Hexyl column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient:

  • 0-5 min: 30% B

  • 5-20 min: 30-70% B

  • 20-25 min: 70-90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Detection: UV at 230 nm or MS detection with appropriate settings.

3. Sample Preparation:

• Accurately weigh and dissolve the drug substance in a suitable diluent (e.g., Methanol:Water 50:50) to a final concentration of 1 mg/mL.

• Prepare a standard solution of the target NDSRI in the same diluent at a concentration relevant to the specification limit.

• Filter the samples and standards through a 0.22 µm syringe filter before injection.

Protocol 2: NDSRI Separation using a C18 Column

This protocol is a representative method for the analysis of a panel of nitrosamine impurities using a C18 column.

1. Instrumentation:

• HPLC or UHPLC system with a UV or Mass Spectrometry (MS) detector.

2. Chromatographic Conditions:

• Column: C18 column (e.g., Cogent RP C18™, 4.6 x 150 mm, 3µm).[5]

• Mobile Phase A: DI water + 0.1% Formic Acid.[5][6]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[5][6]

• Gradient: A typical gradient would start with a low percentage of organic phase (e.g., 10% B) and ramp up to a high percentage (e.g., 90% B) over a period of 20-30 minutes to elute a range of nitrosamines.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.

• Injection Volume: 1 µL.[6]

• Detection: UV at 254 nm and 220 nm or MS detection.[6]

3. Sample Preparation:

• Prepare a stock solution of the nitrosamine standard mixture at 1.0 mg/mL in Methanol.[6]

• Prepare the drug substance sample at a concentration of 1.0 mg/mL in Methanol.[6]

• Filter all solutions through a 0.45 µm or 0.22 µm filter prior to injection.

Mandatory Visualization

Signaling Pathway of NDSRI-Induced Carcinogenesis

The following diagram illustrates the metabolic activation of N-nitrosamines and the subsequent cellular response to the induced DNA damage.

Caption: Metabolic activation of N-nitrosamines and subsequent DNA damage and repair pathways.

Experimental Workflow for NDSRI Analysis

The diagram below outlines a general workflow for the analysis of NDSRIs in pharmaceutical samples.

Caption: General experimental workflow for the analysis of NDSRIs.

Conclusion

The selection of an appropriate HPLC column is a critical factor in the successful analysis of NDSRIs. Phenyl-hexyl columns often provide superior selectivity and resolution for aromatic NDSRIs due to the additional π-π interaction mechanism. However, modern C18 columns, particularly those designed for polar analytes, remain a viable and robust option for a broad range of nitrosamines. The choice between these two stationary phases should be based on the specific chemical properties of the NDSRI and the parent drug substance, with the ultimate goal of achieving baseline separation and accurate quantification. Method development and optimization are essential to ensure the chosen column delivers the required performance for routine analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. support.waters.com [support.waters.com]
• 5. hplc.eu [hplc.eu]
• 6. Nitrosamine Impurity Assay with HPLC – Extended AppNote [mtc-usa.com]

Navigating Nitrosamine Impurities: A Guide to the Validation of N-nitroso-imatinib Analytical Methods

For researchers, scientists, and drug development professionals, ensuring the safety and purity of pharmaceutical products is paramount. This guide provides a comparative overview of analytical methodologies for the detection and quantification of N-nitroso-imatinib, a potential genotoxic impurity in the widely used cancer therapeutic, imatinib (B729). The validation of these methods is assessed against the globally recognized International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure data accuracy and reliability.

N-nitroso-imatinib is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) that can form during the manufacturing process or storage of imatinib.[1] Due to the classification of many nitrosamines as probable human carcinogens, regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent limits on their presence in pharmaceutical products.[2][3][4] The acceptable intake (AI) limit for N-nitroso-imatinib set by the U.S. FDA is 1500 ng/day.[1] This necessitates the use of highly sensitive and selective analytical methods for its detection and quantification.[3][5]

ICH Guidelines for Analytical Method Validation

The ICH Q2(R1) guideline provides a framework for validating analytical procedures to ensure they are suitable for their intended purpose.[6][7][8] Key validation characteristics include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This is further divided into repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

The following diagram illustrates the typical workflow for validating an analytical method according to ICH guidelines.

Caption: Workflow for analytical method validation as per ICH guidelines.

Comparative Analysis of Analytical Methods

The primary analytical techniques for the detection of nitrosamine impurities, including N-nitroso-imatinib, are based on chromatography coupled with mass spectrometry.[3][4] This is due to the need for high sensitivity and selectivity to detect trace levels of these impurities.[3] The most common methods are Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[3][4]

Table 1: Comparison of Analytical Techniques for N-nitroso-imatinib Analysis

Feature	LC-MS/MS	GC-MS/MS
Principle	Separation by liquid chromatography, detection by tandem mass spectrometry.	Separation by gas chromatography, detection by tandem mass spectrometry.
Applicability	Suitable for a wide range of non-volatile and thermally labile compounds, including most nitrosamines.	Best for volatile and thermally stable compounds. May require derivatization for some nitrosamines.
Sensitivity	High sensitivity, often reaching parts-per-billion (ppb) or parts-per-trillion (ppt) levels.	High sensitivity, also capable of reaching ppb levels.
Selectivity	High selectivity due to both chromatographic separation and mass filtering.	High selectivity.
Sample Preparation	Generally simpler, often involving dissolution and filtration.	May require more complex sample preparation, including extraction and derivatization.
Typical LOD	Can be as low as 0.005 ppm (µg/g).[2]	Varies depending on the specific method and analyte.

The following diagram illustrates a generalized experimental workflow for the analysis of N-nitroso-imatinib.

Caption: Generalized experimental workflow for N-nitroso-imatinib analysis.

Experimental Protocols

Below are representative experimental protocols for the analysis of N-nitroso-imatinib using LC-MS/MS. These are generalized and may require optimization for specific laboratory conditions and instrumentation.

1. LC-MS/MS Method for the Quantification of N-nitroso-imatinib

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

• Chromatographic Conditions:

  • Column: A suitable C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A suitable gradient to separate N-nitroso-imatinib from the parent drug and other impurities.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for N-nitroso-imatinib and an internal standard.

  • Source Parameters: Optimized for maximum sensitivity (e.g., capillary voltage, source temperature, gas flows).

2. Validation of the Analytical Method

The validation of the LC-MS/MS method should be performed according to ICH Q2(R1) guidelines and would typically involve the following experiments:

• Specificity: Analyze blank samples, samples spiked with imatinib, and samples spiked with N-nitroso-imatinib to demonstrate the absence of interference at the retention time of the analyte.

• Linearity: Prepare a series of calibration standards of N-nitroso-imatinib at different concentrations and inject them into the LC-MS/MS system. Plot the peak area response against the concentration and determine the correlation coefficient (r²), which should be close to 1.

• Accuracy: Analyze samples with known concentrations of N-nitroso-imatinib (e.g., by spiking a placebo) and calculate the percentage recovery.

• Precision:

  • Repeatability: Analyze multiple preparations of a homogeneous sample containing N-nitroso-imatinib on the same day and by the same analyst.

  • Intermediate Precision: Repeat the precision study on a different day, with a different analyst, or on a different instrument.

• LOD and LOQ: Determine the limit of detection and limit of quantitation based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or by statistical methods based on the standard deviation of the response and the slope of the calibration curve.

Table 2: Representative Validation Data for an LC-MS/MS Method for N-nitroso-imatinib

Validation Parameter	Acceptance Criteria (Typical)	Example Result
Specificity	No interference at the retention time of the analyte.	Complies
Linearity (r²)	≥ 0.99	0.9995
Range	To be defined based on the expected levels of the impurity.	0.05 - 1.0 ppm
Accuracy (% Recovery)	80 - 120%	98.5 - 102.3%
Precision (RSD)	Repeatability: ≤ 15%Intermediate Precision: ≤ 20%	Repeatability: 4.5%Intermediate Precision: 6.8%
LOD	Reportable value	0.01 ppm
LOQ	Reportable value	0.03 ppm

Imatinib's Mechanism of Action and Signaling Pathway

Imatinib is a tyrosine kinase inhibitor that targets the BCR-ABL fusion protein, which is characteristic of chronic myeloid leukemia (CML).[9][10][11] By blocking the ATP binding site of the BCR-ABL tyrosine kinase, imatinib inhibits the phosphorylation of downstream substrates, thereby blocking the signaling pathways that lead to uncontrolled cell proliferation and promoting apoptosis in cancer cells.[9][10] The main signaling pathways affected include the RAS/MAPK, PI3K/AKT, and JAK/STAT pathways.[12][13]

Caption: Simplified signaling pathway of Imatinib's action on BCR-ABL.

References

• 1. veeprho.com [veeprho.com]
• 2. fda.gov [fda.gov]
• 3. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 7. database.ich.org [database.ich.org]
• 8. fda.gov [fda.gov]
• 9. droracle.ai [droracle.ai]
• 10. Imatinib in Chronic Myeloid Leukemia: an Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ClinPGx [clinpgx.org]
• 12. Altered intracellular signaling by imatinib increases the anti‐cancer effects of tyrosine kinase inhibitors in chronic myelogenous leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

N-Nitroso-Imatinib: A Comparative Guide to Carcinogenic Potency Categorization

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the carcinogenic potency of N-nitroso-imatinib and its surrogate, N-nitrosopiperidine. The assessment is based on regulatory classifications and available experimental data, offering a framework for risk evaluation of this nitrosamine (B1359907) impurity.

Regulatory Landscape and Carcinogenic Potency

N-nitroso-imatinib, a nitrosamine impurity of the tyrosine kinase inhibitor imatinib (B729), has been categorized by major regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Based on the Carcinogenic Potency Categorization Approach (CPCA), N-nitroso-imatinib is placed in Potency Category 5 . This classification corresponds to an Acceptable Intake (AI) limit of 1500 ng/day .[1][2]

The CPCA for nitrosamines is a scientifically robust method that utilizes structure-activity relationships (SAR) to assign a carcinogenic potency category to nitrosamines, particularly when compound-specific data is unavailable. The categorization relies on the analysis of structural features that can influence the carcinogenic potential of a nitrosamine.

Due to the lack of direct experimental carcinogenicity and mutagenicity data for N-nitroso-imatinib, regulatory agencies have employed a read-across approach. This involves using data from a structurally similar and well-characterized surrogate compound to infer the potential toxicity of the substance . In the case of N-nitroso-imatinib, N-nitrosopiperidine has been used as a surrogate for this assessment.

Comparative Analysis of Experimental Data

The following table summarizes the available experimental data for N-nitrosopiperidine, the surrogate used to establish the carcinogenic potency category for N-nitroso-imatinib.

Parameter	N-nitrosopiperidine	N-nitroso-imatinib
Carcinogenic Potency (TD50)	Rat: 0.499 - 49.4 mg/kg/day[3]	No direct data available
Ames Test (Mutagenicity)	Positive with metabolic activation[4][5]	No direct data available
In Vivo Micronucleus Assay (Genotoxicity)	Evidence of genotoxicity[6]	No direct data available

Experimental Protocols

Detailed methodologies for the key experiments cited are outlined below.

Bacterial Reverse Mutation (Ames) Test (OECD 471)

The Ames test is a widely used method to assess the mutagenic potential of chemical substances.

Principle: The assay utilizes several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid (e.g., histidine or tryptophan). The test substance is incubated with the bacterial strains, with and without a metabolic activation system (S9 mix from rat liver). If the substance is a mutagen, it will cause reverse mutations, allowing the bacteria to regain the ability to produce the essential amino acid and form visible colonies on a minimal agar (B569324) medium.

Methodology for N-nitrosopiperidine:

• Test Strains: Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537 are commonly used.

• Metabolic Activation: The test is conducted in the presence and absence of a liver S9 fraction from Aroclor 1254-induced rats to simulate mammalian metabolism.

• Procedure: The plate incorporation method is typically used. The test substance, bacterial culture, and S9 mix (if applicable) are mixed with molten top agar and poured onto minimal glucose agar plates.

• Incubation: Plates are incubated at 37°C for 48-72 hours.

• Data Analysis: The number of revertant colonies per plate is counted. A substance is considered mutagenic if it induces a dose-related increase in the number of revertants and/or a reproducible and significant positive response in one or more strains.

In Vivo Mammalian Erythrocyte Micronucleus Test (OECD 474)

This in vivo test assesses the genotoxic potential of a substance by detecting damage to chromosomes or the mitotic apparatus in erythroblasts of laboratory animals.

Principle: Animals, typically rodents, are exposed to the test substance. If the substance or its metabolites cause chromosomal damage (clastogenicity) or interfere with the cell division process (aneugenicity) in erythroblasts, fragments of chromosomes or whole chromosomes may lag behind during cell division and form micronuclei in the cytoplasm of newly formed erythrocytes.

Methodology:

• Test Species: Male and female mice or rats are used.

• Administration: The test substance is administered via an appropriate route (e.g., oral gavage, intraperitoneal injection) at three or more dose levels. A vehicle control and a positive control group are included.

• Sample Collection: Bone marrow or peripheral blood is collected at appropriate time points after treatment.

• Slide Preparation and Analysis: The collected cells are stained, and the frequency of micronucleated polychromatic erythrocytes (immature red blood cells) is determined by microscopic analysis.

• Data Analysis: A statistically significant, dose-dependent increase in the frequency of micronucleated cells in the treated groups compared to the vehicle control group indicates a positive result.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the signaling pathway of imatinib and the workflow for the Ames test.

References

• 1. Carcinogenic effect of nitrosopyrrolidine, nitrosopiperidine and nitrosohexamethyleneimine in Fischer rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Practical and Science-Based Strategy for Establishing Acceptable Intakes for Drug Product N-Nitrosamine Impurities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bioactivation of N-nitrosopiperidine to mutagens: role of hepatic cytochrome P-450 proteins and contribution of cytosolic fraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The mutagenicity of N-nitrosopiperidines for Salmonella typhimurium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In vivo and in vitro genotoxicity of N-nitrosopyrrolidine following UVA irradiation - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Stability Analysis of N-nitroso-imatinib and Imatinib Under Various Storage Conditions

A comprehensive guide for researchers and drug development professionals on the stability profiles of Imatinib and its N-nitroso impurity, providing essential data for risk assessment and formulation development.

This guide presents a comparative analysis of the stability of the tyrosine kinase inhibitor Imatinib and its potential N-nitroso impurity, N-nitroso-imatinib. Understanding the degradation behavior of these compounds under different environmental conditions is critical for ensuring the safety, efficacy, and quality of pharmaceutical products. This document summarizes key stability data, outlines detailed experimental methodologies, and provides visual representations of relevant biological pathways and experimental workflows.

Executive Summary

Forced degradation studies are integral to pharmaceutical development, providing insights into the intrinsic stability of a drug substance and helping to identify potential degradation products.[1][2] While extensive data is available on the stability of Imatinib under various stress conditions, specific stability information for its N-nitroso derivative is less prevalent in the public domain. N-nitroso compounds are a class of impurities that are of significant concern due to their potential carcinogenic properties.[3] This guide synthesizes available information on Imatinib's stability and provides a comparative perspective on the expected stability of N-nitroso-imatinib based on the general behavior of nitrosamine (B1359907) drug substance-related impurities (NDSRIs).

Comparative Stability Data

The following tables summarize the known and inferred stability of Imatinib and N-nitroso-imatinib under various stress conditions.

Table 1: Stability of Imatinib under Forced Degradation Conditions

Stress Condition	Parameters	Observation	Primary Degradation Pathway
Acidic Hydrolysis	0.1 M HCl, 80°C, 2 hours	Significant degradation	Hydrolysis of the amide bond
Alkaline Hydrolysis	0.1 M NaOH, 80°C, 5 hours	Significant degradation	Hydrolysis of the amide bond
Neutral Hydrolysis	Water, 80°C, 2 hours	Less degradation compared to acidic and alkaline conditions	Hydrolysis
Oxidative Degradation	30% H₂O₂, Room Temp, 24 hours	Significant degradation	Oxidation of the piperazine (B1678402) and pyridine (B92270) rings
Thermal Degradation	80°C, 48 hours	Moderate degradation	General thermal decomposition
Photodegradation	UV light (254 nm), Solid-state	Minimal degradation	Photolytic cleavage

Data compiled from multiple forced degradation studies on Imatinib.

Table 2: Inferred Comparative Stability of N-nitroso-imatinib

Stress Condition	Expected Stability of N-nitroso-imatinib vs. Imatinib	Rationale
Acidic Conditions (pH < 3)	Potentially more stable	Nitrosamines can be relatively stable in strongly acidic environments.
Neutral to Mildly Acidic pH	Likely less stable	Nitrosamines can be susceptible to degradation under these conditions.
Elevated Temperature	Likely susceptible to degradation	Thermal liability is a common characteristic of nitrosamines.
Light Exposure (UV)	Potentially susceptible to degradation	Photolytic cleavage of the N-N bond is a known degradation pathway for nitrosamines.
Oxidizing Conditions	Susceptible to degradation	The nitroso group can be oxidized.

This table is based on the general stability characteristics of nitrosamine drug substance-related impurities (NDSRIs) and is intended for comparative purposes in the absence of specific data for N-nitroso-imatinib.[3][4]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of drug substance stability. The following protocols are based on established practices for forced degradation studies as outlined by the International Council for Harmonisation (ICH) guidelines.[5][6][7][8]

General Protocol for Forced Degradation Studies

Forced degradation studies are conducted to understand the degradation pathways and to develop stability-indicating analytical methods.[1][2][9][10]

• Sample Preparation: Prepare a stock solution of the drug substance (e.g., 1 mg/mL) in a suitable solvent.

• Stress Conditions:

  • Acid Hydrolysis: Treat the stock solution with 0.1 M HCl and heat at 80°C for a specified duration (e.g., 2, 6, 24 hours).

  • Base Hydrolysis: Treat the stock solution with 0.1 M NaOH and heat at 80°C for a specified duration.

  • Oxidation: Treat the stock solution with a suitable concentration of hydrogen peroxide (e.g., 3-30%) at room temperature.

  • Thermal Degradation: Expose the solid drug substance to dry heat (e.g., 80°C).

  • Photodegradation: Expose the solid drug substance and a solution to UV and visible light as per ICH Q1B guidelines.

• Sample Analysis: Analyze the stressed samples at various time points using a validated stability-indicating HPLC method.

• Peak Purity Analysis: Utilize a photodiode array (PDA) detector to assess the peak purity of the parent drug and any degradation products.

Stability-Indicating HPLC Method for Imatinib

A robust HPLC method is essential for separating the parent drug from its degradation products.

• Column: C18 column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile).

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV detection at a wavelength where both the parent drug and potential impurities have significant absorbance (e.g., 265 nm).

• Method Validation: The method should be validated according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness.

Mandatory Visualizations

Imatinib Signaling Pathway

Imatinib is a targeted therapy that primarily inhibits the Bcr-Abl tyrosine kinase, an oncoprotein associated with chronic myeloid leukemia (CML).[11][12][13] It also inhibits other receptor tyrosine kinases such as c-KIT and PDGF-R.

Caption: Imatinib inhibits the Bcr-Abl tyrosine kinase, blocking downstream signaling pathways.

Experimental Workflow for Stability Testing

The following diagram illustrates a typical workflow for conducting stability studies of a drug substance according to regulatory guidelines.[14]

Caption: Workflow for determining the stability of a drug substance.

Conclusion

The stability of Imatinib has been well-characterized under various stress conditions, with hydrolysis and oxidation being the primary degradation pathways. While specific experimental data for N-nitroso-imatinib is limited, the general understanding of nitrosamine chemistry suggests it is likely to be susceptible to degradation, particularly under neutral to mildly acidic conditions, elevated temperatures, and light exposure. This comparative guide highlights the importance of rigorous stability testing for both the active pharmaceutical ingredient and its potential impurities. The provided experimental protocols and workflows serve as a foundation for researchers and drug development professionals to design and execute robust stability studies, ultimately ensuring the quality and safety of pharmaceutical products.

References

• 1. veeprho.com [veeprho.com]
• 2. ajpsonline.com [ajpsonline.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. ICH Q1 guideline on stability testing of drug substances and drug products | European Medicines Agency (EMA) [ema.europa.eu]
• 6. scribd.com [scribd.com]
• 7. snscourseware.org [snscourseware.org]
• 8. database.ich.org [database.ich.org]
• 9. biopharminternational.com [biopharminternational.com]
• 10. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 11. Bcr-Abl and Imatinib (STI571 or Gleevec) - Proteopedia, life in 3D [proteopedia.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. pharmaceuticalupdates.com [pharmaceuticalupdates.com]

Navigating the Maze of Nitrosamine Analysis: A Comparative Guide to Mass Spectrometry Platforms

FOR IMMEDIATE RELEASE

[City, State] – December 15, 2025 – As regulatory scrutiny over nitrosamine (B1359907) impurities in pharmaceutical products intensifies, the demand for robust, sensitive, and reliable analytical methods has never been higher. To aid researchers, scientists, and drug development professionals in this critical task, this guide provides an objective comparison of the performance of different mass spectrometry platforms for nitrosamine analysis, supported by experimental data and detailed methodologies.

The discovery of N-nitrosodimethylamine (NDMA) and other nitrosamine impurities in common medications has led to widespread product recalls and a call for stringent risk assessment and control by regulatory agencies worldwide.[1][2] Mass spectrometry, coupled with chromatographic separation, has emerged as the gold standard for the detection and quantification of these potentially carcinogenic compounds at trace levels.[3] This guide evaluates the capabilities of the most prominent mass spectrometry techniques: Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with triple quadrupole (QqQ) analyzers, and High-Resolution Mass Spectrometry (HRMS) platforms like Quadrupole Time-of-Flight (QTOF) and Orbitrap systems.

A Comparative Look at Performance

The choice of analytical instrumentation is paramount in achieving the required sensitivity and selectivity for nitrosamine analysis, often at the parts-per-billion (ppb) level. The following tables summarize the quantitative performance of various mass spectrometry systems based on data from leading manufacturers.

Table 1: Performance of GC-MS/MS Systems for Nitrosamine Analysis

Instrument Platform	Key Performance Parameters
Limit of Quantitation (LOQ)	Linearity (R²)	Key Features
Agilent 8890 GC with 7010B Triple Quadrupole GC/MS	1 - 10 ppb for various nitrosamines.[4] LOQs 2 to 20 times lower than regulatory requirements for some nitrosamines.[5]	>0.995 for a range of 0.025 to 100 µg.[3]	High-efficiency source (HES) for excellent sensitivity.[4][5] Suitable for both aqueous and organic matrices.[4]
Thermo Scientific Exactive GC Orbitrap GC-MS	LOQ of 0.05 ppm for NDMA.[6] LOQs from 0.03 µg/kg to 0.38 µg/kg for various nitrosamines.[7]	R² ≥ 0.9945 over a range of 0.03 µg/kg to 60 µg/kg.[7]	High-resolution accurate mass (HRAM) allows for confident identification and differentiation from matrix interferences.[6] Full-scan data acquisition enables both targeted and non-targeted analysis.[8]

Table 2: Performance of LC-MS/MS (Triple Quadrupole) Systems for Nitrosamine Analysis

Instrument Platform	Key Performance Parameters
Limit of Quantitation (LOQ)	Linearity (R²)	Key Features
Waters ACQUITY Premier with Xevo TQ Absolute	0.025 to 0.1 ng/mL in metformin (B114582) drug substance.[9]	≥ 0.999.[9]	Routinely provides ppb and lower levels of quantitation.
Sciex QTRAP 6500+ LC-MS/MS System	10 pg/mL for most compounds.[10] LLOQ of 0.1 ng/mL, equivalent to 0.05 µg/g in drug product.[11]	>0.998 over a range of 0.1 to 20 ng/mL.[11]	Unique triple quadrupole linear ion trap configuration enables simultaneous quantitative and qualitative analysis.[10]
Shimadzu LCMS-8060NX	≤ 0.05 ng/mL for six nitrosamines.[12]	≥ 0.998.[12]	High-sensitivity analysis with APCI probe.[12]
Agilent 1290 Infinity II with 6495C Triple Quadrupole MS	LODs determined at 3.3 ng/mL spike level (S/N of 3).[13]	Not specified in the provided text.	Utilizes an APCI source for ionization.[13]

Table 3: Performance of High-Resolution Mass Spectrometry (HRMS) Systems for Nitrosamine Analysis

Instrument Platform	Key Performance Parameters
Limit of Quantitation (LOQ)	Linearity (R²)	Key Features
Waters Xevo G3 QTof	0.25 to 2.5 ppb sensitivity for quantification within a 20 mg/mL API solution. LLOQs at or below 0.5 ng/mL using Tof-MRM mode.	>0.998.	Tof-MRM acquisition mode provides enhanced sensitivity and selectivity. A versatile platform for both targeted and screening applications.
Agilent 6546 LC/Q-TOF	Calibration range from 0.05 to 100 ng/mL.[14]	>0.996.[14]	Sensitive, high-resolution method for the detection and quantification of multiple nitrosamines.[14]
Thermo Scientific Orbitrap Exploris 120	LLOQ ≤ 0.017 ppm for target nitrosamines in APCI mode.	Not specified in the provided text.	High resolving power (up to 120,000) for excellent selectivity against interferences. Sub-ppm mass accuracy.[15]
Shimadzu LCMS-9030 QTOF	Not specified in the provided text.	Not specified in the provided text.	Strong HRMS capabilities with stable mass accuracy for confident identification of unknown compounds.[16]

Experimental Workflows and Methodologies

The successful analysis of nitrosamines is not solely dependent on the mass spectrometer but also on a robust and well-defined experimental workflow. This includes sample preparation, chromatographic separation, and the specific parameters of the mass spectrometry method.

Caption: General workflow for nitrosamine analysis.

Representative Experimental Protocols

Below are detailed methodologies for nitrosamine analysis using different mass spectrometry platforms, synthesized from various application notes and research articles.

1. GC-MS/MS Protocol (Based on Agilent 7010B System)

• Sample Preparation:

  • Disperse the drug product in methylene (B1212753) chloride or water, depending on solubility.[4]

  • For some applications, headspace analysis is employed where the sample is heated in a sealed vial to partition volatile nitrosamines into the headspace for injection.[3]

• Gas Chromatography (GC):

  • Column: Agilent J&W VF-WAXms (30 m × 0.25 mm, 1.0 µm).[5]

  • Inlet: Multimode Inlet (MMI) in splitless mode.[4]

  • Oven Program: 40°C (hold 0.5 min), ramp at 20°C/min to 160°C, then ramp at 10°C/min to a final temperature.[4]

  • Carrier Gas: Helium.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electron Ionization (EI).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for optimal sensitivity and selectivity.[4]

  • Source Temperature: 230°C.[17]

  • Quadrupole Temperature: 150°C.[17]

2. LC-MS/MS (Triple Quadrupole) Protocol (Based on Waters Xevo TQ Absolute and Sciex QTRAP Systems)

• Sample Preparation:

  • Dissolve the drug substance or product in a suitable solvent, often water or a mixture of water and methanol.[9]

  • For complex matrices, Solid Phase Extraction (SPE) may be used for sample cleanup and concentration.[18]

• Liquid Chromatography (LC):

  • Column: A reversed-phase C18 column is commonly used, such as a Waters Atlantis Premier BEH C18 AX or a Phenomenex Kinetex F5.[9][18]

  • Mobile Phase: A gradient of water and methanol or acetonitrile, often with a formic acid modifier.[11]

  • Flow Rate: Typically in the range of 0.3 - 0.6 mL/min.[19]

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Atmospheric Pressure Chemical Ionization (APCI) in positive mode is often preferred for its sensitivity towards smaller, less polar nitrosamines.[19] Electrospray Ionization (ESI) is also used, particularly for more complex or polar nitrosamines.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is the standard for quantitative analysis on triple quadrupole systems.[19]

  • Source Parameters: Optimized for the specific instrument and analytes, including nebulizer gas, drying gas, and temperature settings.

3. High-Resolution Mass Spectrometry (HRMS) Protocol (Based on Waters Xevo G3 QTof and Thermo Orbitrap Exploris Systems)

• Sample Preparation:

  • Similar to LC-MS/MS protocols, involving dissolution and, if necessary, extraction.

• Liquid Chromatography (LC):

  • UHPLC systems are typically used to achieve high chromatographic resolution, complementing the high resolving power of the mass spectrometer.

  • Column and Mobile Phase: Similar to those used with triple quadrupole systems.

• High-Resolution Mass Spectrometry (HRMS):

  • Ionization: APCI or ESI in positive ion mode.

  • Acquisition Mode:

    • QTOF: Tof-MRM mode for enhanced sensitivity and selectivity in targeted analysis. Full scan mode can be used for screening and identification of unknown impurities.

    • Orbitrap: Targeted Single Ion Monitoring (tSIM) and targeted tandem MS (tMS2) modes for optimal sensitivity and selectivity of target nitrosamines.[20] Full scan mode with high resolution allows for confident identification and differentiation from isobaric interferences.[6]

  • Mass Resolution: Set to a high value (e.g., >45,000 for Orbitrap) to resolve target nitrosamines from potential interferences.[19]

Logical Considerations for Instrument Selection

The choice of the most suitable mass spectrometer for nitrosamine analysis depends on several factors, including the specific application, the required level of sensitivity, the complexity of the sample matrix, and whether the analysis is for routine targeted quantification or for screening of unknown impurities.

Caption: Decision tree for mass spectrometer selection.

• For routine, high-throughput targeted quantification of known nitrosamines where the highest sensitivity is required, a triple quadrupole (QqQ) LC-MS/MS system is often the instrument of choice.[19] These systems offer excellent sensitivity in MRM mode and are robust for quality control environments.

• For the analysis of volatile nitrosamines in relatively clean matrices, GC-MS/MS can be a cost-effective and reliable option.[3] However, care must be taken to avoid thermal degradation of the sample in the GC inlet, which could lead to the artificial formation of nitrosamines.[3]

• For research and development, impurity profiling, and the identification of unknown nitrosamines , High-Resolution Mass Spectrometry (HRMS) platforms like QTOF and Orbitrap are invaluable.[19] Their high mass accuracy and resolving power allow for the confident identification of compounds and the differentiation between nitrosamines and isobaric interferences, which can prevent false positives.[19] Modern HRMS instruments also offer sensitivity that is comparable to triple quadrupoles for many targeted applications.

Conclusion

The analysis of nitrosamine impurities is a significant challenge for the pharmaceutical industry. A thorough understanding of the capabilities and limitations of different mass spectrometry platforms is crucial for selecting the appropriate analytical strategy. Triple quadrupole mass spectrometers remain the workhorse for targeted quantification due to their exceptional sensitivity. GC-MS/MS offers a robust solution for volatile nitrosamines. High-resolution mass spectrometry, with its ability to provide unambiguous identification and screen for unknown impurities, is becoming increasingly indispensable, particularly in research and development and for comprehensive risk assessment. By carefully considering the analytical requirements and the information presented in this guide, researchers and scientists can confidently select and implement the most suitable mass spectrometry workflow to ensure the safety and quality of pharmaceutical products.

References

• 1. shimadzu.com [shimadzu.com]
• 2. shimadzu.com.sg [shimadzu.com.sg]
• 3. gcms.labrulez.com [gcms.labrulez.com]
• 4. agilent.com [agilent.com]
• 5. agilent.com [agilent.com]
• 6. gcms.cz [gcms.cz]
• 7. researchgate.net [researchgate.net]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. waters.com [waters.com]
• 10. sciex.com [sciex.com]
• 11. lcms.cz [lcms.cz]
• 12. shimadzu.com [shimadzu.com]
• 13. merckmillipore.com [merckmillipore.com]
• 14. agilent.com [agilent.com]
• 15. lcms.cz [lcms.cz]
• 16. youtube.com [youtube.com]
• 17. agilent.com [agilent.com]
• 18. sciex.com [sciex.com]
• 19. benchchem.com [benchchem.com]
• 20. documents.thermofisher.com [documents.thermofisher.com]

Correlation of In Vitro and In Vivo Data for N-Nitroso-Imatinib Toxicity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the toxicological data for the tyrosine kinase inhibitor imatinib (B729) and its N-nitroso derivative, N-nitroso-imatinib. A significant data gap exists for the in vitro and in vivo toxicity of N-nitroso-imatinib. Consequently, this document summarizes the known toxicity of the parent drug, imatinib, and discusses the potential toxicity of N-nitroso-imatinib based on the well-established toxicological profile of N-nitroso compounds.

Executive Summary

Imatinib is a well-characterized drug with a range of observed toxicities both in vitro and in vivo, including myelosuppression, hepatotoxicity, and fluid retention. In contrast, there is a notable absence of publicly available, specific toxicity data for its N-nitroso impurity, N-nitroso-imatinib. N-nitroso compounds as a class are potent genotoxic and carcinogenic agents, a characteristic that raises significant concern for N-nitroso-imatinib. This guide aims to provide a comprehensive overview of the available data for imatinib to serve as a benchmark for the potential risks associated with its nitrosated impurity, highlighting the critical need for further research into the specific toxicity of N-nitroso-imatinib.

Imatinib: In Vitro and In Vivo Toxicity Data

The toxicity of imatinib has been evaluated in various non-clinical and clinical studies. The following tables summarize key quantitative findings.

Table 1: In Vitro Cytotoxicity and Genotoxicity of Imatinib

Assay Type	Cell Line/System	Endpoint	Concentration/Dose	Result
Cytotoxicity	Zebrafish Liver (ZFL) Cells	Cell Viability	Not specified	Comparable sensitivity to HPBL cells
Cytotoxicity	Human Hepatoma (HepG2) Cells	Cell Viability	Not specified	Less sensitive than ZFL and HPBL cells
Cytotoxicity	Human Peripheral Blood Lymphocytes (HPBL)	Cell Viability	Not specified	Comparable sensitivity to ZFL cells
Genotoxicity (Comet Assay)	Zebrafish Liver (ZFL) Cells	DNA Strand Breaks	Non-cytotoxic concentrations	Induction of DNA strand breaks
Genotoxicity (Comet Assay)	Human Hepatoma (HepG2) Cells	DNA Strand Breaks	Non-cytotoxic concentrations	Induction of DNA strand breaks
Genotoxicity (Micronucleus Assay)	Zebrafish Liver (ZFL) Cells	Micronuclei Formation	Not specified	Increase in micronuclei
Genotoxicity (Micronucleus Assay)	Human Peripheral Blood Lymphocytes (HPBL)	Micronuclei Formation	Not specified	Increase in micronuclei, nucleoplasmic bridges, and nuclear buds
Mutagenicity (Ames Test)	Salmonella typhimurium	Gene Mutation	Not specified	Not mutagenic

Table 2: In Vivo Toxicity of Imatinib in Animal Models

Species	Duration of Study	Route of Administration	Dose	Observed Toxicities
Rat	26 weeks	Oral	90 mg/m²/day	Well-tolerated
Dog	Not specified	Oral	600 mg/m²/day	Well-tolerated; liver toxicity most prominent
Monkey	39 weeks	Oral	360 mg/m²/day	Well-tolerated
Monkey	Not specified	Oral	~3-4 fold higher than 800 mg human dose	Kidney toxicity
Rat	Reproductive Toxicity Study	Oral	≥ 30 mg/kg	Teratogenic potential, embryo-fetal toxicity
Rat (lactating)	Not specified	Oral	100 mg/kg	Excreted in milk

N-Nitroso-Imatinib: A Data Gap and Potential for Toxicity

A thorough search of publicly available literature and safety data reveals a significant lack of specific in vitro and in vivo toxicity data for N-nitroso-imatinib. A Material Safety Data Sheet (MSDS) for N-nitroso-imatinib explicitly states "NO DATA AVAILABLE" for key toxicological endpoints including acute toxicity, skin and eye irritation, sensitization, germ cell mutagenicity, carcinogenicity, and reproductive toxicity.

However, the absence of data does not imply safety. N-nitroso compounds are a well-established class of "cohort of concern" due to their carcinogenic potential. The general mechanism of toxicity for many N-nitrosamines involves metabolic activation by cytochrome P450 enzymes into reactive electrophilic species that can alkylate DNA. This DNA damage, if not repaired, can lead to mutations and the initiation of cancer. Given that N-nitroso-imatinib is an N-nitroso derivative of a secondary amine present in the imatinib structure, there is a strong scientific basis to suspect it may share the genotoxic and carcinogenic properties of other N-nitroso compounds.

Experimental Protocols

1. Ames Test (Bacterial Reverse Mutation Assay)

• Purpose: To assess the mutagenic potential of a substance to induce gene mutations in bacteria.

• Methodology: Histidine-dependent strains of Salmonella typhimurium are exposed to the test substance with and without a metabolic activation system (e.g., rat liver S9 fraction). The bacteria are then plated on a minimal agar (B569324) medium lacking histidine. The number of revertant colonies (colonies that have mutated to regain the ability to synthesize histidine) is counted. A significant increase in the number of revertant colonies compared to the control indicates a mutagenic effect.

2. In Vitro Micronucleus Assay

• Purpose: To detect substances that cause chromosomal damage (clastogenicity) or interfere with the mitotic apparatus (aneugenicity).

• Methodology: Cultured mammalian cells (e.g., human peripheral blood lymphocytes) are exposed to the test substance. After treatment, the cells are cultured in the presence of cytochalasin B to block cytokinesis, resulting in binucleated cells. The cells are then harvested, fixed, and stained. The frequency of micronuclei (small, extranuclear bodies containing chromosome fragments or whole chromosomes) in binucleated cells is scored. A significant increase in the frequency of micronucleated cells indicates genotoxic potential.

3. In Vivo Rodent Toxicity Study (Repeated Dose)

• Purpose: To evaluate the toxic effects of a substance after repeated administration over a defined period.

• Methodology: The test substance is administered daily to groups of rodents (e.g., rats) at multiple dose levels for a specified duration (e.g., 28 days, 90 days). A control group receives the vehicle only. Clinical observations, body weight, food consumption, and hematological and clinical chemistry parameters are monitored throughout the study. At the end of the study, a complete necropsy is performed, and organs are weighed and examined histopathologically to identify target organ toxicity.

Visualizations

Caption: A generalized workflow for in vitro and in vivo toxicity testing.

Caption: Imatinib's mechanism of action via inhibition of BCR-ABL tyrosine kinase.

Conclusion and Recommendations

The available data clearly outlines the toxicological profile of imatinib. However, the complete absence of specific toxicity data for N-nitroso-imatinib is a critical knowledge gap. Based on the well-documented genotoxicity and carcinogenicity of N-nitroso compounds, it is reasonable to presume that N-nitroso-imatinib poses a significant health risk.

Therefore, the following is recommended:

• Urgent Toxicological Evaluation: A comprehensive toxicological evaluation of N-nitroso-imatinib is imperative. This should include a battery of in vitro genotoxicity assays (Ames test, micronucleus assay, etc.) and in vivo carcinogenicity studies.

• Analytical Monitoring: Sensitive and specific analytical methods should be developed and validated for the detection and quantification of N-nitroso-imatinib in imatinib drug substances and products.

• Risk Assessment: In the interim, a conservative approach to risk assessment should be adopted, treating N-nitroso-imatinib as a potent mutagenic carcinogen in line with regulatory guidance for N-nitroso impurities.

This comparative guide underscores the importance of evaluating the toxicological profile of drug impurities, particularly those belonging to a class of compounds with known significant health risks. The correlation between in vitro and in vivo data for N-nitroso-imatinib remains to be established, highlighting a crucial area for future research to ensure patient safety.

Safety & Regulatory Compliance

Navigating the Safe Disposal of N-nitroso-imatinib: A Guide for Laboratory Professionals

For researchers and scientists in the field of drug development, the proper handling and disposal of potentially hazardous compounds like N-nitroso-imatinib is a critical component of laboratory safety and regulatory compliance. N-nitroso-imatinib, a nitrosamine (B1359907) impurity of the cancer therapeutic imatinib, is classified as a probable human carcinogen, necessitating stringent disposal procedures to mitigate risks to personnel and the environment. The primary and universally recommended method for the final disposal of N-nitroso-imatinib and associated contaminated materials is high-temperature incineration conducted by a licensed hazardous waste disposal company.[1][2] This ensures the complete destruction of the carcinogenic compound.

However, for laboratory-scale decontamination of workspaces and equipment, chemical degradation methods can be employed as a preliminary step. It is crucial to note that these chemical treatments are supplementary and do not replace the requirement for professional disposal of bulk waste.[2]

Immediate Safety and Handling Precautions

Before initiating any disposal-related procedures, adherence to strict safety protocols is paramount.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, chemical-resistant gloves (nitrile or neoprene), and safety goggles with side shields.[3]

• Designated Work Area: Conduct all handling and pre-treatment of N-nitroso-imatinib in a designated area, preferably within a certified chemical fume hood, to prevent inhalation of any dust or aerosols.

• Waste Segregation: N-nitroso-imatinib waste must be segregated from other chemical waste streams to avoid cross-contamination and potential chemical reactions.[1]

• Labeling: All containers with N-nitroso-imatinib waste must be clearly labeled as "Hazardous Waste: Carcinogen" and include the full chemical name.

Step-by-Step Disposal and Decontamination Procedures

The following procedures provide a comprehensive guide for the safe management and disposal of N-nitroso-imatinib waste.

1. Bulk Waste Disposal (Primary Method)

This is the mandatory procedure for all concentrated solid and liquid N-nitroso-imatinib waste.

• Collection: Collect all N-nitroso-imatinib waste, including unused compounds, reaction residues, and heavily contaminated disposable materials (e.g., weighing boats, pipette tips), in a dedicated, leak-proof, and chemically compatible container.

• Labeling: Securely close and label the container with "Hazardous Waste: Carcinogen, N-nitroso-imatinib."

• Storage: Store the waste container in a designated, secure, and well-ventilated area, away from incompatible materials.

• Professional Disposal: Arrange for the collection and disposal of the hazardous waste through a licensed and certified environmental services company. Ensure that all local, state, and federal regulations regarding the transportation and disposal of carcinogenic chemical waste are followed.[3]

2. Laboratory-Scale Decontamination of Surfaces and Glassware (Supplementary Method)

For minor spills and routine cleaning of contaminated surfaces and reusable glassware, a chemical degradation method can be used prior to final rinsing and cleaning. The following protocol is adapted from procedures for other nitrosamine compounds and should be validated on a small scale before widespread use.[2][4]

Experimental Protocol: Reductive Degradation using Aluminum-Nickel Alloy

This procedure utilizes a reducing agent to break down the N-nitroso group.

• Materials:

  • Aluminum-nickel (Al-Ni) alloy powder

  • Sodium hydroxide (B78521) (NaOH) solution (2M)

  • Deionized water

  • Appropriate solvent for rinsing (e.g., methanol, ethanol)

• Procedure:

  • Initial Cleaning: For glassware, first rinse with an appropriate solvent to remove the bulk of the N-nitroso-imatinib residue. Collect this solvent rinse as hazardous waste for incineration. For surfaces, wipe with a disposable absorbent material wetted with a suitable solvent and treat the wipe as hazardous waste.

  • Preparation of Degradation Solution: In a designated container within a fume hood, prepare the degradation solution by carefully adding Al-Ni alloy powder to a 2M NaOH solution. The reaction is exothermic and may generate hydrogen gas; therefore, proceed with caution and ensure adequate ventilation. A typical ratio is approximately 1g of Al-Ni alloy per 100mL of 2M NaOH.

  • Decontamination:

    • Glassware: Fill the contaminated glassware with the degradation solution and allow it to react for at least 24 hours.

    • Surfaces: Carefully apply the degradation solution to the contaminated surface and let it sit for at least one hour. Ensure the surface is compatible with a strong base.

  • Neutralization and Rinsing: After the decontamination period, carefully neutralize the alkaline solution with a dilute acid (e.g., 1M HCl) under constant stirring and cooling. Once neutralized, the solution can be disposed of down the drain with copious amounts of water, in accordance with local regulations. The glassware and surfaces should then be thoroughly rinsed with deionized water.

Quantitative Data for Decontamination Protocol

Parameter	Value/Instruction
Degradation Reagent	Aluminum-Nickel (Al-Ni) Alloy Powder in 2M Sodium Hydroxide (NaOH)
Reagent Concentration	Approx. 1 g Al-Ni alloy per 100 mL of 2M NaOH
Reaction Time (Glassware)	≥ 24 hours
Reaction Time (Surfaces)	≥ 1 hour
Neutralizing Agent	1M Hydrochloric Acid (HCl) or other suitable dilute acid
Final pH	~7.0

Logical Workflow for N-nitroso-imatinib Waste Management

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of N-nitroso-imatinib.

N-nitroso-imatinib Waste Disposal Workflow

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of N-nitroso-imatinib, thereby protecting researchers, the wider community, and the environment from the potential risks associated with this carcinogenic compound. It is imperative to consult your institution's Environmental Health and Safety (EHS) department for specific guidance and to ensure compliance with all applicable regulations.

References

• 1. Decontamination and disposal of nitrosoureas and related N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pharmaguru.co [pharmaguru.co]
• 3. Best practice to decontaminate work area of Nitrosamines - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. Safe disposal of carcinogenic nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]